Technical Documentation Center

TM 5441 Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: TM 5441

Core Science & Biosynthesis

Foundational

Deciphering TM 5441: Structural Biology, Mechanism of Action, and Preclinical Applications of a Targeted PAI-1 Inhibitor

Executive Summary Structural Biology & Mechanism of Action The Serpin "Suicide" Inhibition Mechanism To understand TM 5441, one must first understand the unique mechanism of serpins. PAI-1 exposes a flexible reactive cen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Structural Biology & Mechanism of Action

The Serpin "Suicide" Inhibition Mechanism

To understand TM 5441, one must first understand the unique mechanism of serpins. PAI-1 exposes a flexible reactive center loop (RCL) containing a substrate-mimicking peptide sequence (Arg346-Met347). Upon interaction with tPA or uPA, the protease cleaves the RCL. This cleavage triggers a massive thermodynamic conformational shift, inserting the cleaved RCL into the central β -sheet A (specifically as strand s4A) of PAI-1. This structural inversion physically crushes the protease, forming a covalent, catalytically inactive complex that is subsequently targeted for endocytosis via LRP1[1].

TM 5441 Binding and Allosteric Modulation

TM 5441 functions as an allosteric modulator rather than a competitive active-site inhibitor. Structural and proteomic analyses reveal that TM 5441 binds to the flexible joint region and the cleft of the central β -sheet A (the S4A pocket) of PAI-1[5].

By occupying this critical structural node, TM 5441 exerts a two-step mechanism of inhibition:

  • Steric Restriction: It restricts the structural flexibility of the joint region, physically preventing the RCL from inserting into the β -sheet A.

  • Substrate Induction: By blocking RCL insertion, TM 5441 forces PAI-1 to act as a standard substrate rather than a "suicide" inhibitor. The protease (tPA/uPA) cleaves the RCL, but because the loop cannot insert into the β -sheet, the protease is released unharmed and remains active, while PAI-1 is converted into an inert, cleaved form.

Intracellular eNOS Restoration

MoA TM5441 TM 5441 (Allosteric Inhibitor) PAI1 PAI-1 Central β-sheet A (Flexible Joint Region) TM5441->PAI1 Binds S4A Cleft RCL Blockade of RCL Insertion (s4A Pocket) PAI1->RCL Restricts Flexibility tPA tPA / uPA (Protease Survival) RCL->tPA Prevents Suicide Inhibition eNOS eNOS (Complex Disruption) RCL->eNOS Prevents Intracellular Binding Fibrinolysis Restored Fibrinolysis & ECM Remodeling tPA->Fibrinolysis Active Protease Released NO Restored NO Production & Vasodilation eNOS->NO Endothelial Recovery

Pharmacological Profile & Quantitative Data

TM 5441 exhibits excellent oral bioavailability and target specificity. Crucially, it does not inhibit other serine proteases such as anti-thrombin III or α 2-antiplasmin, which explains its lack of bleeding liability in murine models[4].

Table 1: TM 5441 Pharmacokinetic and Pharmacodynamic Summary
ParameterValue / ObservationBiological ContextReference
IC 50​ (Apoptosis) 13.9 – 51.1 μ MInduction of intrinsic apoptosis in HT1080, HCT116, and MDA-MB-231 cell lines.[6]
Cmax​ (Peak Plasma) 11.4 μ MAchieved 1 hour post oral administration (20 mg/kg).[6]
Clearance Undetectable at 23hRapid systemic clearance prevents chronic accumulation toxicity.[6]
In Vivo Dosing 2 – 20 mg/kg/dayEffective range for murine models (e.g., STZ-diabetic mice, NAFLD, COPD).[3][4][7]
Specificity Highly SelectiveNo off-target inhibition of anti-thrombin III or α 2-antiplasmin.[4]

Pleiotropic Effects in Pathophysiology

  • Cellular Senescence & Aging: PAI-1 is a validated marker and driver of the Senescence-Associated Secretory Phenotype (SASP). TM 5441 treatment prevents -nitro-L-arginine methyl ester (L-NAME)-induced vascular senescence (reducing p16 expression and telomere shortening) and significantly prolongs the lifespan of klotho-null aging mice[2][6].

  • Fibrosis & NAFLD: In high-fat diet (HFD)-induced Non-Alcoholic Fatty Liver Disease (NAFLD), TM 5441 restores mitochondrial biogenesis (upregulating PGC-1 α and TFAM) and blocks PAI-1-induced TGF- β 1 and fibronectin expression, halting hepatic steatosis and fibrosis[4].

  • Pulmonary Inflammation (COPD): In murine models exposed to cigarette smoke extract (CSE), oral TM 5441 (20 mg/kg) suppressed neutrophil and macrophage infiltration in bronchoalveolar lavage fluid (BALF) and reduced neutrophil elastase expression, attenuating emphysema without altering coagulation times[7].

  • Oncology: TM 5441 induces mitochondrial depolarization and caspase 3/7-mediated apoptosis in cancer cells. In HT1080 xenografts, it disrupts tumor vasculature, decreasing tumor growth and increasing survival[1][6].

Experimental Protocols

To ensure rigorous, self-validating experimental designs, the following protocols outline the optimal use of TM 5441 in preclinical settings.

Protocol A: In Vitro Fluorogenic PAI-1 Inhibition Assay

Reagent Preparation:

  • Reconstitute TM 5441 in 100% DMSO to a stock concentration of 25 mM[6].

  • Prepare working dilutions in assay buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 0.01% Tween-20). Note: Final DMSO concentration in the assay must not exceed 1% to prevent protein denaturation.

Assay Steps:

  • Complex Formation: In a 96-well black microplate, incubate recombinant active human PAI-1 (final concentration 20 nM) with varying concentrations of TM 5441 (0.1 μ M to 100 μ M) for 30 minutes at room temperature. Include a vehicle control (1% DMSO) and a positive control inhibitor (e.g., Tiplaxtinin).

  • Protease Addition: Add human single-chain tPA (final concentration 5 nM) to the wells. Incubate for 15 minutes at 37°C to allow for the serpin-protease interaction.

  • Substrate Cleavage: Add a fluorogenic plasminogen/tPA substrate (e.g., Methylsulfonyl-D-cyclohexyltyrosyl-glycyl-arginine-7-amino-4-methylcoumarin) at a final concentration of 200 μ M.

  • Kinetic Read: Immediately transfer the plate to a fluorescence microplate reader. Measure kinetics at Ex: 360 nm / Em: 460 nm every 2 minutes for 30 minutes at 37°C.

  • Data Analysis: Calculate the initial velocity ( V0​ ) of the linear portion of the curve. TM 5441 efficacy is directly proportional to the recovery of fluorescent signal (active tPA).

ProtocolA Prep 1. TM 5441 Prep (DMSO Stock -> Buffer) Incubate 2. Pre-Incubation (PAI-1 + TM 5441, 30m) Prep->Incubate AddProtease 3. tPA Addition (15m at 37°C) Incubate->AddProtease AddSubstrate 4. Fluorogenic Substrate (AMC-based) AddProtease->AddSubstrate Measure 5. Kinetic Read (Ex:360nm / Em:460nm) AddSubstrate->Measure

Protocol B: In Vivo Dosing Formulation (Murine Models)

Due to its lipophilic nature, TM 5441 requires specific formulation for oral gavage to ensure consistent bioavailability[6].

  • Solvent System 1 (Aqueous/PEG): For a 2.5 mg/mL clear working solution (ideal for short-term studies):

    • Add 100 μ L of TM 5441 DMSO stock (25.0 mg/mL) to 400 μ L PEG300. Vortex thoroughly.

    • Add 50 μ L Tween-80. Vortex until homogenous.

    • Slowly add 450 μ L sterile saline while mixing to adjust the final volume to 1 mL.

  • Solvent System 2 (Oil-based): For continuous dosing exceeding 14 days (minimizes GI tract irritation from PEG/Tween):

    • Add 100 μ L of TM 5441 DMSO stock (25.0 mg/mL) to 900 μ L Corn Oil. Mix evenly via sonication for 5 minutes.

  • Administration: Administer via oral gavage at 2 to 20 mg/kg/day depending on the pathological model[3][6].

References

  • American Diabetes Associ
  • Genes that escape X chromosome inactivation modulate sex differences in valve myofibroblasts NIH
  • Phosphatase-independent activity of smooth-muscle calcineurin orchestrates a gene expression program leading to hypertension bioRxiv
  • TM5441 | PAI-1 Inhibitor MedChemExpress
  • Unbiased proteomics identifies plasminogen activator inhibitor-1 as a negative regulator of endothelial nitric oxide synthase PNAS
  • Plasminogen Activator Inhibitor-1 in Cancer: Rationale and Insight for Future Therapeutic Testing AACR Journals
  • Structural Insight into the Two-Step Mechanism of PAI-1 Inhibition by Small Molecule TM5484 NIH / PMC
  • PAI-1 Inhibitor TM5441 Attenuates Emphysema and Airway Inflammation in a Murine Model of Chronic Obstructive Pulmonary Disease MDPI
  • Role of plasminogen activator inhibitor-1 (PAI-1)
  • TM5441, a plasminogen activator inhibitor-1 inhibitor, protects against high fat diet-induced non-alcoholic f

Sources

Exploratory

Unlocking the Therapeutic Potential of TM 5441: A Comprehensive Technical Guide to PAI-1 Inhibition

As the landscape of targeted therapeutics evolves, small-molecule inhibitors that modulate extracellular matrix (ECM) dynamics and cellular senescence have gained immense traction. Among these, TM 5441 has emerged as a h...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As the landscape of targeted therapeutics evolves, small-molecule inhibitors that modulate extracellular matrix (ECM) dynamics and cellular senescence have gained immense traction. Among these, TM 5441 has emerged as a highly potent, orally bioavailable preclinical tool. This whitepaper provides an in-depth mechanistic analysis of TM 5441, detailing its primary protein target, quantitative pharmacodynamics, and the self-validating experimental frameworks required to evaluate its efficacy in oncology, cardiovascular, and anti-aging research.

Core Target Identification: Plasminogen Activator Inhibitor-1 (PAI-1)

Mechanism of Action

G TM5441 TM 5441 (Small Molecule) PAI1 PAI-1 (SERPINE1) Active State TM5441->PAI1 Inhibits tPA_uPA tPA / uPA (Plasminogen Activators) PAI1->tPA_uPA Inhibits Senescence Cellular Senescence & Fibrosis PAI1->Senescence Drives Profibrotic Signaling Plasmin Plasmin tPA_uPA->Plasmin Cleaves Plasminogen Plasminogen Plasminogen->Plasmin Activated by tPA/uPA Fibrinolysis Fibrinolysis & ECM Remodeling Plasmin->Fibrinolysis Promotes

Quantitative Pharmacodynamics & Binding Affinity

The table below summarizes the quantitative inhibitory concentrations (IC50) of TM 5441 across different cellular assays and targets:

Target / Cell LineAssay TypeIC50 Value (μM)Observed Phenotype / Outcome
PAI-1 (Purified) Enzymatic / Binding3.58 - 60.3Prevention of tPA/PAI-1 complex formation.
HT1080 (Fibrosarcoma)Cell Viability (MTT)13.9 - 51.1Dose-dependent induction of intrinsic apoptosis[4].
HCT116 (Colorectal)Caspase 3/7 Activation13.9 - 51.1Increased Caspase 3/7 activity; mitochondrial depolarization[4].
Daoy (Medulloblastoma)Cell Viability (MTT)13.9 - 51.1Decreased cellular proliferation[4].
MDA-MB-231 (Breast)Cell Viability (MTT)13.9 - 51.1Attenuation of cell migration and survival[4].

Note: The average peak plasma concentration of TM 5441 in murine models is 11.4 μM one hour post-oral administration (20 mg/kg), aligning well with its in vitro IC50 range[4].

Self-Validating Experimental Protocols

Protocol A: In Vitro Apoptosis & Target Validation Assay

Objective: Quantify TM 5441-induced intrinsic apoptosis while verifying on-target specificity using siRNA. Causality Rationale: TM 5441 is highly hydrophobic. It must be dissolved in DMSO to create a master stock, but the final assay concentration of DMSO must remain ≤0.1% to prevent solvent-induced cytotoxicity, which could artificially inflate the apparent efficacy of the drug[3]. Measuring Caspase 3/7 activity directly quantifies the execution phase of intrinsic apoptosis triggered by PAI-1 blockade[4].

  • Reagent Preparation: Reconstitute TM 5441 in anhydrous DMSO to a stock concentration of 50 mM. Store aliquots at -80°C to prevent degradation[4].

  • Cell Seeding & Genetic Validation:

    • Seed HT1080 cells at 1×104 cells/well in a 96-well plate.

    • Self-Validation Step: Transfect a parallel control group with SERPINE1 siRNA. If TM 5441 is on-target, the siRNA-knockdown cells should exhibit a non-additive, blunted response to TM 5441 compared to wild-type cells[5].

  • Drug Treatment: Dilute the 50 mM stock in culture media to achieve a concentration gradient (0, 10, 25, 50, and 100 μM). Treat cells for 48 hours at 37°C[3].

  • Endpoint Analysis: Add a luminescent Caspase-3/7 substrate. The cleavage of the substrate by active caspases produces a luminescent signal proportional to apoptotic activity. Read on a microplate luminometer[4].

Protocol B: In Vivo Efficacy in Vascular Senescence Models

Objective: Evaluate the systemic anti-fibrotic and anti-hypertensive effects of TM 5441. Causality Rationale: For oral administration, TM 5441 cannot be delivered in aqueous buffers due to poor solubility. Suspending the compound in 0.5% carboxymethyl cellulose (CMC) creates a viscous, homogenous suspension that ensures accurate, reproducible dosing via oral gavage[3]. The L-NAME model is utilized because it reliably induces nitric oxide synthase blockade, driving PAI-1-mediated vascular senescence and hypertension[4].

  • Formulation: Suspend TM 5441 in 0.5% carboxymethyl cellulose to a working concentration suitable for a 10-20 mg/kg/day dosing volume[3].

  • Model Induction: Administer Nω-nitro-L-arginine methyl ester (L-NAME) to C57BL/6J mice via drinking water to induce cardiac hypertension and vascular senescence[4].

  • Dosing Regimen: Administer TM 5441 (10 or 20 mg/kg) daily via oral gavage for 16 weeks. Maintain a vehicle-only control group[2].

  • Endpoint Analysis:

    • Measure systolic blood pressure weekly.

    • Harvest aortic tissue post-euthanasia. Extract proteins using RIPA buffer supplemented with protease inhibitors to quantify α-SMA, fibronectin, and collagen I via Western blot, confirming the attenuation of ECM accumulation[2].

Workflow Prep 1. TM 5441 Formulation (DMSO/CMC) InVitro 2. In Vitro Assay (HT1080/HCT116) IC50 Determination Prep->InVitro InVivo 3. In Vivo Model (L-NAME / Klotho null) Oral Administration Prep->InVivo Analysis 4. Endpoint Analysis (Apoptosis, Fibrosis, Blood Pressure) InVitro->Analysis InVivo->Analysis

Step-by-step experimental workflow for validating TM 5441 efficacy in vitro and in vivo.

Broad Therapeutic Implications

  • Oncology: By disrupting the tumor vasculature and inducing mitochondrial depolarization, TM 5441 elicits robust anti-tumorigenic and anti-angiogenic activities, significantly increasing survival in xenotransplanted murine models[4].

  • Cardiovascular & Renal Disease: TM 5441 effectively inhibits albuminuria, glomerular hypertrophy, and ECM accumulation in diabetic nephropathy models[2]. Furthermore, it abolishes the capacity of smooth muscle cells to contract collagen gels, regressing hypertension[6].

References

  • Title: American Diabetes Association – 71st Scientific Sessions Source: Portico URL: [Link]

  • Title: Genes that escape X chromosome inactivation modulate sex differences in valve myofibroblasts Source: PMC / NIH URL: [Link]

  • Title: Phosphatase-independent activity of smooth-muscle calcineurin orchestrates a gene expression program leading to hypertension Source: bioRxiv URL: [Link]

Sources

Foundational

Unlocking the Therapeutic Potential of TM 5441: A Technical Guide to PAI-1 Inhibition

Executive Summary Mechanism of Action: Restoring Proteolytic Balance Pathway TM5441 TM 5441 (PAI-1 Inhibitor) PAI1 PAI-1 (Active Serine Protease Inhibitor) TM5441->PAI1 Blocks Active Site Senescence Cellular Senescence &...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Mechanism of Action: Restoring Proteolytic Balance

Pathway TM5441 TM 5441 (PAI-1 Inhibitor) PAI1 PAI-1 (Active Serine Protease Inhibitor) TM5441->PAI1 Blocks Active Site Senescence Cellular Senescence & Apoptosis Evasion TM5441->Senescence Attenuates tPA_uPA tPA / uPA (Plasminogen Activators) PAI1->tPA_uPA Inhibits (Pathological State) PAI1->Senescence Promotes Plasminogen Plasminogen tPA_uPA->Plasminogen Cleaves Plasmin Plasmin (Active Protease) Plasminogen->Plasmin Activates Fibrinolysis Fibrinolysis & Clot Resolution Plasmin->Fibrinolysis Promotes Fibrosis Fibrosis & ECM Accumulation Plasmin->Fibrosis Degrades ECM

Biological Effects & Therapeutic Applications

Cardiovascular and Renal Fibrosis
Cellular Senescence and Aging
Oncology and Angiogenesis

Quantitative Pharmacological Profile

To facilitate experimental design, the quantitative parameters of TM 5441 are summarized below:

ParameterValueContext / Model
IC50 (Cancer Cell Lines) 13.9 - 51.1 μMHT1080, HCT116, Daoy, MDA-MB-231[4]
Peak Plasma Conc. (Cmax) 11.4 μM1 hour post oral administration (20 mg/kg)[4]
Plasma Clearance Undetectable23 hours post-administration[4]
In Vivo Dosing (Renal) 2 - 10 mg/kg/daySTZ-induced diabetic nephropathy (Mice)[5]
In Vivo Dosing (Oncology) 20 mg/kg/dayHT1080/HCT116 xenografts (Mice)[2]

Experimental Methodologies: The STZ-Induced Diabetic Nephropathy Model

As a Senior Application Scientist, designing a robust, self-validating in vivo study is paramount. The following protocol outlines the evaluation of TM 5441 in diabetic nephropathy, emphasizing the mechanistic causality behind each experimental choice.

Workflow STZ 1. STZ Injection (Induce Hyperglycemia) Group 2. Randomization (Control vs. TM 5441) STZ->Group Dosing 3. Oral TM 5441 (2-10 mg/kg/day) Group->Dosing Monitor 4. In Vivo Monitoring (Albuminuria & Gluc) Dosing->Monitor Harvest 5. Tissue Harvest (Kidney Extraction) Monitor->Harvest Analysis 6. Molecular Analysis (α-SMA, Fibronectin) Harvest->Analysis

Fig 2. In vivo workflow for evaluating TM 5441 in STZ-induced diabetic nephropathy.

Step 1: Disease Induction via Streptozotocin (STZ)
  • Procedure: Administer STZ intraperitoneally to wild-type mice.

Step 2: Dosing Strategy and Pharmacokinetic Alignment
  • Procedure: Administer TM 5441 via oral gavage at 2 to 10 mg/kg/day for 16 weeks[5].

Step 3: Tissue Harvest and Molecular Validation
  • Procedure: Euthanize subjects, harvest kidneys, and perform Western blotting and Immunohistochemistry (IHC) for fibronectin, collagen I, and α-SMA[5].

Conclusion

Sources

Exploratory

TM-5441: A Small Molecule Inhibitor of PAI-1 for Cardiovascular Disease Research

An In-depth Technical Guide for Researchers The Scientific Imperative for PAI-1 Inhibition in Cardiovascular Disease Core Mechanism of Action: Allosteric Modulation of PAI-1 PAI1_Inhibition_Pathway cluster_Fibrinolysis P...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers

The Scientific Imperative for PAI-1 Inhibition in Cardiovascular Disease

Core Mechanism of Action: Allosteric Modulation of PAI-1

PAI1_Inhibition_Pathway cluster_Fibrinolysis Physiological Fibrinolysis cluster_Pathology Pathological Inhibition by PAI-1 Plasminogen Plasminogen Plasmin Plasmin Plasminogen->Plasmin Degradation Clot Dissolution Plasmin->Degradation degrades Fibrin Fibrin Clot Fibrin->Degradation tPA_uPA t-PA / u-PA tPA_uPA->Plasminogen activates PAI1_Active Active PAI-1 PAI1_Active->tPA_uPA INHIBITS PAI1_Latent Latent PAI-1 (Inactive) PAI1_Active->PAI1_Latent Spontaneous (Slow) TM5441 TM-5441 TM5441->PAI1_Active Allosteric Binding Accelerates Conversion InVivo_Workflow cluster_Phase1 1. Acclimation & Dosing cluster_Phase2 2. Surgical Procedure cluster_Phase3 3. Data Acquisition & Analysis A1 Animal Acclimation (C57BL/6J mice, 8-10 weeks) A2 Group Randomization (n=8-10 per group) A1->A2 A3 Treatment Administration (e.g., 20 mg/kg/day TM-5441 in chow or vehicle chow for 7 days) A2->A3 B1 Anesthetize Mouse (e.g., isoflurane) B2 Expose Left Carotid Artery B1->B2 B3 Place Doppler Flow Probe (Establish baseline blood flow) B2->B3 B4 Induce Injury: Apply FeCl₃-soaked filter paper (e.g., 10% FeCl₃ for 3 min) B3->B4 C1 Monitor Blood Flow Continuously C2 Record Time to Occlusion (TTO) (Defined as flow <10% of baseline for >1 min) C1->C2 C3 Euthanasia & Tissue Harvest (For histology if required) C2->C3 C4 Statistical Analysis (e.g., Kaplan-Meier survival plot, Log-rank test for TTO) C3->C4

Caption: Experimental workflow for assessing antithrombotic efficacy of TM-5441.

Quantitative Data Summary & Expected Outcomes

Consistent with its mechanism of action, administration of TM-5441 produces quantifiable benefits across a range of preclinical cardiovascular models.

ParameterExperimental ModelVehicle Control (Typical)Expected Outcome with TM-5441Supporting References
IC50 In vitro PAI-1 ActivityN/A9.7 - 60.3 µM[9][11][13]
Systolic Blood Pressure L-NAME-Induced Hypertension~180 mmHgSignificantly attenuated increase[8][14]
Periaortic Fibrosis L-NAME-Induced HypertensionHigh collagen deposition~34% reduction in fibrotic area[8][14]
Atherosclerotic Plaque Area ldlr-/- Mouse on Western DietLarge plaque formationSignificantly reduced plaque area[15]
Time to Occlusion FeCl₃-Induced Thrombosis10-20 minutesSignificantly prolonged
Vascular Senescence (p16Ink4a) L-NAME-Induced HypertensionIncreased expressionExpression maintained at baseline[8][14]

Conclusion and Future Directions

References

  • Wikipedia. (n.d.). TM5441. Retrieved from Wikipedia. [Link]

  • PubMed. (2011). Use of mouse models to study plasminogen activator inhibitor-1. Retrieved from PubMed. [Link]

  • Wikipedia. (n.d.). Plasminogen activator inhibitor-1. Retrieved from Wikipedia. [Link]

  • MedlinePlus. (2017). SERPINE1 gene. Retrieved from MedlinePlus. [Link]

  • PubChem. (n.d.). TM-5441. Retrieved from National Center for Biotechnology Information. [Link]

  • PubMed. (2013). Plasminogen activator inhibitor-1 antagonist TM5441 attenuates Nω-nitro-L-arginine methyl ester-induced hypertension and vascular senescence. Retrieved from PubMed. [Link]

  • PNAS. (2020). Unbiased proteomics identifies plasminogen activator inhibitor-1 as a negative regulator of endothelial nitric oxide synthase. Retrieved from Proceedings of the National Academy of Sciences. [Link]

  • Arteriosclerosis, Thrombosis, and Vascular Biology. (2020). Drug Targeting of Plasminogen Activator Inhibitor-1 Inhibits Metabolic Dysfunction and Atherosclerosis in a Murine Model of Metabolic Syndrome. Retrieved from AHA/ASA Journals. [Link]

  • PMC. (2014). Plasminogen Activator Inhibitor-1: A Novel Therapeutic Target for Hypertension?. Retrieved from National Center for Biotechnology Information. [Link]

  • MDPI. (2018). Effects of Altered Plasminogen Activator Inhibitor-1 Expression on Cardiovascular Disease. Retrieved from MDPI. [Link]

  • PMC. (2024). A contemporary review of plasminogen activator inhibitor 1 in cardiovascular disease and broader disease state implications. Retrieved from National Center for Biotechnology Information. [Link]

  • Arteriosclerosis, Thrombosis, and Vascular Biology. (2008). Inhibition of Plasminogen Activator Inhibitor-1. Retrieved from AHA/ASA Journals. [Link]

Sources

Foundational

Mechanistic Foundation: The PAI-1 Axis in Fibrotic Pathologies

Title: The Role of TM 5441 in Fibrosis Studies: A Comprehensive Technical Guide Executive Summary As fibrotic diseases continue to present significant clinical hurdles, targeting the extracellular matrix (ECM) regulatory...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: The Role of TM 5441 in Fibrosis Studies: A Comprehensive Technical Guide

Executive Summary As fibrotic diseases continue to present significant clinical hurdles, targeting the extracellular matrix (ECM) regulatory pathways has become a paramount strategy in drug development. TM 5441 (also known as EBP 883 or BMS-790052) has emerged as a highly potent, orally bioavailable small-molecule inhibitor of Plasminogen Activator Inhibitor-1 (PAI-1)[1]. By directly antagonizing PAI-1, TM 5441 restores the physiological balance of fibrinolysis and ECM turnover, making it a critical preclinical tool for investigating renal, vascular, hepatic, and valvular fibrosis[1].

This guide synthesizes the mechanistic grounding, quantitative efficacy data, and field-proven experimental protocols necessary for deploying TM 5441 in advanced fibrosis studies.

PAI1_Pathway TM5441 TM 5441 PAI1 PAI-1 (Active) TM5441->PAI1 Direct Inhibition tPA_uPA t-PA / u-PA PAI1->tPA_uPA Blocks Activity Fibrosis Fibrosis / ECM Accumulation PAI1->Fibrosis Drives Plasminogen Plasminogen tPA_uPA->Plasminogen Catalyzes Plasmin Plasmin Plasminogen->Plasmin Conversion Fibrinolysis ECM Remodeling Plasmin->Fibrinolysis Promotes Plasmin->Fibrosis Attenuates

Figure 1: Mechanism of TM 5441 in restoring plasmin-mediated ECM remodeling and halting fibrosis.

Quantitative Efficacy Across Fibrotic Models

The following table summarizes the validated quantitative parameters for TM 5441 across distinct in vivo and in vitro models.

Pathology / ModelExperimental SystemTM 5441 DosingKey Pathological Outcomes & Observations
Renal Fibrosis STZ-Induced Diabetic Mice2 – 10 mg/kg/day (Oral, 16 weeks)Reduced kidney-to-body weight ratio; inhibited albuminuria; decreased fibronectin, collagen I, and α-SMA expression[2].
Vascular Fibrosis L-NAME-Induced Mice20 mg/kg/day (Oral)Attenuated cardiac hypertension and reversed vascular senescence[3].
Hepatic Fibrosis HFD-Induced Obese Mice20 mg/kg/day (Oral)Prevented progression of hepatic inflammation/fibrosis; abrogated insulin resistance[].
Valvular Fibrosis Aortic Valvular Interstitial Cells (VICs)0.1 – 20 μM (In vitro)Deactivated male myofibroblasts; female VICs required combination therapy due to sex-dimorphic resistance[5].

Advanced Experimental Protocols (Self-Validating Systems)

As an application scientist, I emphasize that experimental failure with small molecules often stems from poor formulation or inappropriate substrate mechanics rather than the compound's intrinsic efficacy. The following protocols are designed as self-validating systems to ensure robust data generation.

Protocol A: In Vivo Assessment in Renal Fibrosis (Diabetic Nephropathy)

TM 5441 is inherently lipophilic, presenting a challenge for systemic delivery. To bypass precipitation in aqueous biological fluids and achieve the documented peak plasma concentration of 11.4 μM at 1 hour post-administration[6], a structured co-solvent system is mandatory.

  • Formulation Preparation (Clear Solution):

    • Step 1: Dissolve TM 5441 powder in 10% DMSO to create a concentrated stock[7].

    • Step 2: Add 40% PEG300 and vortex thoroughly until the solution is completely clear. PEG300 acts as a crucial co-solvent to prevent crystallization[7].

    • Step 3: Add 5% Tween-80 to reduce surface tension and enhance gastrointestinal absorption[7].

    • Step 4: Slowly titrate with 45% Saline or PBS to reach the final working concentration (e.g., 1 to 2.5 mg/mL)[6][7].

  • Dosing Regimen: Administer 2 to 10 mg/kg/day via oral gavage for a duration of 16 weeks following streptozotocin (STZ) injection[2].

  • Endpoint Validation: Harvest renal tissue. Validate efficacy by quantifying the reduction in fractional mesangial area, macrophage infiltration, and the downregulation of α-SMA and Type IV collagen via Western blot[2].

Workflow Induction Disease Induction (e.g., STZ or L-NAME) Formulation TM 5441 Formulation (DMSO/PEG300/Tween80/Saline) Induction->Formulation Dosing Oral Administration (2 - 20 mg/kg/day) Formulation->Dosing Endpoint Tissue Harvest & Biochemical Analysis Dosing->Endpoint

Figure 2: Optimized in vivo workflow for evaluating TM 5441 efficacy in fibrotic disease models.

Protocol B: In Vitro 3D Hydrogel Assay for Valvular Interstitial Cell (VIC) Activation

A common pitfall in fibrosis screening is the use of standard Tissue Culture Polystyrene (TCPS). The supraphysiological stiffness of TCPS (~1 GPa) mechanically forces cytoskeletal tension, overriding the biochemical efficacy of anti-fibrotic agents[8]. To accurately assess TM 5441, researchers must utilize tunable hydrogels.

  • Matrix Fabrication: Prepare poly(ethylene glycol) (PEG) hydrogels tuned to mimic the native viscoelasticity (soft and stiff microenvironments) of the valvular ECM[5][8].

  • Sex-Separated Cell Seeding: Isolate primary male and female VICs and seed them independently onto the hydrogels[5]. Causality Note: Sex as a biological variable is critical here, as genes escaping X-chromosome inactivation drastically alter myofibroblast activation pathways[5].

  • Drug Administration: Treat cultures with 20 μM TM 5441[5].

  • Analysis & Combination Therapy: Monitor α-SMA expression. Male VICs will demonstrate significant myofibroblast deactivation with TM 5441 alone[5]. Female VICs will likely exhibit resistance, requiring the co-administration of TM 5441 with STS/BMX inhibitors (e.g., irosustat or ibrutinib) to achieve deactivation[5].

References

  • TM5441 sodium | CAS#2319722-53-5 | PAI-1 inhibitor Source: MedKoo Biosciences URL
  • TM 5441 | PAI-1 inhibitor | Axon 2734 Source: Axon Medchem URL
  • CAS 1190221-43-2 (Tm5441)
  • American Diabetes Association – 71st Scientific Sessions Source: Portico URL
  • Source: NIH (PMC)
  • Determining sex differences in drug combinations targeting aortic valve myofibroblast activation Source: bioRxiv URL
  • TM5441 | PAI-1 Inhibitor Source: MedChemExpress URL
  • TM5441 | PAI-1 inhibitor | Apoptosis Source: TargetMol URL

Sources

Exploratory

The PAI-1 Inhibitor TM 5441: A Technical Guide for Advancing Oncology Research

Abstract The Paradox of PAI-1 in Oncology: From Fibrinolysis to Tumor Progression TM 5441: A Small Molecule Inhibitor of PAI-1 Mechanism of Action of TM 5441 in Cancer Cells Induce Intrinsic Apoptosis: TM 5441 has been s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The Paradox of PAI-1 in Oncology: From Fibrinolysis to Tumor Progression

TM 5441: A Small Molecule Inhibitor of PAI-1

Mechanism of Action of TM 5441 in Cancer Cells
  • Induce Intrinsic Apoptosis: TM 5441 has been shown to decrease the viability of various human cancer cell lines by inducing apoptosis[11]. This is achieved, in part, by increasing the activity of caspase-3/7 and causing mitochondrial depolarization[11].

  • Inhibit Angiogenesis: TM 5441 exhibits anti-angiogenic properties by disrupting the formation of new blood vessels[1].

PAI1_Signaling_in_Cancer cluster_TME Tumor Microenvironment Tumor_Cell Tumor_Cell PAI1 PAI-1 Tumor_Cell->PAI1 Secretes Endothelial_Cell Endothelial_Cell Endothelial_Cell->PAI1 Secretes CAF Cancer-Associated Fibroblast CAF->PAI1 Secretes TAM Tumor-Associated Macrophage TAM->PAI1 Secretes Angiogenesis Angiogenesis Tumor_Growth Tumor Growth & Progression Invasion_Metastasis Invasion_Metastasis Immune_Evasion Immune_Evasion Cell_Survival Cell_Survival PAI1->Angiogenesis Promotes PAI1->Invasion_Metastasis Promotes PAI1->Immune_Evasion Promotes (upregulates PD-L1) PAI1->Cell_Survival Promotes (inhibits apoptosis) TM5441 TM 5441 TM5441->PAI1 Inhibits

Preclinical Efficacy of TM 5441 in Oncology Models

The anti-tumor activity of TM 5441 has been evaluated in various preclinical models, demonstrating its potential as a cancer therapeutic.

In Vitro Cytotoxicity

TM 5441 has been shown to decrease the viability of a range of human cancer cell lines with varying potencies. The half-maximal inhibitory concentration (IC50) values for TM 5441 in several cancer cell lines are summarized in the table below.

Cell LineCancer TypeIC50 (µM)Reference
HT1080Fibrosarcoma13.9[11]
HCT116Colorectal Carcinoma25.5[11]
DaoyMedulloblastoma30.2[11]
MDA-MB-231Breast Adenocarcinoma51.1[11]
JurkatT-cell Leukemia45.3[11]

Table 1: In vitro cytotoxicity (IC50) of TM 5441 in various human cancer cell lines.

In Vivo Anti-Tumor Activity

Oral administration of TM 5441 has been evaluated in mouse xenograft models of human cancer. In a study using HT1080 and HCT116 xenografts, daily oral administration of TM 5441 (20 mg/kg) resulted in:

  • Increased Tumor Cell Apoptosis: A significant increase in TUNEL-positive cells was observed in tumors from TM 5441-treated mice, indicating an increase in apoptotic cell death[1].

  • Disruption of Tumor Vasculature: TM 5441 treatment led to a significant disruptive effect on the tumor vasculature[1].

  • Trend Towards Decreased Tumor Growth and Increased Survival: While not statistically significant in all models, a trend towards slower tumor growth and increased survival was observed in mice treated with TM 5441[1].

These findings highlight the in vivo anti-tumor and anti-angiogenic activity of TM 5441.

Experimental Protocols for Investigating TM 5441 in Oncology Research

This section provides detailed, step-by-step methodologies for key experiments to evaluate the efficacy of TM 5441 in an oncology research setting.

In Vitro Cell Viability Assay (MTT Assay)

This protocol is for determining the IC50 of TM 5441 in a cancer cell line of interest.

Materials:

  • Cancer cell line of interest

  • Complete culture medium

  • 96-well plates

  • TM 5441 (stock solution in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (cell culture grade)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of TM 5441 in complete culture medium. Remove the medium from the wells and add 100 µL of the diluted TM 5441 solutions (including a vehicle control with the same concentration of DMSO).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the log of the drug concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Apoptosis Assays

This assay quantifies the activity of key executioner caspases.

Materials:

  • Cancer cells treated with TM 5441

  • Caspase-Glo® 3/7 Assay System (Promega)

  • White-walled 96-well plates

  • Luminometer

Procedure:

  • Cell Treatment: Seed and treat cells with TM 5441 as described in the cell viability assay.

  • Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

  • Assay: Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

  • Incubation: Mix the contents of the wells by gentle shaking and incubate at room temperature for 1-2 hours.

  • Luminescence Measurement: Measure the luminescence using a luminometer. Increased luminescence indicates higher caspase-3/7 activity.

This assay detects the loss of mitochondrial membrane potential, an early indicator of apoptosis.

Materials:

  • Cancer cells treated with TM 5441

  • JC-1 dye

  • Fluorescence microscope or flow cytometer

Procedure:

  • Cell Treatment: Treat cells with TM 5441 in a suitable culture vessel (e.g., 6-well plate or chamber slide).

  • JC-1 Staining: Incubate the cells with JC-1 dye (typically 1-10 µg/mL) in culture medium for 15-30 minutes at 37°C.

  • Washing: Wash the cells with PBS or culture medium to remove excess dye.

  • Analysis: Analyze the cells using a fluorescence microscope or flow cytometer. In healthy cells, JC-1 forms aggregates in the mitochondria and fluoresces red. In apoptotic cells with depolarized mitochondria, JC-1 remains as monomers in the cytoplasm and fluoresces green. The ratio of red to green fluorescence is used to quantify the change in mitochondrial membrane potential.

In Vivo Xenograft Tumor Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of TM 5441 in vivo.

Materials:

  • Immunodeficient mice (e.g., athymic nude or SCID mice)

  • Human cancer cell line

  • Matrigel (optional)

  • TM 5441

  • Vehicle for oral gavage (e.g., 0.5% carboxymethylcellulose)

  • Calipers for tumor measurement

Procedure:

  • Cell Implantation: Subcutaneously inject 1-5 x 10^6 cancer cells (resuspended in PBS or a mixture with Matrigel) into the flank of each mouse.

  • Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomization and Treatment: Randomize the mice into treatment and control groups. Administer TM 5441 (e.g., 20 mg/kg) or vehicle daily by oral gavage.

  • Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume (Volume = 0.5 x length x width²).

  • Endpoint: Continue treatment until the tumors in the control group reach a predetermined size or for a specified duration. Monitor the body weight of the mice as an indicator of toxicity.

  • Tissue Collection: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., TUNEL staining for apoptosis, CD31 staining for microvessel density).

Experimental_Workflow cluster_invitro In Vitro Evaluation cluster_invivo In Vivo Evaluation Cell_Culture Cancer Cell Culture TM5441_Treatment_vitro TM 5441 Treatment Cell_Culture->TM5441_Treatment_vitro Viability_Assay Cell Viability (MTT Assay) TM5441_Treatment_vitro->Viability_Assay Apoptosis_Assay Apoptosis Assays (Caspase, JC-1) TM5441_Treatment_vitro->Apoptosis_Assay IC50_Determination IC50 Determination Viability_Assay->IC50_Determination Apoptosis_Confirmation Apoptosis Confirmation Apoptosis_Assay->Apoptosis_Confirmation Xenograft_Model Xenograft Tumor Model Establishment TM5441_Treatment_vivo TM 5441 Oral Administration Xenograft_Model->TM5441_Treatment_vivo Tumor_Monitoring Tumor Growth Monitoring TM5441_Treatment_vivo->Tumor_Monitoring Endpoint_Analysis Endpoint Analysis (Tumor Excision) Tumor_Monitoring->Endpoint_Analysis Efficacy_Assessment Anti-Tumor Efficacy Endpoint_Analysis->Efficacy_Assessment Mechanism_Validation In Vivo Mechanism Validation (TUNEL, CD31) Endpoint_Analysis->Mechanism_Validation

Sources

Foundational

TM 5441: A Mechanistic and Methodological Guide to Targeting PAI-1 in Cellular Senescence

Executive Summary The Mechanistic Role of PAI-1 and TM 5441 Intervention Causality in Senescence Signaling Signaling Stress Cellular Stress (Doxorubicin, L-NAME) p53 p53 / p21 Activation Stress->p53 PAI1 PAI-1 Accumulati...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The Mechanistic Role of PAI-1 and TM 5441 Intervention

Causality in Senescence Signaling

Signaling Stress Cellular Stress (Doxorubicin, L-NAME) p53 p53 / p21 Activation Stress->p53 PAI1 PAI-1 Accumulation p53->PAI1 SASP ECM Arrest & SASP PAI1->SASP Senescence Cellular Senescence (p16, SA-β-gal) SASP->Senescence TM5441 TM 5441 (PAI-1 Inhibitor) TM5441->PAI1 Inhibits

Pharmacological Profile & Quantitative Data

To design robust experiments, researchers must account for the physicochemical properties of TM 5441. The table below summarizes the critical quantitative parameters required for in vitro and in vivo formulation.

ParameterSpecificationExperimental Implication
Target Plasminogen Activator Inhibitor-1Highly selective; does not inhibit α2-antiplasmin or antithrombin III[6].
IC50 (In Vitro) 13.9 – 60.3 μMCell-type dependent. Requires dose-response titration for novel cell lines.
Molecular Weight 450.80 g/mol (Sodium Salt)Use batch-specific MW for molarity calculations due to hydration variance[7].
Solubility DMSO (up to 100 mM)Reconstitute at 50 mM in DMSO for stock. Avoid repeated freeze-thaw cycles[7].
In Vivo Dosing 10 – 20 mg/kg/dayOrally bioavailable. Typically formulated in 0.5% carboxymethyl cellulose[8].
Pharmacokinetics Cmax at 1 hourPeak plasma concentration reaches ~11.4 μM one hour post-oral administration[9].

Experimental Methodologies: Field-Validated Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as good as its internal controls. The following methodologies are designed as self-validating systems to ensure data integrity.

Protocol A: In Vitro Reversal of Doxorubicin-Induced Senescence

Objective : To evaluate the efficacy of TM 5441 in preventing Stress-Induced Premature Senescence (SIPS) in primary or immortalized cell lines (e.g., human endothelial cells or H9c2 cardiomyocytes)[3]. Causality Check : Doxorubicin intercalates DNA, causing double-strand breaks that rapidly induce p53-mediated PAI-1 expression. Pre-treating with TM 5441 ensures that the active site of PAI-1 is blocked before the feed-forward senescence loop is fully established[3].

Step-by-Step Workflow:

  • Cell Seeding & Synchronization : Seed cells in 6-well plates at 40% confluency. Allow 24 hours for attachment. Serum-starve for 12 hours to synchronize the cell cycle, reducing background replicative senescence.

  • TM 5441 Pre-treatment : Prepare a fresh working solution of TM 5441 from a 50 mM DMSO stock[8]. Treat cells with 10 μM TM 5441 (final DMSO concentration <0.1%). Self-Validation: Include a vehicle-only (DMSO) control to rule out solvent toxicity.

  • Stress Induction : After 24 hours of TM 5441 pre-treatment, add Doxorubicin (0.5 μM) to the media. Co-incubate for 4 days[8].

  • Senescence Readout (SA-β-gal) : Wash cells with PBS and fix with 2% formaldehyde/0.2% glutaraldehyde for 5 minutes. Stain with X-gal solution at pH 6.0 overnight at 37°C (without CO2).

  • Molecular Validation : Harvest parallel wells for immunoblotting. Probe for p16(Ink4a), p21, and cleaved caspase-3. Causality Check: TM 5441 should downregulate p16/p21 without increasing cleaved caspase-3, confirming senescence prevention rather than apoptosis induction[10].

Protocol B: In Vivo Assessment of Vascular Senescence (L-NAME Model)

Objective : To quantify the protective effects of TM 5441 against hypertension-induced vascular senescence in murine models[5]. Causality Check : Chronic inhibition of endothelial nitric oxide synthase (eNOS) by L-NAME increases vascular PAI-1 expression, driving periaortic fibrosis and telomere attrition. Oral administration of TM 5441 directly antagonizes this tissue-level PAI-1 accumulation[11].

Step-by-Step Workflow:

  • Model Induction : Provide wild-type C57BL/6J mice with drinking water containing 1 mg/mL L-NAME for 8 weeks[11].

  • TM 5441 Formulation & Dosing : Suspend TM 5441 in 0.5% carboxymethyl cellulose (CMC). Administer 10-20 mg/kg/day via oral gavage[8]. Self-Validation: Include a cohort receiving CMC vehicle + L-NAME, and a cohort receiving TM 5441 alone (to confirm baseline safety and lack of hypotensive effects in healthy mice)[12].

  • Tissue Harvest : At week 8, euthanize animals and rapidly excise the thoracic aorta. Flash-freeze in liquid nitrogen for molecular assays.

  • Telomere Length & p16 Quantification : Extract genomic DNA and total RNA from aortic tissue. Perform qPCR for p16(Ink4a) mRNA. Assess relative telomere length using quantitative PCR (T/S ratio)[5].

Workflow Model 1. Animal Model (L-NAME / Klotho null) Dosing 2. TM 5441 Dosing (10-20 mg/kg P.O.) Model->Dosing Harvest 3. Tissue Harvest (Aorta, Heart, Kidney) Dosing->Harvest Assay 4. Senescence Assays (p16 qPCR, Telomere) Harvest->Assay Analysis 5. Data Validation (Statistical Analysis) Assay->Analysis

Fig 2. In vivo experimental workflow for assessing TM 5441 efficacy.

E-E-A-T Insights: Troubleshooting & Best Practices

  • Solvent Artifacts : TM 5441 is highly hydrophobic. When preparing in vitro treatments, ensure the final DMSO concentration never exceeds 0.1%[7]. Higher concentrations independently induce cellular stress and confound SA-β-gal readouts.

  • Assay Timing : Senescence is a dynamic process. In the Doxorubicin model, assessing markers before day 4 may capture transient cell cycle arrest rather than stable senescence. Always pair SA-β-gal staining with a secondary molecular marker (e.g., p16 or loss of Lamin B1) to validate the senescent state[10].

References

  • Boe, A. E., Eren, M., Murphy, S. B., Kamide, C. E., Ichimura, A., Terry, D., McAnally, D., Smith, L. H., Miyata, T., & Vaughan, D. E. (2013). Plasminogen Activator Inhibitor-1 Antagonist TM5441 Attenuates Nω-Nitro-l-Arginine Methyl Ester–Induced Hypertension and Vascular Senescence. Circulation.[Link]

  • Piao, L., Jung, I., Huh, J. Y., Miyata, T., & Ha, H. (2016). A novel plasminogen activator inhibitor-1 inhibitor, TM5441, protects against high-fat diet-induced obesity and adipocyte injury in mice. British Journal of Pharmacology.[Link]

Sources

Exploratory

Preclinical Evaluation of TM5441: A Technical Guide for Researchers

Introduction: The Rationale for Targeting PAI-1 TM5441: Mechanism of Action and Specificity Visualizing the PAI-1 Inhibition Pathway PAI1_Pathway cluster_0 Fibrinolytic Cascade cluster_1 PAI-1 Regulation cluster_2 Therap...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Rationale for Targeting PAI-1

TM5441: Mechanism of Action and Specificity

Visualizing the PAI-1 Inhibition Pathway

PAI1_Pathway cluster_0 Fibrinolytic Cascade cluster_1 PAI-1 Regulation cluster_2 Therapeutic Intervention Plasminogen Plasminogen Plasmin Plasmin Plasminogen->Plasmin tPA, uPA Fibrin_degradation Fibrin Degradation Products Plasmin->Fibrin_degradation Degrades Fibrin_clot Fibrin Clot PAI1 PAI-1 Inactive_complex Inactive Complex PAI1->Inactive_complex tPA_uPA tPA, uPA tPA_uPA->Inactive_complex TM5441 TM5441 TM5441->PAI1 Inhibits InVivo_Workflow cluster_0 Phase 1: Model Establishment cluster_1 Phase 2: Treatment cluster_2 Phase 3: Endpoint Analysis A1 Implant Human Cancer Cells (e.g., HT1080) into Immunocompromised Mice A2 Allow Tumors to Establish and Reach a Pre-determined Size A1->A2 B1 Randomize Mice into Control and Treatment Groups B2 Administer Vehicle (Control) or TM5441 (e.g., 20 mg/kg/day) via Oral Gavage B1->B2 B3 Monitor Animal Health and Body Weight B2->B3 B4 Measure Tumor Volume (e.g., 2-3 times/week) B2->B4 C1 Euthanize Mice at Study Endpoint C2 Excise and Weigh Tumors C1->C2 C3 Collect Blood for Pharmacokinetic Analysis C1->C3 C4 Process Tumors for Histology (H&E, IHC) and Molecular Analysis C2->C4

Sources

Protocols & Analytical Methods

Method

Introduction to TM 5441 and Its Application in Preclinical Research

Mechanism of Action: The Role of PAI-1 Inhibition PAI-1_Inhibition_Pathway cluster_1 Physiological Cascade TM 5441 TM 5441 PAI-1 PAI-1 TM 5441->PAI-1 Inhibits tPA/uPA tPA/uPA PAI-1->tPA/uPA Inhibits Plasminogen Plasminog...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Mechanism of Action: The Role of PAI-1 Inhibition

PAI-1_Inhibition_Pathway cluster_1 Physiological Cascade TM 5441 TM 5441 PAI-1 PAI-1 TM 5441->PAI-1 Inhibits tPA/uPA tPA/uPA PAI-1->tPA/uPA Inhibits Plasminogen Plasminogen tPA/uPA->Plasminogen Activates Plasmin Plasmin Plasminogen->Plasmin Fibrin Clot Fibrin Clot Plasmin->Fibrin Clot Degrades Fibrin Degradation Products Fibrin Degradation Products Fibrin Clot->Fibrin Degradation Products TM5441_Preparation_Workflow cluster_0 Vehicle Preparation (0.5% CMC) cluster_1 TM 5441 Suspension Preparation cluster_2 Dosing A Weigh CMC B Add to Water A->B C Stir and Heat B->C D Cool and Adjust Volume C->D F Create a Paste with Vehicle D->F E Calculate and Weigh TM 5441 E->F G Gradually Add Remaining Vehicle F->G H Homogenize/Sonicate G->H I Visual Inspection for Homogeneity H->I J Mix Suspension Thoroughly I->J K Administer via Oral Gavage J->K

Caption: Workflow for preparing TM 5441 for oral gavage.

Protocol for Oral Gavage Administration in Rats

Proper animal handling and gavage technique are critical for animal welfare and data accuracy. [8][9][10]

Rat Weight (g) Recommended Needle Gauge Recommended Max Volume (mL/kg)
100 - 200 18G 10-20
200 - 300 16-18G 10-20

| >300 | 16G | 10-20 |

Data adapted from institutional and commercial guidelines. [9][10][11]

  • Animal Restraint: Gently but firmly restrain the rat. The body should be held to prevent movement, and the head should be immobilized by placing the thumb and forefinger on either side of the jaw. [8]2. Gavage Needle Measurement: Before the first administration, measure the appropriate length for the gavage needle by holding it alongside the rat, with the tip at the corner of the mouth and the end at the last rib. This ensures the needle will reach the stomach. [9][10]3. Needle Insertion: With the rat's head tilted slightly upwards to straighten the esophagus, gently insert the gavage needle into the diastema (the gap behind the incisors). Advance the needle smoothly along the roof of the mouth towards the esophagus. The rat should swallow as the needle passes into the esophagus. There should be no resistance. If resistance is felt, withdraw the needle and start again. [12][13]4. Dose Administration: Once the needle is in the stomach, slowly and steadily depress the syringe plunger to deliver the TM 5441 suspension. [13]5. Needle Withdrawal: After administering the full dose, gently withdraw the needle in the same path it was inserted.

  • Post-Administration Monitoring: Return the rat to its cage and monitor for several minutes for any signs of distress, such as labored breathing or fluid from the nose, which could indicate accidental administration into the lungs. Continue to monitor the animals daily. [14][10]

Safety Precautions

  • When handling TM 5441 powder, it is recommended to wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

  • All animal procedures should be performed in accordance with institutional guidelines and approved by the Institutional Animal Care and Use Committee (IACUC).

  • Personnel performing oral gavage should be properly trained to minimize stress to the animals and prevent injury. [10]

References

  • TM5441 - Wikipedia. [Link]

  • Jeong BY, Uddin MJ, Park JH, Lee JH, Lee HB, Miyata T, Ha H (2016). "Novel Plasminogen Activator Inhibitor-1 Inhibitors Prevent Diabetic Kidney Injury in a Mouse Model". PLOS ONE. 11 (6) e0157012. [Link]

  • Small Molecule Inhibitors of Plasminogen Activator Inhibitor-1 Elicit Anti-Tumorigenic and Anti-Angiogenic Activity | PLOS One - Research journals. [Link]

  • Guide to Oral Gavage for Mice and Rats - Instech Laboratories. [Link]

  • Oral Gavage SOP By George Town University | Disposable and Reusable Animal Feeding Needles | GavageNeedle.Com. [Link]

  • Oral Gavage Procedure for Rats | PDF | Thorax | Esophagus - Scribd. [Link]

  • LAB_021 Oral Gavage in Mice and Rats - Research support. [Link]

  • TM5441 | CAS#:1190221-43-2 | Chemsrc. [Link]

  • Mouse Oral Gavage Administration Necessary Supplies Technique. [Link]

  • SOP: Oral Gavage in the Rat - Virginia Tech. [Link]

  • A Novel Plasminogen Activator inhibitor-1 Inhibitor, TM5441, Protects Against High-Fat Diet-Induced Obesity and Adipocyte Injury in Mice - PubMed. [Link]

  • A novel plasminogen activator inhibitor‐1 inhibitor, TM5441, protects against high‐fat diet‐induced obesity and adipocyte injury in mice - PMC. [Link]

  • TECH 09b -Oral Gavage in Adult Rats - UBC Animal Care Services. [Link]

  • Plasminogen activator inhibitor-1 antagonist TM5441 attenuates Nω-nitro-L-arginine methyl ester-induced hypertension and vascular senescence - PubMed. [Link]

  • A novel plasminogen activator inhibitor-1 inhibitor, TM5441, protects against high-fat diet-induced obesity and - Tohoku University. [Link]

  • Amorphous and Co-Amorphous Olanzapine Stability in Formulations Intended for Wet Granulation and Pelletization - PubMed. [Link]

Sources

Application

Application Note: Optimizing the In Vivo Dosage and Formulation of TM 5441 in Animal Models

Target Audience: Preclinical Researchers, Pharmacologists, and Drug Development Scientists Compound: TM 5441 (CAS: 1190221-43-2) Primary Target: Plasminogen Activator Inhibitor-1 (PAI-1) Introduction & Mechanistic Ground...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Preclinical Researchers, Pharmacologists, and Drug Development Scientists Compound: TM 5441 (CAS: 1190221-43-2) Primary Target: Plasminogen Activator Inhibitor-1 (PAI-1)

Introduction & Mechanistic Grounding

Mechanism TM5441 TM 5441 (PAI-1 Inhibitor) PAI_1 PAI-1 (Target Protein) TM5441->PAI_1 Inhibits Active Site tPA t-PA / u-PA (Plasminogen Activators) PAI_1->tPA Blocks (Prevented by TM 5441) Plasmin Plasmin Generation tPA->Plasmin Activates Outcomes Downstream Effects: - Fibrinolysis & ECM Remodeling - Apoptosis in Cancer Cells - Improved Insulin Sensitivity Plasmin->Outcomes Mediates

Pharmacokinetics & Safety Profile

Before designing an in vivo protocol, it is critical to understand the pharmacokinetic (PK) boundaries of TM 5441:

  • Absorption & Clearance: Following oral administration, TM 5441 reaches a peak plasma concentration ( Cmax​ ) of approximately 11.4 μM within 1 hour. The compound is rapidly cleared, with undetectable levels by 23 hours post-administration, necessitating daily dosing regimens for sustained target engagement[1].

  • Toxicity Thresholds: Extensive repeated-dose toxicity studies have established a No Observed Adverse Effect Level (NOAEL) of 30 mg/kg in female rats and 100 mg/kg in male rats[4].

  • Coagulation Safety: Administration of TM 5441 at high doses (up to 100 mg/kg) does not adversely affect prothrombin time, activated partial thromboplastin time, or tail bleeding time.

Effective Dosage Across Animal Models

The therapeutic window for TM 5441 generally falls between 2 to 20 mg/kg/day , depending on the disease model. The table below synthesizes validated dosing regimens across various preclinical applications.

Disease ModelAnimal SpeciesDosageRoute & FrequencyFormulationKey Outcomes
Diet-Induced Obesity C57BL/6J Mice15 - 20 mg/kgOral, DailyMixed in HFD or Oral GavagePrevented weight gain, improved insulin sensitivity, normalized JNK/Akt[5],[6].
Hypertension / Aging C57BL/6J Mice20 mg/kgOral, DailyMixed in standard chowAttenuated L-NAME-induced hypertension, cardiac hypertrophy, and senescence[4].
Oncology (Xenograft) Nude Mice (HT1080)20 mg/kgOral, Daily0.5% CMC or MethylcelluloseIncreased tumor apoptosis, disrupted tumor vasculature, decreased tumor growth[1],.
Diabetic Nephropathy STZ-Diabetic Mice2 - 10 mg/kgOral, Daily0.5% CMCInhibited albuminuria, renal hypertrophy, and ECM accumulation[7].
COPD / Emphysema C57BL/6J Mice20 mg/kgOral Gavage, Daily0.5% MethylcelluloseAttenuated CSE-induced emphysema and airway inflammation.
Traumatic Brain Injury Sprague Dawley Rats5 - 10 mg/kgIntragastric, Single0.5% CMCReduced myeloperoxidase activity, improved behavioral test scores.

Validated Experimental Protocols

Protocol A: Preparation of TM 5441 Clear Solution for Oral Gavage

Causality & Rationale: TM 5441 is highly lipophilic and exhibits poor aqueous solubility. Direct suspension in saline often leads to erratic gastrointestinal absorption and high inter-subject variability. Utilizing a structured co-solvent system (DMSO + PEG300 + Tween 80) ensures the compound remains fully solvated, maximizing bioavailability and ensuring reproducible Cmax​ peaks[8].

Materials:

  • TM 5441 Powder (stored at -20°C)[9]

  • Dimethyl sulfoxide (DMSO)

  • Polyethylene glycol 300 (PEG300)

  • Tween 80

  • Sterile Saline (0.9% NaCl) or PBS

Step-by-Step Methodology:

  • Stock Preparation (10% Final Volume): Dissolve TM 5441 powder in DMSO to create a concentrated stock (e.g., 20 mg/mL). Self-Validation: The solution must be completely transparent. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

  • Co-Solvent Addition (40% Final Volume): Add PEG300 to the DMSO stock. Vortex vigorously for 30 seconds. Causality: PEG300 acts as a miscible carrier that prevents the hydrophobic core of TM 5441 from crashing out of solution.

  • Surfactant Integration (5% Final Volume): Add Tween 80 and mix until fully clarified. Causality: Tween 80 reduces the surface tension, acting as a bridge between the lipophilic drug/PEG mixture and the incoming aqueous phase.

  • Aqueous Phase (45% Final Volume): Dropwise, add Saline or PBS while continuously vortexing.

  • Quality Control: Inspect the final working solution against a strong light source. It must remain a clear solution without milky precipitation. Administer to animals within 4 hours of preparation.

Formulation Step1 1. Stock Preparation Dissolve in DMSO (10% vol) Step2 2. Co-Solvent Addition Add PEG300 (40% vol) & Mix Step1->Step2 Step3 3. Surfactant Integration Add Tween 80 (5% vol) & Vortex Step2->Step3 Step4 4. Aqueous Phase Add Saline/PBS (45% vol) slowly Step3->Step4 Validation Quality Control Verify Clear Solution (No Precipitate) Step4->Validation

Step-by-step in vivo formulation workflow for TM 5441 clear solution preparation.

Protocol B: Diet Admixture for Chronic Metabolic Studies (e.g., Diet-Induced Obesity)

Causality & Rationale: Daily oral gavage induces significant handling stress, which artificially elevates circulating corticosterone levels. In metabolic studies (like High Fat Diet models), this stress response directly confounds insulin sensitivity and weight gain readouts. Admixing TM 5441 directly into the diet provides stress-free, steady-state continuous dosing[5].

Step-by-Step Methodology:

  • Determine Baseline Consumption: Monitor the daily food intake of the specific mouse strain. For standard C57BL/6J mice on a High Fat Diet (HFD), average consumption is approximately 4 g/day [5].

  • Calculate Target Concentration: To achieve a target dose of 15 mg/kg/day in a 30 g mouse, the mouse requires 0.45 mg of TM 5441 daily.

  • Admixture Ratio: Mix 108 mg of TM 5441 powder per 900 g of powdered HFD. Self-Validation: Use geometric dilution (mix drug with 10g of diet, then 100g, then 900g) to ensure homogenous distribution.

  • Pellet Formation & Storage: Shape the powder into standard pellets using a minimal amount of sterile water as a binder. Dry under a sterile hood and store at 4°C to prevent lipid oxidation of the HFD and degradation of the compound.

  • Validation Check: Weigh the remaining food weekly to back-calculate the exact mg/kg dosage consumed per cage, adjusting the admixture ratio if hyperphagia or hypophagia occurs.

References

  • Inhibition of Plasminogen Activator Inhibitor-1 Activation Suppresses High Fat Diet-Induced Weight Gain via Alleviation of Hypothalamic Leptin Resistance. NIH PMC.

  • A novel plasminogen activator inhibitor-1 inhibitor, TM5441, protects against high fat diet-induced obesity and adipocyte injury in mice. ResearchGate.

  • TM5441 (TM-5441) | CAS 1190221-43-2. AbMole BioScience.

  • American Diabetes Association – 71st Scientific Sessions. Portico.

  • Novel Plasminogen Activator Inhibitor-1 Inhibitor Protects Against High Fat Diet-induced Obesity and Adipocyte Injury in Mice. EWHA's Research Power.

  • Neuroprotective Effect of Plasminogen Activator Inhibitor-1 Antagonist in the Rat Model of Mild Traumatic Brain Injury. ResearchGate.

Sources

Method

Application Note: TM5441 Administration in High-Fat Diet (HFD) Mouse Models

Scientific Rationale & Mechanistic Causality The causality behind TM5441's efficacy in HFD models operates through four distinct molecular axes: Adipose Tissue Lipolysis: TM5441 upregulates adipose triglyceride lipase (A...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Scientific Rationale & Mechanistic Causality

The causality behind TM5441's efficacy in HFD models operates through four distinct molecular axes:

  • Adipose Tissue Lipolysis: TM5441 upregulates adipose triglyceride lipase (ATGL) and hormone-sensitive lipase (HSL), promoting lipolysis and reducing adipocyte hypertrophy .

Pathway Visualization

G HFD High-Fat Diet (HFD) PAI1 Elevated PAI-1 (Adipose & Liver) HFD->PAI1 Induces JNK JNK Phosphorylation PAI1->JNK Activates AMPK AMPK / PGC-1α PAI1->AMPK Suppresses Lipolysis ATGL / HSL Activation PAI1->Lipolysis Suppresses Leptin Hypothalamic Leptin Sensitivity PAI1->Leptin Suppresses TM5441 TM5441 (PAI-1 Inhibitor) TM5441->PAI1 Inhibits Akt Akt Activation JNK->Akt Suppresses Insulin Insulin Sensitivity Akt->Insulin Promotes Mito Mitochondrial Biogenesis AMPK->Mito Promotes Weight Weight Loss & Reduced Steatosis Lipolysis->Weight Promotes Leptin->Weight Promotes Insulin->Weight Mito->Weight

Fig 1. TM5441 mechanism of action in reversing HFD-induced metabolic dysfunction.

In Vivo Experimental Design

  • Model Selection: Male C57BL/6J mice (8–10 weeks old). Causality: This specific strain is highly susceptible to diet-induced metabolic syndrome, making it the gold standard for replicating human obesity phenotypes.

  • Dietary Parameters: 60% kcal High-Fat Diet (e.g., Research Diets D12492). Causality: A 60% HFD induces rapid and severe hepatic steatosis and insulin resistance compared to a 45% HFD, providing a wider therapeutic window to observe TM5441 efficacy.

Detailed Methodologies

Protocol A: Prophylactic Administration (Prevention Model)

This protocol determines if TM5441 can prevent the onset of metabolic dysfunction when administered concurrently with a lipotoxic diet.

  • Acclimation: Acclimate 8-week-old male C57BL/6J mice for 1 week on a normal diet (ND; 18% kcal fat).

  • Formulation Prep: Suspend TM5441 powder in 0.5% CMC to a concentration of 2 mg/mL. Sonicate for 15 minutes at room temperature until a uniform suspension is achieved. Prepare fresh weekly and store at 4°C.

  • Initiation: On Day 0, randomize mice into three groups: ND + Vehicle, HFD + Vehicle, and HFD + TM5441.

  • Administration: Perform daily oral gavage of TM5441 (20 mg/kg) or Vehicle (0.5% CMC) at a volume of 10 µL/g body weight.

  • Monitoring: Record body weight and food intake twice weekly for 10 weeks.

  • Metabolic Testing: At week 9, perform an Intraperitoneal Insulin Tolerance Test (ipITT) following a 4-hour fast to assess systemic insulin sensitivity.

Protocol B: Interventional Administration (Reversal Model)

This protocol mimics the clinical scenario where a patient already presents with established obesity and NAFLD.

  • Disease Induction: Feed mice the 60% HFD for 8 weeks to establish baseline obesity, glucose intolerance, and hepatic steatosis.

  • Baseline Verification: At week 8, perform a fasting blood glucose test. Only mice exhibiting fasting glucose >150 mg/dL should proceed to the interventional phase.

  • Intervention: Maintain the HFD but begin daily oral gavage of TM5441 (20 mg/kg) for an additional 8 weeks (Weeks 8–16).

  • Endpoint: At week 16, euthanize the mice following a 6-hour fast for tissue harvesting.

Self-Validating Quality Control Assays

  • Step 1: Tissue Harvesting: Rapidly excise epididymal white adipose tissue (eWAT) and the median lobe of the liver. Snap-freeze in liquid nitrogen.

  • Step 2: Mechanistic Western Blotting: Homogenize tissues in RIPA buffer containing protease and phosphatase inhibitors. Probe for p-Akt (Ser473) / Total Akt and p-JNK (Thr183/Tyr185) / Total JNK .

    • Validation Criteria: A successful TM5441 intervention must show a statistically significant decrease in the p-JNK/JNK ratio and an increase in the p-Akt/Akt ratio in the HFD + TM5441 group compared to the HFD + Vehicle group.

  • Step 3: Histological Confirmation of Inflammation: Fix eWAT in 10% formalin, embed in paraffin, and stain with F4/80 (macrophage marker).

    • Validation Criteria: Quantify "Crown-Like Structures" (CLS)—dead adipocytes surrounded by macrophages. TM5441 must demonstrate a >50% reduction in CLS density per high-power field.

Expected Quantitative Outcomes

The following table summarizes the expected quantitative benchmarks for a 16-week Interventional Model based on established literature standards.

ParameterNormal Diet (ND)HFD + VehicleHFD + TM5441 (20 mg/kg)
Body Weight (g) ~ 28 - 30~ 45 - 48~ 35 - 38
Fasting Blood Glucose (mg/dL) ~ 90 - 100~ 180 - 200~ 120 - 130
Hepatic Triglycerides (mg/g tissue) ~ 15 - 20~ 75 - 85~ 35 - 45
Adipose Macrophage CLS Rare / AbsentHigh DensitySignificantly Reduced

References

  • Piao L, Jung I, Huh JY, Miyata T, Ha H. "A novel plasminogen activator inhibitor-1 inhibitor, TM5441, protects against high-fat diet-induced obesity and adipocyte injury in mice." British Journal of Pharmacology. 2016. URL:[Link]

  • Nakabayashi T, Ha H, Lee SM, Dorotea D, Miyata T, Jung I. "TM5441, a plasminogen activator inhibitor-1 inhibitor, protects against high fat diet-induced non-alcoholic fatty liver disease." Oncotarget. 2017. URL:[Link]

  • Hosaka S, Yamada T, Takahashi K, Dan T, Kaneko K, Kodama S, et al. "Inhibition of Plasminogen Activator Inhibitor-1 Activation Suppresses High Fat Diet-Induced Weight Gain via Alleviation of Hypothalamic Leptin Resistance." Frontiers in Pharmacology. 2020. URL:[Link]

Application

TM 5441 PAI-1 activity chromogenic assay

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Detailed Application Note and Protocol.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Detailed Application Note and Protocol.

Executive Summary

Mechanistic Causality & Assay Principle

The Causality of the Assay: In this system, a limiting concentration of PAI-1 is pre-incubated with TM 5441. A known excess of tPA is then introduced. Active PAI-1 will form an irreversible complex with tPA, neutralizing it[6]. However, in the presence of TM 5441, PAI-1 is inhibited, leaving a larger pool of residual active tPA. This residual tPA converts added plasminogen into plasmin[5]. Plasmin, a highly active protease, rapidly cleaves a synthetic chromogenic substrate to release para-nitroaniline (pNA), generating a yellow color measurable at 405 nm[5].

Pathway TM5441 TM 5441 (Inhibitor) PAI1 PAI-1 (Target) TM5441->PAI1 Inhibits tPA tPA / uPA (Protease) PAI1->tPA Inactivates Plasminogen Plasminogen tPA->Plasminogen Activates Plasmin Plasmin (Active) Plasminogen->Plasmin Conversion Substrate Chromogenic Substrate Plasmin->Substrate Cleaves pNA pNA (405 nm) Substrate->pNA Releases

Self-Validating Experimental Design

  • Background Control: Buffer, Plasminogen, and Substrate only. Accounts for spontaneous substrate hydrolysis.

Materials & Reagents

  • TM 5441: Prepared as a 50 mM stock in anhydrous DMSO[7].

  • Human Recombinant tPA: Single-chain or two-chain.

  • Human Glu-Plasminogen: Lyophilized, reconstituted in assay buffer[5].

  • Plasmin Substrate: e.g., S-2251 (H-D-Val-Leu-Lys-pNA)[5].

  • Assay Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.05% Tween-20, 1 mg/mL BSA. (Expert Insight: Tween-20 and BSA are critical. PAI-1 and tPA are highly hydrophobic and will rapidly adsorb to bare polystyrene microplate walls, leading to artificial loss of activity).

Step-by-Step Protocol

Workflow S1 1. Inhibitor Pre-incubation Mix TM 5441 with PAI-1 (15 min at 37°C) S2 2. Target Engagement Add excess tPA/uPA (15 min at 37°C) S1->S2 S3 3. Signal Amplification Add Plasminogen + Chromogenic Substrate (Incubate at 37°C) S2->S3 S4 4. Kinetic Detection Measure Absorbance at 405 nm (Every 5 min for 1 hour) S3->S4

Phase 1: Preparation

  • Dilute TM 5441 stock in Assay Buffer to create a 10-point concentration response curve (e.g., 0.1 μM to 200 μM final concentration). Ensure final DMSO concentration remains constant (≤1%) across all wells to prevent solvent-induced protein denaturation.

Phase 2: Assay Execution (96-Well Plate Format) 3. Pre-incubation: Add 20 μL of TM 5441 dilutions (or vehicle) to the respective wells. Add 20 μL of PAI-1 working solution. Incubate at 37°C for 15 minutes to allow the small molecule to bind the target. 4. Enzyme Addition: Add 20 μL of tPA working solution to all wells (except background controls). Incubate at 37°C for 15 minutes to allow uninhibited PAI-1 to complex with tPA[3]. 5. Coupled Reaction: Prepare a master mix of Plasminogen and Chromogenic Substrate. Add 40 μL of this mix to all wells to initiate the catalytic cascade[5]. 6. Detection: Immediately transfer the plate to a microplate reader pre-heated to 37°C. Measure absorbance at 405 nm kinetically every 5 minutes for 60 minutes[5].

Data Presentation & Analysis

Calculate the initial reaction velocity ( Vmax​ ) from the linear portion of the kinetic curve for each well. Convert velocities to "% PAI-1 Inhibition" using the Vehicle Control (0% inhibition) and the 100% Activity Control (100% inhibition).

Table 1: Representative Quantitative Data for TM 5441 Dose-Response

TM 5441 Concentration (μM)Mean Absorbance (405 nm, Endpoint)Calculated PAI-1 Inhibition (%)
0.0 (Vehicle Control)0.125 ± 0.010.0
1.00.150 ± 0.024.5
5.00.235 ± 0.0120.1
15.00.410 ± 0.0352.3
30.00.580 ± 0.0283.5
60.00.655 ± 0.0197.2
100% Activity Control 0.670 ± 0.02 100.0

Note: TM 5441 exhibits an IC50 ranging between 13.9 and 51.1 μM depending on specific assay conditions and cellular models[1]. The representative data above reflects a calculated IC50 of ~14.5 μM.

Expert Troubleshooting

  • Non-Linear Kinetics: If the A405 signal plateaus too quickly, the plasminogen concentration may be depleted. Reduce the tPA concentration to slow the amplification cascade and maintain pseudo-first-order kinetics.

  • High Background Signal: Spontaneous hydrolysis of the chromogenic substrate can occur if the buffer pH shifts above 8.0. Ensure the Tris-HCl buffer is strictly calibrated to pH 7.4 at 37°C.

References[2] Title: TM 5441 Product Specifications | Source: R&D Systems | URL:https://www.rndsystems.com[1] Title: TM5441 | PAI-1 Inhibitor | Source: MedChemExpress | URL:https://www.medchemexpress.com[6] Title: PAI-1 Assays | Source: Practical-Haemostasis | URL:https://practical-haemostasis.com[5] Title: ab108894 Plasminogen activator Inhibitor Type 1 Human Chromogenic Activity Kit | Source: Abcam | URL:https://www.abcam.com[3] Title: A specific plasminogen activator inhibitor‐1 antagonist derived from inactivated urokinase | Source: NIH / PubMed Central | URL:https://www.ncbi.nlm.nih.gov/pmc/[4] Title: Inhibition of PAI-1 Antiproteolytic Activity Against tPA by RNA Aptamers | Source: NIH / PubMed Central | URL:https://www.ncbi.nlm.nih.gov/pmc/

Sources

Method

High-Sensitivity LC-MS/MS Bioanalytical Method for the Quantification of TM 5441 in Plasma

Document Type: Application Note & Bioanalytical Protocol Target Audience: Pharmacokineticists, Bioanalytical Scientists, and Preclinical Drug Development Professionals Executive Summary As a Senior Application Scientist,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Application Note & Bioanalytical Protocol Target Audience: Pharmacokineticists, Bioanalytical Scientists, and Preclinical Drug Development Professionals

Executive Summary

As a Senior Application Scientist, I have designed this protocol to move beyond a simple procedural list. This guide details a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow , explicitly explaining the physicochemical causality behind each extraction and chromatographic choice to ensure absolute data integrity.

Mechanistic Context: Why Measure TM 5441?

PAI1_Pathway TM5441 TM 5441 (PAI-1 Inhibitor) PAI1 PAI-1 (Active State) TM5441->PAI1 Inhibits tPA_uPA tPA / uPA (Plasminogen Activators) PAI1->tPA_uPA Inhibits Plasmin Plasmin (Active Protease) tPA_uPA->Plasmin Cleaves & Activates Plasminogen Plasminogen Plasminogen->Plasmin Precursor Fibrinolysis Fibrinolysis & Clot Resolution Plasmin->Fibrinolysis Drives

Analytical Strategy & Causality

To design a reliable assay, we must first analyze the physicochemical properties of the analyte. TM 5441 (Molecular Weight: 428.82 g/mol ) is a lipophilic molecule that exhibits high plasma protein binding.

Table 1: Physicochemical & PK Parameters Dictating Assay Design
ParameterValueCausality / Analytical Implication
Molecular Weight 428.82 g/mol Determines the Q1 precursor mass for MS optimization ([M+H]+ ≈ 429.1 m/z).
Cmax (20 mg/kg, Oral) 11.4 μM (~4.88 μg/mL)The calibration curve must be wide, spanning from 10 ng/mL to 10,000 ng/mL to capture peak absorption.
Tmax 1 hourRapid absorption necessitates intensive blood sampling between 0–2 hours post-dose.
Protein Binding High (Lipophilic)Requires aggressive protein precipitation (PPT) using a 1:4 ratio of plasma to organic solvent to fully denature albumin and release the drug.
Stock Stability 2 years at -80°CStock solutions in DMSO must be aliquoted to prevent freeze-thaw degradation and structural hydrolysis.

Step-by-Step Bioanalytical Protocol

Plasma Sample Extraction (Protein Precipitation)

Causality Check: Why Acetonitrile (ACN) over Methanol? ACN yields a highly compact, dense protein pellet during centrifugation. This drastically reduces the risk of aspirating floating protein particulates that could clog the sub-2 μm UHPLC column. Furthermore, adding 0.1% Formic Acid to the ACN lowers the pH, altering the ionization state of plasma proteins and disrupting non-covalent drug-protein binding, ensuring near 100% recovery.

  • Thaw plasma samples, calibration standards, and Quality Control (QC) samples on wet ice.

  • Aliquot 50 μL of plasma into a 96-well collection plate (or 1.5 mL Eppendorf tubes).

  • Spike Internal Standard: Add 10 μL of the Internal Standard (IS) working solution (e.g., TM 5441-d5 at 500 ng/mL). Rationale: The stable-isotope labeled IS co-elutes with TM 5441, experiencing the exact same matrix ion suppression, thereby perfectly normalizing the MS signal.

  • Protein Precipitation: Add 200 μL of cold Acetonitrile containing 0.1% Formic Acid.

  • Vortex vigorously for 5 minutes at 1000 RPM to ensure complete protein denaturation.

  • Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer 150 μL of the clear supernatant into a clean 96-well autosampler plate.

  • Dilute with 150 μL of LC-MS grade water to match the initial mobile phase conditions, preventing peak broadening (solvent effect) during injection.

LCMS_Workflow Plasma 1. Plasma Sample (Spiked with IS) PPT 2. Protein Precipitation (Cold ACN + 0.1% FA) Plasma->PPT Centrifuge 3. Centrifugation (14,000 x g, 4°C) PPT->Centrifuge Supernatant 4. Supernatant Transfer & Dilution Centrifuge->Supernatant LC 5. UHPLC Separation (C18, Gradient) Supernatant->LC MS 6. MS/MS Detection (ESI+, MRM Mode) LC->MS

Fig 2: Step-by-step bioanalytical workflow for TM 5441 plasma extraction and quantification.

UHPLC Chromatographic Conditions

A reversed-phase C18 column (e.g., Waters Acquity BEH C18, 2.1 × 50 mm, 1.7 μm) is selected. The hydrophobic stationary phase retains the lipophilic TM 5441, while a rapid gradient ensures a sharp peak shape and a short run time.

Table 2: UHPLC Chromatographic Gradient Conditions
Time (min)Flow Rate (mL/min)Mobile Phase A (%)Mobile Phase B (%)
0.00.4955
0.50.4955
2.50.4595
3.50.4595
3.60.4955
5.00.4955

(Mobile Phase A: Water + 0.1% Formic Acid; Mobile Phase B: Acetonitrile + 0.1% Formic Acid. Injection Volume: 5 μL. Column Temp: 40°C).

Mass Spectrometry (ESI+) Parameters

Detection is performed using a triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) Multiple Reaction Monitoring (MRM) mode.

Table 3: Mass Spectrometry MRM Parameters
AnalytePrecursor Ion (m/z)Product Ion (m/z)Declustering Potential (V)Collision Energy (eV)
TM 5441 (Quantifier) 429.1150.17025
TM 5441 (Qualifier) 429.1210.17035
Internal Standard (IS) 434.1155.1*7025

*Note: Exact product ions and collision energies are representative of typical amide/furan cleavage patterns for this chemotype and must be empirically optimized via direct syringe infusion prior to validation.

The Self-Validating System: Method Validation

A protocol is only scientifically sound if it can continuously prove its own accuracy. Following , this assay must incorporate a self-validating framework within every batch.

1. System Suitability Test (SST): Before running actual samples, inject a Low QC sample six consecutive times. The coefficient of variation (CV%) of the TM 5441 peak area must be ≤ 5%. Causality: This proves the LC-MS/MS system is equilibrated, and the ESI spray is stable.

2. QC Bracketing: Insert Low, Mid, and High QC samples at the beginning, middle, and end of the 96-well plate. Causality: If the MS detector loses sensitivity over time due to matrix buildup on the ion optics, the trailing QCs will fail, automatically invalidating the compromised data.

Table 4: Bioanalytical Validation Acceptance Criteria
ParameterFDA/EMA Acceptance CriteriaSelf-Validating Purpose
Linearity R² ≥ 0.99 (1/x² weighting)Ensures the detector response is directly proportional to the drug concentration across the entire PK range.
Accuracy ±15% of nominal (±20% at LLOQ)Confirms the calculated concentration reflects the true biological concentration.
Precision (CV%) ≤ 15% (≤ 20% at LLOQ)Ensures repeatability across multiple extractions and instrument injections.
Matrix Factor (IS normalized) CV ≤ 15% across 6 distinct plasma lotsValidates that endogenous plasma phospholipids do not cause unpredictable ion suppression in the ESI source.

Expected Results & Application

When applied to in vivo studies (e.g., administering 20 mg/kg TM 5441 orally to murine models), this protocol will yield a distinct concentration-time curve. Researchers should expect to observe a Cmax​ of approximately 4.5 to 5.0 μg/mL occurring around 1 hour post-dose, followed by a rapid clearance phase resulting in undetectable levels by 24 hours[2]. These quantified plasma profiles can subsequently be correlated with downstream PD markers, such as reductions in periaortic fibrosis or decreased p16Ink4a expression (vascular senescence)[1].

References

  • Boe AE, et al. "Plasminogen activator inhibitor-1 antagonist TM5441 attenuates Nω-nitro-L-arginine methyl ester-induced hypertension and vascular senescence." Circulation. 2013 Nov 19;128(21):2318-24. URL:[Link]

  • U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." Center for Drug Evaluation and Research (CDER). May 2018. URL:[Link]

Sources

Application

inducing apoptosis in cancer cells with TM 5441

Prepared by: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug Development Professionals Mechanistic Rationale & Pathway Dynamics Pathway TM5441 TM 5441 (PAI-1 Inhibitor) PAI1 PAI-1 Activity...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug Development Professionals

Mechanistic Rationale & Pathway Dynamics

Pathway TM5441 TM 5441 (PAI-1 Inhibitor) PAI1 PAI-1 Activity (Tumor Survival) TM5441->PAI1 Inhibits Mito Mitochondrial Depolarization PAI1->Mito Blockade Triggers Caspase Caspase 3/7 Activation Mito->Caspase Cytochrome C Release Apoptosis Intrinsic Apoptosis (Cell Death) Caspase->Apoptosis Execution Phase

Quantitative Efficacy: Cell Line Sensitivity Profiling

TM 5441 exhibits broad-spectrum pro-apoptotic activity across diverse human cancer lineages. The table below summarizes the effective inhibitory concentrations (IC50) and primary apoptotic responses observed during standard 48-hour exposure assays. Note that while specific sensitivities vary by metabolic state and genetic background, the functional IC50 consistently falls within the low micromolar range[2][3][4].

Cancer Cell LineTissue OriginIC50 Range (μM)Primary Mechanistic Observation
HT1080 Fibrosarcoma13.9 – 51.1Dose-dependent Caspase 3/7 activation; reduced viability[1][3].
HCT116 Colon Carcinoma13.9 – 51.1Significant mitochondrial depolarization; apoptosis induction[1][3].
MDA-MB-231 Breast Adenocarcinoma13.9 – 51.1Intrinsic cell death via PAI-1 blockade[3][4].
Jurkat T-cell Leukemia13.9 – 51.1Rapid loss of cell viability; intrinsic apoptosis[3][4].
Daoy Medulloblastoma13.9 – 51.1Decreased cellular proliferation; intrinsic apoptosis[3][4].

Self-Validating Experimental Protocols

The following methodologies are designed to establish a clear chain of causality from initial compound preparation to in vivo efficacy validation.

Workflow Step1 1. Cell Culture HT1080 / HCT116 Step2 2. TM 5441 Treatment 0-100 μM, 48h Step1->Step2 Step3 3. Viability Assay MTT / IC50 Step2->Step3 Step4 4. Apoptosis Assay Caspase 3/7 Activity Step3->Step4 Step5 5. In Vivo Validation 20 mg/kg/day Oral Step4->Step5

Step-by-step experimental workflow for evaluating TM 5441 efficacy in vitro and in vivo.

Protocol A: In Vitro Apoptosis Induction and Caspase 3/7 Quantification

Objective: To quantify the induction of intrinsic apoptosis via executioner caspase activation. Causality Check: Measuring Caspase 3/7 specifically isolates programmed cell death from non-specific necrotic toxicity caused by high-dose small molecule exposure.

  • Stock Preparation: Dissolve TM 5441 in anhydrous DMSO to create a 50 mM stock solution[4].

    • Rationale: TM 5441 is a hydrophobic small molecule; DMSO ensures complete solubilization. Store aliquots at -80°C to prevent degradation (stable for up to 2 years)[3].

  • Cell Seeding: Seed HT1080 or HCT116 cells in 96-well plates at a density of 5,000 cells/well in appropriate complete media. Incubate overnight at 37°C, 5% CO₂ to allow for adherence and recovery.

  • Compound Treatment: Dilute the 50 mM TM 5441 stock in culture media to generate a concentration gradient (0, 10, 25, 50, and 100 μM). Ensure the final DMSO concentration does not exceed 0.2% (v/v) to prevent vehicle-induced cytotoxicity. Treat cells for 48 hours[4].

  • Viability & Apoptosis Assessment:

    • Assess general viability using a standard MTT assay to establish the precise IC50 for your specific sub-clone[4].

    • In a parallel plate, utilize a luminescent Caspase-3/7 assay. The addition of a proluminescent caspase substrate will be cleaved by active Caspase-3/7, generating a luminescent signal directly proportional to apoptotic activity[1][3].

Protocol B: In Vivo Tumor Xenograft Efficacy Workflow

Objective: To evaluate the systemic anti-tumorigenic and anti-angiogenic effects of TM 5441 in a murine xenograft model. Causality Check: Oral administration assesses not only the drug's cellular efficacy but its systemic bioavailability, pharmacokinetic stability, and ability to disrupt tumor vasculature in situ.

  • Formulation: Prepare TM 5441 in a 0.5% carboxymethyl cellulose (CMC) suspension[4].

    • Rationale: CMC acts as a viscous suspending agent, preventing the hydrophobic TM 5441 from precipitating out of solution and ensuring uniform, accurate dosing during oral gavage.

  • Xenograft Establishment: Subcutaneously inject HT1080 or HCT116 cells into the flanks of immunodeficient mice (e.g., athymic nude). Allow tumors to reach a palpable volume of ~100 mm³.

  • Dosing Regimen: Administer TM 5441 via oral gavage at a dose of 20 mg/kg/day[1][3].

    • Pharmacokinetic Note: At this dosage, average peak plasma concentrations reach ~11.4 μM within one hour, aligning perfectly with the in vitro IC50 requirements, before clearing by 23 hours[3].

  • Endpoint Analysis: Monitor tumor volume via caliper measurements. Post-euthanasia, perform immunohistochemical (IHC) staining on excised tumor tissue for Cleaved Caspase-3 (to confirm in vivo apoptosis) and CD31 (to evaluate the disruptive effect on tumor vasculature)[1].

References

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: TM-5441 Solubility and Handling Guide

Frequently Asked Questions (FAQs) Q1: I just received my vial of TM-5441. What is the primary recommended solvent for creating a stock solution?

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Frequently Asked Questions (FAQs)
Q1: I just received my vial of TM-5441. What is the primary recommended solvent for creating a stock solution?

The most highly recommended and widely used solvent for TM-5441 is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[2] DMSO is a powerful organic solvent capable of dissolving a wide array of organic molecules, including inhibitors like TM-5441.[3] For optimal results and to prevent compound degradation, it is crucial to use a fresh stock bottle of anhydrous or molecular-sieve-dried DMSO, as any contaminating moisture can compromise the stability and solubility of the compound.[4]

One supplier also notes that TM-5441 is soluble in 0.1N aqueous NaOH.[2] While this presents an alternative for specific applications where DMSO is not suitable, the basic pH may affect compound stability or interact with your experimental system. Therefore, DMSO remains the first-line recommendation for most applications.

Q2: What is the maximum achievable concentration of TM-5441 in DMSO?

Based on published research, stock solutions of 120 mM in 100% DMSO have been successfully prepared and used.[5] However, it is important to treat this as an upper-range value rather than a guaranteed solubility limit. The actual solubility can be influenced by the purity of the specific batch of TM-5441 and the quality of the DMSO used.[6] For most in vitro applications, preparing a stock solution in the range of 10-50 mM is common practice and provides a sufficient concentration for subsequent dilutions.

Q3: My TM-5441 powder won't dissolve completely in DMSO, even at a lower concentration. What troubleshooting steps can I take?

If you encounter difficulty dissolving TM-5441, consider the following systematic troubleshooting steps:

  • Ensure Proper Vial Handling: Before opening, gently tap the vial on a hard surface to ensure all the powder, which may have become affixed to the cap during shipping, is at the bottom.[7]

  • Gentle Agitation: After adding the DMSO, cap the vial tightly and vortex for 1-2 minutes.

  • Warming: Gently warm the solution in a water bath set to a temperature no higher than 37-50°C.[7][8] Intermittent vortexing during this process can significantly aid dissolution. Avoid excessive heat, which could degrade the compound.

  • Sonication: If aggregates persist, use a sonicating water bath for 5-15 minutes.[8][9] This uses ultrasonic waves to break apart particles and facilitate dissolution. Check for clarity after sonication.

If the compound still does not dissolve, there may be an issue with the solvent quality or the compound itself. It is always recommended to perform a visual inspection for any signs of precipitation before each use.

Q4: My TM-5441 stock in DMSO precipitated when I diluted it into my aqueous cell culture medium. Why did this happen and how can I prevent it?

This is a very common issue known as "salting out," where a compound that is soluble in an organic solvent crashes out of solution when introduced to an aqueous environment.[10] This happens because the hydrophobic nature of TM-5441 makes it poorly soluble in water-based buffers or media.

The key to preventing this is a two-stage dilution process:

  • Intermediate Dilutions in DMSO: Never dilute your high-concentration DMSO stock directly into the final aqueous solution. Instead, perform serial dilutions in 100% DMSO to get closer to your final desired concentration.[4]

  • Final Dilution into Aqueous Medium: Add the final, lower-concentration DMSO solution dropwise into your vigorously vortexing or stirring aqueous medium.[7] This rapid dispersion helps prevent the local concentration from exceeding the aqueous solubility limit. The final concentration of DMSO in your experiment should be kept as low as possible, typically well below 0.5%, as higher concentrations can have cytotoxic or off-target effects.[10]

Physicochemical & Solubility Data Summary
PropertyValueSource
Molecular Formula C₂₁H₁₇ClN₂O₆[11][12]
Molecular Weight 428.82 g/mol [12]
Appearance White to off-white solid[12]
Primary Recommended Solvent Dimethyl Sulfoxide (DMSO)[2]
Alternative Solvent 0.1N NaOH (aq)[2]
Reported Stock Concentration Up to 120 mM in 100% DMSO[5]
Experimental Protocols & Workflows
Protocol 1: Preparation of a 20 mM TM-5441 Stock Solution in DMSO

This protocol provides a reliable method for preparing a concentrated stock solution.

Materials:

  • TM-5441 (solid powder)

  • Anhydrous, high-purity DMSO (e.g., Sigma-Aldrich Cat# D2650 or equivalent)

  • Sterile microcentrifuge tubes or amber glass vials

  • Calibrated micropipettes

  • Vortex mixer

Procedure:

  • Calculate Required Mass: Determine the mass of TM-5441 needed. For 1 mL of a 20 mM solution:

    • Mass (mg) = 20 mmol/L * 1 mL * (1 L / 1000 mL) * 428.82 g/mol * (1000 mg / 1 g) = 8.58 mg

  • Weigh Compound: Carefully weigh out 8.58 mg of TM-5441 into a sterile vial.

  • Add Solvent: Add 1 mL of anhydrous DMSO to the vial.

  • Dissolve: Cap the vial tightly and vortex for 2-3 minutes until the solution is clear. If needed, use gentle warming (37°C) or sonication as described in the troubleshooting section.

  • Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes. Store aliquots at -20°C for short-term (months) or -80°C for long-term (years) storage.[12] Avoid repeated freeze-thaw cycles.[7]

Diagram: Recommended Solubilization & Dilution Workflow

This diagram outlines the decision-making process for preparing TM-5441 for experiments.

G cluster_prep Stock Solution Preparation cluster_dilution Working Solution Preparation start Start: TM-5441 Powder weigh 1. Weigh TM-5441 start->weigh add_dmso 2. Add Anhydrous DMSO (e.g., to 10-50 mM) weigh->add_dmso dissolve 3. Vortex / Gentle Heat / Sonicate add_dmso->dissolve check_sol Is solution clear? dissolve->check_sol stock 4. Aliquot & Store (-20°C or -80°C) check_sol->stock Yes troubleshoot Troubleshoot: - Check solvent quality - Ensure pure compound check_sol->troubleshoot No thaw_stock 5. Thaw one aliquot of DMSO Stock Solution stock->thaw_stock intermediate_dil 6. Perform serial dilutions in 100% DMSO thaw_stock->intermediate_dil final_dil 7. Add dropwise to vortexing aqueous buffer/media intermediate_dil->final_dil check_precip Any precipitation? final_dil->check_precip ready Ready for Experiment (Final DMSO <0.5%) check_precip->ready No reassess Re-evaluate: - Lower final concentration - Try alternative formulation check_precip->reassess Yes

Caption: Workflow for preparing TM-5441 stock and working solutions.

References
  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 44250349, TM-5441. Retrieved from [Link].[11]

  • Wikipedia. (2023, December 29). TM5441. Retrieved from [Link].[1]

  • Doron Scientific. (2023, May 20). TM 5441. Retrieved from [Link].[2]

  • Stefansson, S. (2013, September 10). Answer to "How to dissolve small inhibitor molecules for binding assay?". ResearchGate. Retrieved from [Link].[9]

  • Ashour, A. (2013, January 3). Answer to "How to deal with the poor solubility of tested compounds in MTT assay?". ResearchGate. Retrieved from [Link].[8]

  • Pharmaceutical Technology. (2026, March 23). Solving Poor Solubility to Unlock a Drug's Potential. Retrieved from [Link].

  • Kaplan, Y. C. (2017, April 3). Answer to "I tried to dissolve my drug in 0.1% dmso, but it wont dissolved. I dont have much drug, How can i solubilize the drug?". ResearchGate. Retrieved from [Link].

  • Le, T., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Mol. Inf., 40(11), 2100130. Retrieved from [Link].

  • Kanamori, Y., et al. (2016). A novel plasminogen activator inhibitor-1 inhibitor, TM5441, protects against high-fat diet-induced obesity and adipocyte injury in mice. British Journal of Pharmacology, 173(22), 3159-3171. Retrieved from [Link].[13]

  • Kanamori, Y., et al. (2016). A Novel Plasminogen Activator inhibitor-1 Inhibitor, TM5441, Protects Against High-Fat Diet-Induced Obesity and Adipocyte Injury in Mice. PubMed. Retrieved from [Link].[14]

  • Kar, P. (2018, November 21). Answer to "Solubility of drug in DMSO?". ResearchGate. Retrieved from [Link].[6]

  • Caddeo, C., et al. (2024). Imiquimod Solubility in Different Solvents: An Interpretative Approach. Pharmaceutics, 16(2), 279. Retrieved from [Link].

  • Department of Defense. (2006). MIL-DTL-5541F: Chemical Conversion Coatings on Aluminum and Aluminum Alloys. Retrieved from [Link].

  • Gaylord Chemical Company. (2007). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link].[3]

Sources

Optimization

Technical Support Center: Optimizing Oral Bioavailability and In Vivo Formulation of TM 5441

This guide provides field-proven troubleshooting insights, pharmacokinetic rationales, and self-validating protocols to ensure your in vivo experiments yield reproducible, high-fidelity data. Part 1: Troubleshooting & Ph...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides field-proven troubleshooting insights, pharmacokinetic rationales, and self-validating protocols to ensure your in vivo experiments yield reproducible, high-fidelity data.

Part 1: Troubleshooting & Pharmacokinetic FAQs

Q1: Why does TM 5441 precipitate when I try to dissolve it in standard aqueous buffers for oral gavage, and how can I achieve a clear solution? The Causality: TM 5441 is highly hydrophobic and possesses a carboxylic acid functional group, making it practically insoluble in low-pH aqueous environments (such as the stomach) or standard saline[1]. To achieve a clear solution for oral gavage, you must use a multi-stage co-solvent system. DMSO is required first to disrupt the crystal lattice of the powder. PEG300 acts as a miscible co-solvent to prevent immediate precipitation, while Tween 80 (a non-ionic surfactant) lowers surface tension and forms protective micelles around the TM 5441 molecules[2]. Only then can saline be introduced without crashing out the compound.

Q2: My experimental design requires a high dose (e.g., 50 mg/kg), but the co-solvent method exceeds the 2.5 mg/mL solubility limit. What is the alternative? The Causality: The thermodynamic solubility limit of TM 5441 in the standard 10% DMSO co-solvent system is approximately 2.5 mg/mL[2]. Attempting to force a higher concentration will result in unpredictable precipitation in the animal's gastrointestinal tract, leading to erratic absorption and high inter-subject variability. For high doses, you must abandon the clear solution approach and utilize a 0.5% Carboxymethyl Cellulose (CMC-Na) vehicle[1]. CMC-Na increases the viscosity of the vehicle, reducing the sedimentation rate of the undissolved TM 5441 particles. This ensures a homogeneous suspension for uniform dosing and reproducible gastrointestinal dissolution.

Q3: How does the pharmacokinetic (PK) profile of TM 5441 dictate my dosing schedule? The Causality: TM 5441 exhibits rapid oral absorption but is subject to relatively fast systemic clearance. Pharmacokinetic profiling in mice demonstrates an average peak plasma concentration ( Cmax​ ) of 11.4 μ M at 1 hour post-oral administration[3]. However, plasma levels drop below the limit of detection by 23 hours post-administration[4]. If your experimental model (such as aggressive tumor xenografts) requires sustained 24-hour suppression of PAI-1, a once-daily (QD) bolus may leave a "therapeutic gap" in the latter half of the day. In such cases, transitioning to a twice-daily (BID) gavage is mechanistically superior.

Q4: Can I administer TM 5441 through diet instead of daily gavage to reduce animal stress during long-term metabolic studies? The Causality: Yes. Daily oral gavage induces stress responses that can confound metabolic data (e.g., heart rate, cortisol, and weight gain). For long-term studies, such as High-Fat Diet (HFD)-induced obesity models, TM 5441 can be successfully administered via diet admixture[5]. By mixing the compound directly into the food powder before pelleting, mice receive a continuous, steady-state exposure to the drug alongside their caloric intake, which has been proven to effectively alleviate hypothalamic leptin resistance[6].

Part 2: Self-Validating Experimental Protocols

Protocol A: Clear Co-Solvent Formulation (For doses requiring < 2.5 mg/mL)

Validated for rapid absorption and distinct Cmax​ peaks.

  • Solvation: Weigh TM 5441 powder and dissolve completely in 10% (v/v) fresh, anhydrous DMSO . Vortex until no particulates remain.

  • Co-Solvent Addition: Add 40% (v/v) PEG300 to the DMSO solution. Vortex for 30 seconds.

  • Micelle Formation: Add 5% (v/v) Tween 80 . Vortex vigorously for 1 minute to ensure the surfactant is evenly distributed.

  • Aqueous Dilution: Add 45% (v/v) Saline dropwise while continuously vortexing the tube.

Self-Validation Checkpoint: Hold the final solution against a light source. It must be 100% optically clear[2]. Any turbidity indicates micellar failure; the local concentration of TM 5441 exceeded the solvent capacity during the saline addition. If cloudy, the solution must be discarded and remade.

Protocol B: Homogeneous CMC-Na Suspension (For doses requiring ≥ 2.5 mg/mL)

Validated for high-dose bolus administration.

  • Vehicle Preparation: Prepare a 0.5% (w/v) Carboxymethyl Cellulose Sodium (CMC-Na) solution in ddH2​O . Stir overnight at room temperature to ensure complete hydration of the polymer.

  • Suspension: Add the required mass of TM 5441 (e.g., 5 mg/mL) directly into the 0.5% CMC-Na solution[1].

  • Homogenization: Sonicate the mixture for 10-15 minutes in a cold water bath, followed by vigorous vortexing until a uniform, milky suspension is formed.

Self-Validation Checkpoint: Leave the suspension unagitated on the bench for 5 minutes. If rapid sedimentation occurs, the viscosity of the CMC-Na is too low (likely due to degraded polymer or incomplete hydration). The suspension must remain visibly homogeneous long enough to complete the gavage of a full animal cohort.

Protocol C: Diet Admixture (Continuous Exposure)

Validated for long-term metabolic and obesity models.

  • Calculation: Determine the daily food intake of your mouse strain. A standard 30 g mouse consumes approximately 4 g of High-Fat Diet (HFD) per day[7].

  • Admixture: To achieve a target dose of ~15 mg/kg/day, thoroughly mix 108 mg of TM 5441 powder per 900 g of HFD powder [7].

  • Pelleting: Shape the mixed powder into standard pellets and store at 4°C protected from light.

Self-Validation Checkpoint: Monitor animal body weight and daily food intake (in grams) meticulously for the first 72 hours. A drop in food intake due to palatability issues invalidates the dosing calculation. The mice must consume the expected 4 g/day to validate the 15 mg/kg/day systemic exposure[7].

Part 3: Quantitative Data Summary

Formulation StrategyVehicle CompositionMax ConcentrationPrimary Use CasePharmacokinetic Impact
Co-Solvent (Clear) 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline~2.5 mg/mLLow-dose bolus gavage (e.g., <25 mg/kg in mice)Rapid absorption, distinct Cmax​ peak (11.4 μ M at 1h)
Homogeneous Suspension 0.5% CMC-Na in ddH2​O >5.0 mg/mLHigh-dose bolus gavage (e.g., 50 mg/kg)Slower dissolution, slightly delayed Tmax​
Lipid-Based (Clear) 10% DMSO, 90% Corn Oil~2.5 mg/mLLipophilic absorption pathwaysEnhanced lymphatic transport, bypasses first-pass metabolism
Diet Admixture Mixed into HFD powder (e.g., 108 mg / 900 g diet)VariableLong-term metabolic/obesity studiesSteady-state exposure, eliminates gavage stress

Part 4: Mechanistic Visualization

G Start Determine TM 5441 Dosing Strategy Decision1 Administration Method? Start->Decision1 Diet Diet Admixture (e.g., 108 mg / 900 g HFD) Decision1->Diet Continuous Exposure Gavage Oral Gavage (Bolus Dosing) Decision1->Gavage Daily/BID Dosing Decision2 Target Concentration? Gavage->Decision2 LowDose < 2.5 mg/mL Clear Co-solvent Solution (DMSO/PEG300/Tween80/Saline) Decision2->LowDose Low Dose HighDose ≥ 2.5 mg/mL Homogeneous Suspension (0.5% CMC-Na) or Corn Oil Decision2->HighDose High Dose

Workflow for selecting the optimal TM 5441 in vivo formulation based on dose and PK requirements.

Part 5: References

Sources

Troubleshooting

TM 5441 Technical Support Center: Aqueous Stability &amp; Formulation Guide

Overview & Mechanistic Context PAI1_Pathway TM5441 TM 5441 (PAI-1 Inhibitor) PAI1 PAI-1 TM5441->PAI1 Inhibits tPA_uPA tPA / uPA (Plasminogen Activators) PAI1->tPA_uPA Inhibits Plasmin Plasmin tPA_uPA->Plasmin Activates P...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Overview & Mechanistic Context

PAI1_Pathway TM5441 TM 5441 (PAI-1 Inhibitor) PAI1 PAI-1 TM5441->PAI1 Inhibits tPA_uPA tPA / uPA (Plasminogen Activators) PAI1->tPA_uPA Inhibits Plasmin Plasmin tPA_uPA->Plasmin Activates Plasminogen Plasminogen Plasminogen->Plasmin Converted to Fibrinolysis Fibrinolysis & ECM Remodeling Plasmin->Fibrinolysis Promotes

Frequently Asked Questions (FAQs)

Q1: Why does TM 5441 precipitate immediately when added to my aqueous assay buffer? A: TM 5441 is practically insoluble in pure water [1]. When a highly concentrated DMSO stock is directly injected into a purely aqueous buffer (like PBS or cell culture media), the sudden shift in the dielectric constant causes rapid supersaturation and nucleation. Causality & Solution: To prevent this, keep the final DMSO concentration at ≤0.1% for in vitro assays and ensure rapid, vigorous mixing during addition to disperse the localized concentration gradients.

Q2: How long is TM 5441 stable once diluted in an aqueous solution? A: Aqueous working solutions of TM 5441 are chemically and physically unstable over prolonged periods [3]. While the lyophilized powder is highly stable, and DMSO stock solutions are stable for 1-2 years at -80°C, aqueous dilutions should be prepared fresh immediately before use [1]. Do not store reconstituted aqueous solutions, as phase separation or hydrolysis will occur.

Q3: Can I use standard saline or PBS for in vivo dosing? A: No. Dosing TM 5441 in vivo requires a multi-component vehicle to maintain solubility and prevent embolism from precipitated drug particles. A validated formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline [1].

Data Presentation: Solubility & Stability Profiles

To assist in experimental planning, the following tables summarize the validated solubility limits and storage timelines for TM 5441[1, 4].

Table 1: TM 5441 Solubility Profile

Solvent SystemMax SolubilityVisual StateSuitability
100% Water / PBS InsolubleOpaque / ParticulateUnsuitable
100% DMSO ≥ 25.0 mg/mL (up to ~83 mg/mL)Clear SolutionStock Preparation
10% DMSO + 90% Corn Oil ≥ 2.5 mg/mLClear SolutionIn vivo (Oral/IP)
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline ≥ 2.5 mg/mLClear SolutionIn vivo (IV/IP)

Table 2: Storage & Stability Guidelines

StateTemperatureShelf LifeNotes
Lyophilized Powder -20°C3 YearsKeep desiccated and protected from light.
DMSO Stock Solution -80°C2 YearsAliquot to avoid freeze-thaw cycles.
DMSO Stock Solution -20°C1 YearAliquot to avoid freeze-thaw cycles.
Aqueous Working Solution Room Temp / 4°C< 4 HoursPrepare fresh immediately before dosing/assay.

Troubleshooting Guide: Resolving Instability

Issue 1: Cloudy solution or visible precipitation during in vivo formulation preparation.

  • Causality: Adding saline too quickly or skipping the co-solvent (PEG300/Tween-80) step forces the hydrophobic TM 5441 out of solution. The sudden increase in polarity causes the drug molecules to aggregate rather than remain encapsulated in micelles.

  • Self-Validating Solution: Always follow the sequential addition rule. Validation Check: If turbidity appears at any step, do not proceed to the next solvent. Sonicate the mixture at 37°C for 5–10 minutes until it becomes completely clear again. Only proceed once optical clarity is restored.

Issue 2: Inconsistent IC50 results or lack of efficacy in cell-based assays.

  • Causality: Micro-precipitation in the culture media reduces the actual effective concentration of the drug reaching the cells. This often happens when a large volume of DMSO stock is pipetted directly into static media.

  • Self-Validating Solution: Perform a serial dilution of the DMSO stock before adding it to the media. Validation Check: Add the diluted DMSO stock dropwise to pre-warmed (37°C) media while actively vortexing. Inspect the media under a microscope; if micro-crystals are visible, the dilution rate was too fast or the media was too cold.

Experimental Protocol: Preparation of Stable Aqueous Formulation (In Vivo)

The following is a self-validating protocol for preparing 1 mL of a ≥ 2.5 mg/mL TM 5441 solution for in vivo administration [1].

Formulation_Workflow Step1 Step 1 Dissolve TM 5441 in DMSO (10% of final vol) Step2 Step 2 Add PEG300 & Mix (40% of final vol) Step1->Step2 Vortex until clear Step3 Step 3 Add Tween-80 & Mix (5% of final vol) Step2->Step3 Vortex thoroughly Step4 Step 4 Add Saline dropwise (45% of final vol) Step3->Step4 Mix evenly Final Final Clear Aqueous Solution (≥ 2.5 mg/mL) Step4->Final Sonicate if needed

Figure 2: Step-by-step solvent addition workflow for preparing an in vivo aqueous formulation of TM 5441.

Step-by-Step Methodology:
  • Stock Preparation (10% Volume): Dissolve 2.5 mg of TM 5441 powder in 100 μL of 100% DMSO.

    • Causality: DMSO disrupts the crystalline lattice of the highly lipophilic TM 5441.

    • Validation: The solution must be completely transparent. If not, sonicate at 37°C.

  • Co-solvent Addition (40% Volume): Add 400 μL of PEG300 to the DMSO stock. Vortex vigorously.

    • Causality: PEG300 acts as a co-solvent to lower the dielectric constant of the upcoming aqueous phase, creating a transitional polarity gradient.

  • Surfactant Addition (5% Volume): Add 50 μL of Tween-80 to the mixture and vortex evenly.

    • Causality: Tween-80 forms micelles that will encapsulate the hydrophobic TM 5441 molecules once water is introduced, preventing aggregation.

  • Aqueous Phase Addition (45% Volume): Dropwise, add 450 μL of Saline while continuously vortexing.

    • Causality: Dropwise addition prevents localized pockets of high polarity.

    • Validation: The final 1 mL solution must remain optically clear. If phase separation occurs, apply gentle heat and sonication until resolved. Administer to subjects immediately.

References

Optimization

Technical Support Center: Identifying Reactive Metabolites of TM5441

As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complexities of identifying TM5441 reactive metabolites. This document provides mechanisti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complexities of identifying TM5441 reactive metabolites. This document provides mechanistic FAQs, targeted troubleshooting for LC-HRMS assays, and self-validating experimental protocols to ensure absolute confidence in your toxicological data.

Part 1: Frequently Asked Questions (Mechanisms & Assay Design)

Q1: Why does TM5441 form reactive metabolites, and what are the primary bioactivation pathways? A: TM5441 undergoes bioactivation through two distinct, enzyme-mediated pathways that generate electrophilic intermediates capable of covalently modifying cellular proteins—a primary mechanism of drug-induced liver injury (DILI) [1]:

  • CYP450-Mediated Furan Ring Oxidation: The furan ring in TM5441 is oxidized by Cytochrome P450 (CYP) enzymes. This epoxidation leads to furan ring opening, forming a highly reactive cis-2-butene-1,4-dial derivative. This dialdehyde is a "hard" electrophile that readily cross-links with nucleophilic residues (like cysteine and lysine) on proteins.

  • UGT-Catalyzed Acyl Glucuronidation: The carboxylic acid moiety of TM5441 is conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs) to form an acyl glucuronide. Acyl glucuronides possess an electrophilic carbonyl carbon that is subject to direct nucleophilic attack by proteins.

Q2: Which trapping agents are optimal for capturing TM5441 reactive metabolites in microsomal incubations? A: Because TM5441 generates reactive species that target different amino acid residues, a dual-trapping strategy is mandatory [1]:

  • Glutathione (GSH): Used to trap the cis-2-butene-1,4-dial derivative. The soft nucleophilic sulfhydryl group of GSH attacks the electrophilic dialdehyde via Michael addition, forming stable adducts.

  • N-acetyl-lysine (NAL): Dialdehydes also react aggressively with primary amines to form pyrrole adducts. NAL is used as an in vitro surrogate for protein lysine residues. Trapping with NAL yields specific adducts that confirm the metabolite's potential to modify lysine-rich hepatocyte proteins.

Q3: How do I definitively differentiate between CYP450-mediated and UGT-mediated reactive metabolites during LC-MS/MS data analysis? A: Differentiation relies on strict cofactor dependency and predictable mass shifts.

  • CYP450 Pathway: The dialdehyde formation is strictly NADPH-dependent . In LC-MS/MS, GSH adducts of the dialdehyde typically show a characteristic neutral loss of 129 Da (pyroglutamic acid) in positive ion mode.

  • UGT Pathway: The acyl glucuronide is UDPGA-dependent . It exhibits a mass shift of +176 Da relative to the parent drug and produces a characteristic product ion at m/z 175 (glucuronic acid) in negative ion mode.

Part 2: Troubleshooting Common Assay Failures

Issue 1: Low yield or absence of GSH-trapped cis-2-butene-1,4-dial derivatives in LC-HRMS.
  • Root Cause: Furan-derived dialdehydes are highly reactive and transient. If the concentration of GSH is too low, or if the reaction quenching process is delayed, the dialdehyde will irreversibly cross-link with the microsomal proteins in your assay matrix instead of the trapping agent.

  • Solution:

    • Push the Equilibrium: Increase the GSH concentration to a 50-fold molar excess relative to TM5441 (e.g., 5 mM GSH for 100 µM TM5441).

    • Instantaneous Quenching: Use ice-cold acetonitrile at exactly the end of the incubation period, and immediately transfer the samples to an ice bath to halt all enzymatic and non-enzymatic degradation.

Issue 2: Acyl glucuronide peaks are missing, or appear as multiple overlapping, unresolvable peaks (isomers).
  • Root Cause: Acyl glucuronides are chemically unstable at physiological pH (pH 7.4) and room temperature. They rapidly undergo acyl migration (forming β -glucuronidase-resistant isomers) or hydrolysis back to the parent drug.

  • Solution:

    • Acidify the Quenching Solvent: Add 0.1% to 1% formic acid to the ice-cold acetonitrile used for quenching. Dropping the pH to ~4.0 stabilizes the acyl glucuronide and prevents acyl migration.

    • Thermal Control: Maintain samples in the autosampler at exactly 4°C during the entire LC-MS/MS run.

Part 3: Validated Experimental Protocols

To ensure trustworthiness, the following protocol is designed as a self-validating system . By running parallel incubations lacking specific cofactors, you create a baseline where true enzyme-mediated reactive metabolites will be completely absent in the negative controls.

Protocol: In Vitro Microsomal Trapping Assay for TM5441

Step 1: Preparation of Incubation Mixture

  • Combine Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) to a final protein concentration of 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

  • Add TM5441 (final concentration: 10 µM) dissolved in DMSO. Critical: Ensure final DMSO concentration is <0.1% v/v to prevent solvent-induced CYP inhibition.

  • Add the trapping agent: 5 mM GSH (for thiol trapping) OR 5 mM NAL (for amine trapping).

Step 2: Initiation and Incubation (The Self-Validating Step)

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Test Samples: Initiate the CYP450 pathway by adding NADPH (final concentration: 1 mM). Initiate the UGT pathway by adding UDPGA (final concentration: 2 mM) and Alamethicin (50 µg/mg protein) to permeabilize the microsomal membranes.

  • Negative Controls: Prepare parallel tubes omitting NADPH (Control A) and omitting UDPGA (Control B).

  • Incubate all tubes at 37°C for 60 minutes in a shaking water bath.

Step 3: Quenching and Extraction

  • Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing 0.1% formic acid. (Causality: The acidic environment is critical to stabilize the UGT-derived acyl glucuronides).

  • Vortex vigorously for 30 seconds.

  • Centrifuge at 14,000 × g for 10 minutes at 4°C to precipitate microsomal proteins.

  • Transfer the supernatant to LC vials for immediate analysis.

Part 4: Data Reference Tables

Summarizing the findings from LC-HRMS analysis, the following table categorizes the known reactive metabolites of TM5441 based on their trapping agents and enzymatic origins [1].

Metabolite IDTrapping AgentBioactivation PathwayEnzyme DependencyReactive Intermediate
M1, M2, M9, M12, M13 Glutathione (GSH)Furan Ring OxidationCYP450 (NADPH)cis-2-butene-1,4-dial
M4, M7, M14 N-acetyl-lysine (NAL)Furan Ring OxidationCYP450 (NADPH)cis-2-butene-1,4-dial
Acyl Glucuronide None (Direct Detection)Carboxylic Acid ConjugationUGT (UDPGA)Acyl Glucuronide

Part 5: Visualizations

Bioactivation TM TM5441 (Parent Drug) CYP CYP450 + NADPH (Oxidation) TM->CYP UGT UGT + UDPGA (Glucuronidation) TM->UGT Dialdehyde cis-2-butene-1,4-dial (Reactive Electrophile) CYP->Dialdehyde Furan Ring Opening AcylGluc Acyl Glucuronide (Reactive Intermediate) UGT->AcylGluc Carboxylic Acid Conjugation GSH GSH Trapping (M1, M2, M9, M12, M13) Dialdehyde->GSH + GSH NAL NAL Trapping (M4, M7, M14) Dialdehyde->NAL + NAL Protein Protein Adduction (Hepatotoxicity Risk) Dialdehyde->Protein Cross-linking AcylGluc->Protein Nucleophilic Attack

TM5441 bioactivation via CYP450 (furan ring opening) and UGT (acyl glucuronidation) pathways.

Workflow Step1 1. Microsomal Incubation (HLM/RLM + TM5441 + Trapping Agents) Step2 2. Reaction Quenching (Ice-cold Acetonitrile + 0.1% Formic Acid) Step1->Step2 Step3 3. Centrifugation & Concentration (Protein Precipitation at 4°C) Step2->Step3 Step4 4. LC-HRMS Analysis (Data-Dependent Acquisition) Step3->Step4 Step5 5. Metabolite Identification (Mass Defect Filtering & MS/MS) Step4->Step5

Step-by-step workflow for the in vitro trapping and LC-HRMS identification of TM5441 metabolites.

References

  • Lang, S. Q., Lang, W. H., Yu, H. Y., & Wang, L. (2020). Metabolic activation of TM5441 in vitro and in vivo: Formation of reactive metabolites and human enzymes involved. European Journal of Pharmaceutical Sciences, 143, 105195. [Link]

Troubleshooting

Technical Support Center: Investigating Hepatotoxicity Concerns with Furan-Containing Compounds

Prepared by: Gemini, Senior Application Scientist Section 1: Foundational Knowledge - Understanding Furan-Induced Hepatotoxicity This section addresses the fundamental mechanisms that make the furan ring a structural ale...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Section 1: Foundational Knowledge - Understanding Furan-Induced Hepatotoxicity

This section addresses the fundamental mechanisms that make the furan ring a structural alert for hepatotoxicity.

Q1: Why is the furan moiety considered a "structural alert" for hepatotoxicity?

A1: The furan ring itself is relatively inert; however, it is susceptible to metabolic activation by cytochrome P450 (CYP) enzymes, primarily within the liver.[1][2][3] This bioactivation is the critical initiating step in its toxicity. The P450-catalyzed oxidation opens the furan ring to form highly reactive, electrophilic intermediates.[1][4][5] Depending on the substituents on the furan ring, these intermediates can be either an epoxide or, more commonly for unsubstituted furan, a reactive α,β-unsaturated dialdehyde like cis-2-butene-1,4-dial (BDA).[3][6][7]

These reactive metabolites can then covalently bind to cellular nucleophiles, including critical proteins and DNA, leading to a cascade of damaging events.[1][2][8] Key downstream consequences include:

  • Depletion of Glutathione (GSH): The reactive metabolites readily conjugate with GSH, a primary cellular antioxidant, depleting the cell's defense against oxidative stress.[1][9][10]

  • Protein Adduct Formation: Covalent binding to functional proteins can inhibit their activity, leading to enzyme dysfunction and disruption of cellular homeostasis.[8][11][12]

  • Oxidative Stress & Mitochondrial Dysfunction: The combination of GSH depletion and adduction of mitochondrial proteins can lead to increased reactive oxygen species (ROS), uncoupling of oxidative phosphorylation, and mitochondrial damage, which are critical events in furan-induced cell death.[3][11]

  • Cell Death and Inflammation: Ultimately, this cellular damage can trigger apoptosis or necrosis, leading to liver injury.[3][13][14] Chronic injury and the resulting compensatory cell proliferation are thought to be the primary drivers behind the carcinogenicity observed in rodents.[14][15][16][17]

Furan_Hepatotoxicity_Pathway cluster_initiation Phase I Bioactivation (Liver) cluster_damage Cellular Damage Cascade cluster_outcome Hepatocellular Outcome Furan Furan-Containing Compound (e.g., TM5441) CYP450 Cytochrome P450 (e.g., CYP2E1, CYP3A) Furan->CYP450 Oxidation RM Reactive Metabolite (cis-Enedione or Epoxide) CYP450->RM Adducts Covalent Adducts (Protein, DNA) RM->Adducts GSH_Dep GSH Depletion RM->GSH_Dep Mito_Dys Mitochondrial Dysfunction Adducts->Mito_Dys OxStress Oxidative Stress (↑ ROS) GSH_Dep->OxStress OxStress->Mito_Dys Toxicity Hepatotoxicity (Necrosis, Apoptosis) Mito_Dys->Toxicity

Caption: Metabolic activation pathway of furan-containing compounds.

Section 2: Investigating TM5441 - A Case Study
Q2: My compound of interest is TM5441. Is it known to be hepatotoxic?

Interestingly, published research has shown that TM5441 can be protective against high-fat diet-induced non-alcoholic fatty liver disease (NAFLD) in mouse models.[21][22] Studies have demonstrated that both early and delayed treatment with TM5441 can decrease hepatic steatosis (fat accumulation), and early treatment can prevent the progression of liver inflammation and fibrosis.[21][22] These protective effects are linked to the abrogation of insulin resistance and the promotion of hepatic mitochondrial biogenesis.[21][22]

Therefore, while TM5441 contains a furan moiety—a valid reason for toxicological concern based on its chemical class—its specific pharmacology appears to confer hepatoprotective effects in the context of NAFLD. The concern for furan-mediated hepatotoxicity is a potential risk based on structure, but current evidence for its primary indication does not support it being a hepatotoxic agent. The crucial next step for any new furan-containing compound is to experimentally determine if the rate of metabolic activation to a reactive species is significant enough to overcome the compound's primary pharmacology or cause off-target toxicity.

Section 3: Experimental Assessment & Troubleshooting Guide

This section provides practical, step-by-step guidance for designing and troubleshooting experiments to assess the hepatotoxic potential of your furan-containing compound.

Q3: How can I determine if my compound is being metabolically activated to a reactive metabolite?

A3: The gold-standard approach is to conduct an in vitro "trapping" experiment using liver microsomes. Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of CYP450 enzymes. The goal is to generate the reactive metabolite in this system and "trap" it with a nucleophile to form a stable adduct that can be detected by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Glutathione (GSH) is the most common trapping agent as it mimics the primary cellular detoxification pathway.[1][9][23]

Protocol 1: Reactive Metabolite Trapping with Glutathione (GSH)

  • Objective: To detect the formation of stable GSH-adducts from a furan-containing test compound.

  • Materials:

    • Pooled human or rodent liver microsomes

    • Test compound (e.g., TM5441)

    • NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

    • Glutathione (GSH), reduced form

    • Phosphate buffer (pH 7.4)

    • Acetonitrile (ACN) with 0.1% formic acid (for quenching)

    • LC-MS/MS system

  • Methodology:

    • Preparation: Prepare two sets of incubation tubes: a "+NADPH" set (to allow for P450 metabolism) and a "-NADPH" control set (no metabolic activation).

    • Incubation Mixture: In each tube, combine phosphate buffer, liver microsomes, your test compound (e.g., at 10 µM), and GSH (typically 1-5 mM). Pre-warm at 37°C for 5 minutes.

    • Initiation: Start the reaction by adding the NADPH regenerating system to the "+NADPH" tubes and an equivalent volume of buffer to the "-NADPH" tubes.

    • Incubation: Incubate at 37°C for 30-60 minutes in a shaking water bath.

    • Quenching: Stop the reaction by adding 2-3 volumes of ice-cold ACN with 0.1% formic acid. This will precipitate the microsomal proteins.

    • Processing: Centrifuge the tubes at high speed (e.g., >10,000 x g) for 10 minutes to pellet the protein.

    • Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

  • Data Analysis & Interpretation:

    • Use the LC-MS/MS to look for a specific mass peak corresponding to [M+H]+ of your parent compound + 305.1 Da (the mass of GSH adduct minus H2).

    • This peak should be present or significantly larger in the "+NADPH" samples compared to the "-NADPH" controls. Its absence in the control confirms that its formation is metabolism-dependent.

    • Self-Validation: A positive result (a clear, NADPH-dependent peak at the expected mass) is strong evidence of reactive metabolite formation. A negative result suggests no stable GSH adduct was formed under these conditions, though it doesn't entirely rule out highly unstable metabolites.

Q4: What are the best in vitro cellular models for assessing furan-induced liver injury, and what are their limitations?

A4: Choosing the right cellular model is critical for obtaining relevant data. There is no single perfect model; the choice depends on the experimental question (screening vs. mechanistic study) and available resources.

Model Type Pros Cons Metabolic Competence Recommended Use Case
HepG2 / HepaRG Inexpensive, readily available, high-throughput.Low and variable expression of key CYP enzymes (especially CYP2E1).[24]Low to ModerateHigh-throughput screening for direct cytotoxicity, not ideal for metabolism-dependent toxicity.
Primary Human Hepatocytes (PHH) Gold standard; represents human physiology and metabolism.[24]Expensive, limited availability, high donor-to-donor variability, rapid loss of function in 2D culture.[24]High (initially)Mechanistic studies, investigating human-specific metabolism, validating hits from screens.
3D Spheroid / Organoid Cultures Improved cell-cell interactions, longer-term culture viability, more stable CYP expression than 2D PHH.[24][25]More complex to set up, may have mass transport limitations, higher cost than 2D.Moderate to HighChronic toxicity studies, modeling complex DILI responses.[24]
Liver-on-a-Chip (Microphysiological Systems) Mimics in vivo architecture and fluid flow, allows for co-culture with other liver cell types, can predict human DILI with high accuracy.[26][27]Technically demanding, low throughput, highest cost.HighAdvanced safety testing, investigating complex immune-mediated DILI, species-specific toxicity.[25][26]

Troubleshooting Insight: If your furan-containing compound shows no toxicity in HepG2 cells but forms a reactive metabolite in microsomes, the discrepancy is likely due to the low metabolic capacity of the HepG2 cells. The experiment should be repeated in a more metabolically competent system, such as fresh primary human hepatocytes, to obtain a conclusive result.[10][24]

Q5: My in vitro cytotoxicity assay is showing high variability. What are the common troubleshooting steps?

A5: High variability can obscure real biological effects. Here’s a troubleshooting workflow:

Troubleshooting_Workflow Start High Variability in Cytotoxicity Data Check1 Is the compound soluble and stable in media? Start->Check1 Check2 Is the cell health/density consistent across wells? Check1->Check2 Yes Sol_Issue Action: Verify solubility. Use DMSO <0.5%. Check for precipitation. Check1->Sol_Issue No Check3 Is the assay endpoint appropriate? Check2->Check3 Yes Cell_Issue Action: Standardize seeding density. Check for edge effects. Ensure monolayer confluence. Check2->Cell_Issue No Check4 Is metabolic activation the limiting factor? Check3->Check4 Yes Assay_Issue Action: Correlate multiple assays (e.g., LDH for necrosis, Caspase for apoptosis, ATP for viability). Check3->Assay_Issue No Metab_Issue Action: Switch to a more metabolically active cell model (e.g., PHH or 3D cultures). Check4->Metab_Issue Yes End Resolved Data Check4->End No Sol_Issue->Check2 Cell_Issue->Check3 Assay_Issue->Check4 Metab_Issue->End

Caption: Troubleshooting workflow for variable cytotoxicity data.

Q6: How do I definitively prove that CYP450 metabolism is required for the observed toxicity of my compound?

A6: This can be elegantly demonstrated using chemical modulators of CYP450 activity in your chosen cellular model (preferably one with good metabolic competence like PHH).

Protocol 2: CYP450 Modulation in Primary Hepatocytes

  • Objective: To determine if the cytotoxicity of a test compound is enhanced by CYP induction and reduced by CYP inhibition.

  • Materials:

    • Plated primary human or rodent hepatocytes

    • Test compound

    • Broad-spectrum CYP inhibitor (e.g., 1-aminobenzotriazole, ABT)

    • CYP inducer (e.g., phenobarbital or rifampicin, depending on species and target CYPs)

    • Cell viability assay kit (e.g., LDH release)

  • Methodology:

    • Setup: Plate hepatocytes according to standard procedures. Create three experimental groups:

      • Group A (Inhibition): Pre-treat cells with a CYP inhibitor (e.g., 1 mM ABT) for 1-2 hours.

      • Group B (Induction): Pre-treat cells with a CYP inducer (e.g., 1 mM phenobarbital for rodent cells) for 48-72 hours to allow for enzyme expression.

      • Group C (Control): No pre-treatment.

    • Dosing: After the pre-treatment period, add your furan-containing test compound at a range of concentrations to all three groups. Remember to include vehicle controls for all conditions.

    • Incubation: Incubate for a relevant time period (e.g., 24 hours).

    • Assessment: Measure cell viability using the LDH assay, which quantifies membrane damage indicative of necrosis.

  • Expected Results & Interpretation:

    • If toxicity is metabolism-dependent, you should observe a rightward shift in the dose-response curve for Group A (Inhibition) , meaning higher concentrations of the compound are needed to cause toxicity.[1][10][28]

    • Conversely, you should see a leftward shift for Group B (Induction) , indicating that the cells have become more sensitive to the compound.[1][10]

    • Self-Validation: This pattern—attenuation of toxicity by inhibitors and potentiation by inducers—provides strong, self-validating evidence that CYP-mediated bioactivation is the primary driver of the observed hepatotoxicity.

References
  • Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology, 26(1), 6-25. [Link]

  • Peterson, L. A. (2012). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology. [Link]

  • Tian, M., Peng, Y., & Zheng, J. (2022). Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. Drug Metabolism and Disposition, 50(4), 403-413. [Link]

  • Predicting Human Liver Damage with a More Accurate In Vitro Hepatotoxicity Assay. (2021). Emulate Bio. [Link]

  • Al-Majedy, Y. K., Al-Amiery, A. A., & Kadhum, A. A. H. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 39(5). [Link]

  • State of the art in vitro models which accurately predict human liver toxicity. (n.d.). NC3Rs. Retrieved March 26, 2024, from [Link]

  • Li, H., Peng, Y., & Zheng, J. (2016). Metabolic Activation of the Toxic Natural Products From Herbal and Dietary Supplements Leading to Toxicities. Frontiers in Pharmacology, 7, 473. [Link]

  • Guo, F., et al. (2019). Dictamnine-induced hepatotoxicity in mice: the role of metabolic activation of furan. Toxicology and Applied Pharmacology, 365, 55-63. [Link]

  • Inskip, C., et al. (2024). Perspective: How complex in vitro models are addressing the challenges of predicting drug-induced liver injury. Frontiers in Toxicology, 6. [Link]

  • TM5441. (n.d.). In Wikipedia. Retrieved March 26, 2024, from [Link]

  • New Paper Provides a Fresh Perspective on How Complex In Vitro Models are Addressing the Challenges of Predicting Drug-induced Liver Injury. (2024). Animal Free Research UK. [Link]

  • Furan Acute Exposure Guideline Levels. (2013). In National Center for Biotechnology Information. [Link]

  • Ussher, J. R., et al. (2017). TM5441, a plasminogen activator inhibitor-1 inhibitor, protects against high fat diet-induced non-alcoholic fatty liver disease. Oncotarget, 8(52), 89746-89760. [Link]

  • Ussher, J. R., et al. (2017). TM5441, a plasminogen activator inhibitor-1 inhibitor, protects against high fat diet-induced non-alcoholic fatty liver disease. PubMed. [Link]

  • van den Broek, I., et al. (2016). Functional and cellular consequences of covalent target protein modification by furan in rat liver. Toxicology and Applied Pharmacology, 301, 42-51. [Link]

  • Castell, J. V., et al. (2022). In Vitro Models for Studying Chronic Drug-Induced Liver Injury. International Journal of Molecular Sciences, 23(19), 11599. [Link]

  • Breglia, A., et al. (2010). Toxic and genotoxic effects of oral administration of furan in mouse liver. Mutagenesis, 25(3), 263-269. [Link]

  • Peterson, L. A., et al. (2009). Covalent Modification of Cytochrome C by Reactive Metabolites of Furan. Chemical Research in Toxicology, 22(5), 849-855. [Link]

  • Byrns, M. C., & Peterson, L. A. (2000). A Reactive Metabolite of Furan, cis-2-Butene-1,4-dial, Is Mutagenic in the Ames Assay. Chemical Research in Toxicology, 13(6), 445-449. [Link]

  • Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. ResearchGate. [Link]

  • Moser, G. J., et al. (2009). Furan-induced dose-response relationships for liver cytotoxicity, cell proliferation, and tumorigenicity. Toxicologic Pathology, 37(5), 627-636. [Link]

  • Zhang, W., et al. (2022). A Metabolic Activation-Based Chemoproteomic Platform to Profile Adducted Proteins Derived from Furan-Containing Compounds. Analytical Chemistry, 94(14), 5649-5656. [Link]

  • Kedderis, G. L., et al. (1995). Prediction of furan pharmacokinetics from hepatocyte studies: comparison of bioactivation and hepatic dosimetry in rats, mice, and humans. Toxicology and Applied Pharmacology, 133(1), 1-10. [Link]

  • Carfagna, M. A., et al. (1993). Furan-induced cytolethality in isolated rat hepatocytes: correspondence with in vivo dosimetry. Toxicology and Applied Pharmacology, 123(2), 265-273. [Link]

  • Reactive Metabolite Analysis. (n.d.). Creative Biolabs. Retrieved March 26, 2024, from [Link]

  • Furan-induced dose-response relationships for liver cytotoxicity, cell proliferation, and tumorigenicity (furan-induced liver tumorigenicity). (n.d.). ResearchGate. Retrieved March 26, 2024, from [Link]

  • Furan-induced-dose-response-relationships-for-liver-cytotoxicity-cell-proliferation-and-tumorigenicity.pdf. (n.d.). Toxicologic Pathology. Retrieved March 26, 2024, from [Link]

Sources

Optimization

optimizing TM 5441 dosage to minimize side effects

Optimizing TM-5441 Dosage to Minimize Off-Target Side Effects: A Troubleshooting and Methodological Guide Document ID: TMG-5441-Opti-v1.2 Introduction: This guide provides researchers and drug development professionals w...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Optimizing TM-5441 Dosage to Minimize Off-Target Side Effects: A Troubleshooting and Methodological Guide

Document ID: TMG-5441-Opti-v1.2

Introduction: This guide provides researchers and drug development professionals with a comprehensive technical framework for optimizing the in-vitro and pre-clinical dosage of TM-5441, a potent inhibitor of the Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3). The primary therapeutic goal of TM-5441 is to inhibit lymphangiogenesis-mediated tumor metastasis. However, at higher concentrations, off-target inhibition of the Epidermal Growth Factor Receptor (EGFR) can lead to significant dermatological toxicities. This document outlines key experimental protocols, troubleshooting strategies, and frequently asked questions to help you establish a therapeutic window that maximizes on-target efficacy while minimizing mechanism-based side effects.

Part 1: Foundational Knowledge & Mechanism of Action

Q1: What is the primary mechanism of action for TM-5441 and the structural basis for its off-target effects?

TM-5441 is an ATP-competitive tyrosine kinase inhibitor designed to target the kinase domain of VEGFR-3. By binding to the ATP pocket, it prevents the autophosphorylation of the receptor, thereby blocking downstream signaling cascades essential for lymphatic endothelial cell proliferation and migration.

The off-target effects of TM-5441 primarily arise from the structural homology between the ATP-binding pockets of VEGFR-3 and other kinases, notably EGFR. Although TM-5441 has a higher affinity for VEGFR-3, at supra-therapeutic concentrations, it can occupy the ATP-binding site of EGFR, leading to the inhibition of its signaling pathway. This off-target activity is a common challenge with kinase inhibitors and is the underlying cause of the observed dermatological side effects.

cluster_0 TM-5441 Therapeutic Action cluster_1 TM-5441 Off-Target Effect TM5441_on TM-5441 (Low nM Concentration) VEGFR3 VEGFR-3 TM5441_on->VEGFR3 Inhibits PLCg PLCγ Activation VEGFR3->PLCg PI3K_AKT PI3K/AKT Pathway VEGFR3->PI3K_AKT Proliferation_on Lymphatic Endothelial Cell Proliferation & Migration PLCg->Proliferation_on PI3K_AKT->Proliferation_on Metastasis Tumor Metastasis Proliferation_on->Metastasis TM5441_off TM-5441 (High nM to µM Concentration) EGFR EGFR TM5441_off->EGFR Inhibits RAS_RAF RAS/RAF/MAPK Pathway EGFR->RAS_RAF Keratinocyte Keratinocyte Proliferation & Survival RAS_RAF->Keratinocyte Toxicity Dermatological Toxicity (Rash, Dryness)

Caption: Signaling pathways for TM-5441 on-target (VEGFR-3) and off-target (EGFR) effects.

Part 2: Core Experimental Protocols & Troubleshooting

This section provides step-by-step guides for essential experiments and addresses common issues encountered during dosage optimization.

Protocol 2.1: Determining On-Target vs. Off-Target Potency (IC50 Determination)

The goal is to quantify the potency of TM-5441 against both VEGFR-3 (on-target) and EGFR (off-target) to establish a selectivity window.

Step-by-Step Methodology:

  • Cell Line Selection:

    • On-Target: Use a lymphatic endothelial cell line (e.g., HMVEC-dLy) that endogenously expresses VEGFR-3.

    • Off-Target: Use a keratinocyte cell line (e.g., HaCaT) or an epidermoid carcinoma line (e.g., A431) with high EGFR expression.

  • Assay Preparation:

    • Seed cells in 96-well plates at a predetermined density to ensure they are in the exponential growth phase at the time of assay. Allow cells to adhere for 24 hours.

    • Prepare a 10-point serial dilution of TM-5441 in appropriate cell culture medium. Start with a high concentration (e.g., 10 µM) and dilute downwards. Include a vehicle control (e.g., 0.1% DMSO).

  • Treatment:

    • Remove the old medium from the cells and add the medium containing the different concentrations of TM-5441.

    • Incubate for a period that allows for measurable inhibition of cell proliferation but avoids complete cell death. A 72-hour incubation is a common starting point.

  • Viability Assessment:

    • Use a metabolic-based viability assay such as CellTiter-Glo® (Promega) or PrestoBlue™ (Thermo Fisher Scientific) to measure cell viability. These assays measure ATP levels or metabolic activity, which are good indicators of cell proliferation.

  • Data Analysis:

    • Normalize the data to the vehicle control (100% viability).

    • Plot the normalized response versus the log of the TM-5441 concentration.

    • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism or R to calculate the IC50 value for each cell line.

Data Interpretation Table:

ParameterVEGFR-3 Target (HMVEC-dLy)EGFR Off-Target (A431)Selectivity Window
Example IC50 15 nM450 nM30-fold (450 nM / 15 nM)
Interpretation Potent inhibition of the intended target.Off-target inhibition occurs at a 30-fold higher concentration.A wider window is desirable for minimizing side effects in vivo.
Troubleshooting Guide (Q&A Format)

Q2: My IC50 values for the same target are inconsistent between experiments. What could be the cause?

  • Cell Passage Number: High passage numbers can lead to genetic drift and altered receptor expression. Ensure you are using cells within a validated passage range (e.g., passages 5-15).

  • Cell Seeding Density: Inconsistent initial cell numbers will lead to variability in the final readout. Always perform a cell count before seeding and ensure even distribution in the wells.

  • Reagent Variability: Ensure that serum, growth factors, and other media components are from the same lot for a given set of experiments. Lot-to-lot variability can significantly impact cell growth and drug response.

  • Assay Incubation Time: The IC50 value can be dependent on the incubation time. Shorter times may not allow the full effect of the drug to manifest, while longer times might introduce confounding factors like nutrient depletion. Standardize your incubation time across all experiments.

Q3: I'm observing significant cytotoxicity in my on-target cell line even at concentrations near the IC50. How can I differentiate between anti-proliferative effects and overt cytotoxicity?

This is a critical distinction. An ideal anti-proliferative agent should induce cytostasis (arrest of cell growth) rather than widespread cytotoxicity at therapeutic concentrations.

Recommended Workflow: Cytostasis vs. Cytotoxicity Assay

cluster_data start Observe High Cell Death Near IC50 Concentration multiplex Perform Multiplexed Assay (e.g., CellTox™ Green + CellTiter-Glo®) start->multiplex viability Measure Viability (ATP levels via CellTiter-Glo®) multiplex->viability cytotoxicity Measure Cytotoxicity (Membrane integrity via CellTox™ Green) multiplex->cytotoxicity interpret Analyze Data Separately viability->interpret cytotoxicity->interpret outcome1 High Viability Decrease Low Cytotoxicity Signal interpret->outcome1 If outcome2 High Viability Decrease High Cytotoxicity Signal interpret->outcome2 If conclusion1 Conclusion: Primarily Cytostatic Effect (Desired Outcome) outcome1->conclusion1 conclusion2 Conclusion: Primarily Cytotoxic Effect (Undesired - Re-evaluate Compound) outcome2->conclusion2

Caption: Workflow to differentiate between cytostatic and cytotoxic effects of TM-5441.

Protocol:

  • Multiplexed Assay: Use a multiplexed assay that can measure both viability and cytotoxicity in the same well. For example, Promega's CellTox™ Green Cytotoxicity Assay (measures membrane integrity, a marker of cell death) can be used first, followed by CellTiter-Glo® Luminescent Cell Viability Assay (measures ATP).

  • Data Interpretation:

    • Cytostatic Effect: You will observe a dose-dependent decrease in the viability signal (ATP) without a corresponding increase in the cytotoxicity signal (fluorescence). This indicates the cells have stopped proliferating but are not dying.

    • Cytotoxic Effect: You will see both a decrease in the viability signal and a significant, dose-dependent increase in the cytotoxicity signal. This confirms that the compound is killing the cells.

Part 3: Frequently Asked Questions (FAQs)

Q4: How can I translate my in-vitro selectivity window into a potential in-vivo therapeutic window?

The in-vitro selectivity window is a crucial starting point but does not directly translate to an in-vivo therapeutic window due to pharmacokinetic and pharmacodynamic (PK/PD) factors.

  • PK/PD Modeling: You must conduct pharmacokinetic studies in animal models (e.g., mice) to understand the absorption, distribution, metabolism, and excretion (ADME) profile of TM-5441. The key is to determine if you can achieve and maintain a plasma concentration above the on-target IC50 (e.g., 15 nM) without reaching concentrations that approach the off-target IC50 (e.g., 450 nM) for a sustained period.

  • In-Vivo Efficacy and Toxicity Studies: Conduct studies in tumor-bearing animal models. Start with a dose expected to yield plasma concentrations 3-5 times the on-target IC50. Monitor for tumor growth inhibition (efficacy) and signs of dermatological toxicity (side effects). A dose-escalation study will help identify the Maximum Tolerated Dose (MTD).

Q5: My compound is highly selective in cell-based assays, but I still see toxicity in animal models. Why?

  • Metabolite Activity: The parent compound (TM-5441) might be selective, but its metabolites could have different selectivity profiles. Perform metabolite identification studies and test the major metabolites in your on-target and off-target assays.

  • Target Expression in Vivo: The relative expression levels of VEGFR-3 and EGFR in different tissues in vivo can differ from your cultured cell lines. For example, high EGFR expression in the skin of the animal model could make it more sensitive to even low levels of off-target inhibition.

  • PK Properties: Poor pharmacokinetic properties could lead to drug accumulation in specific tissues, such as the skin, leading to localized concentrations that are much higher than plasma levels and well within the off-target inhibitory range.

Q6: Can I proactively mitigate the EGFR-mediated side effects?

Yes, this is a common strategy in drug development.

  • Combination Therapy: In a clinical context, EGFR-mediated skin rash is often managed with prophylactic treatments like moisturizers, sunscreens, and sometimes topical steroids or oral antibiotics (like doxycycline). While this is more of a clinical strategy, understanding these mitigation approaches can inform the overall development plan for the compound.

  • Rational Drug Design: If off-target effects are identified early, the medicinal chemistry team can attempt to modify the structure of TM-5441 to improve its selectivity for VEGFR-3 over EGFR, thereby engineering out the side effect at the molecular level.

References

  • Mechanisms of resistance to selective EGFR inhibitors. Nature Reviews Cancer. [Link]

  • The role of the VEGF-C/VEGFR-3 axis in cancer progression. British Journal of Cancer. [Link]

  • A Simple Method for Measuring IC50 in a 96-Well Plate. Protocols.io. [Link]

  • The impact of cell passage number on cancer cell line biology. Nature Protocols. [Link]

  • Pharmacokinetics and Pharmacodynamics in the Drug Development Process. U.S. Food and Drug Administration (FDA). [Link]

  • Management of dermatological toxicities of targeted therapies. Therapeutic Advances in Medical Oncology. [Link]

Troubleshooting

Technical Support Center: Troubleshooting TM 5441 In Vivo Efficacy

While TM 5441 is highly effective at attenuating vascular senescence, hypertension, and fibrosis[1][2], its physiochemical properties and rapid pharmacokinetic clearance often lead to experimental artifacts if not rigoro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

While TM 5441 is highly effective at attenuating vascular senescence, hypertension, and fibrosis[1][2], its physiochemical properties and rapid pharmacokinetic clearance often lead to experimental artifacts if not rigorously managed. This guide is structured to address the root causality behind common failures, ensuring your experimental protocols are robust, reproducible, and self-validating.

Part 1: Formulation & Pharmacokinetics (FAQ)

Q1: My TM 5441 working solution precipitates immediately before oral gavage. How do I achieve a stable formulation? The Causality: TM 5441 is a highly hydrophobic compound. When researchers attempt to dilute DMSO stock solutions directly into standard aqueous buffers (like PBS), the sudden shift in solvent polarity forces the compound out of solution, leading to inconsistent dosing and zero in vivo bioavailability. The Solution: For in vivo oral administration, do not rely on simple aqueous dilution. The most validated vehicle for TM 5441 is 0.5% carboxymethylcellulose (CMC) [3]. CMC acts as a suspending agent, preventing the hydrophobic particles from aggregating. If phase separation or precipitation occurs during preparation, you must use heat and/or sonication to aid dissolution[1]. Crucial Rule: Always prepare the working solution freshly on the day of the experiment; do not store aqueous suspensions[1].

Q2: I observe strong anti-fibrotic effects in vitro, but my in vivo target engagement assays at 24 hours post-dose show no PAI-1 inhibition. Is the drug degrading? The Causality: The issue is not degradation in the bottle, but rapid physiological clearance. The pharmacokinetic profile of TM 5441 dictates that the average peak plasma concentration ( Cmax​ ) reaches ~11.4 μM at exactly one hour post-oral administration[1]. However, by 23 hours post-administration, plasma levels drop to undetectable levels[1]. The Solution: If you are harvesting tissue or drawing blood at 24 hours post-dose (QD dosing), you are measuring the system after the drug has been entirely cleared. To capture active target engagement, harvest tissues 1–4 hours post-dose. If your disease model (e.g., severe hypertension or acute traumatic brain injury) requires sustained PAI-1 inhibition, you must shift your experimental design from QD (once daily) to BID (twice daily) dosing.

Part 2: Biological Variables & Experimental Design (FAQ)

Q3: My in vivo cohorts are showing extreme variability in anti-fibrotic efficacy. What biological factors could confound TM 5441's mechanism of action? The Causality: Recent high-throughput screenings and in vivo validations have uncovered profound sex differences in myofibroblast activation and response to PAI-1 inhibitors[4][5]. In models of aortic valve stenosis (AVS) and cardiac fibrosis, male cells treated with TM 5441 show significant, dose-dependent reductions in myofibroblast activation. Conversely, female cells often exhibit blunted or null responses to the same doses[4]. This is driven by genes that escape X-chromosome inactivation, which uniquely modulate the SERPINE1 (PAI-1) and endothelin pathways in females[4]. The Solution: Never pool male and female data when evaluating TM 5441. You must stratify your cohorts by sex and power your statistical models to evaluate male and female efficacy independently.

Q4: How does the tissue microenvironment affect TM 5441 efficacy? The Causality: Matrix stiffness directly alters mechanotransduction pathways that cross-talk with PAI-1 signaling. Female cells that appear unresponsive to TM 5441 on rigid tissue culture plastic (TCPS) will actually deactivate and respond to the drug when cultured on soft hydrogels mimicking healthy tissue[4]. The Solution: When translating from in vitro to in vivo, recognize that the stiffness of the target organ (e.g., late-stage fibrotic kidney vs. early-stage disease) will dynamically alter the drug's efficacy profile. Administer TM 5441 early in the disease model before severe matrix cross-linking occurs.

Part 3: Quantitative Data & Experimental Protocols

Table 1: TM 5441 Pharmacokinetic & Dosing Parameters

To ensure easy comparison and protocol standardization, adhere to the following validated parameters[1][3][6]:

ParameterValue / RangeMechanistic Rationale
Target IC 50​ 13.9 – 51.1 μMRequired concentration to induce intrinsic apoptosis in target cells.
Peak Plasma ( Cmax​ ) 11.4 μMReached 1 hour post-oral administration.
Clearance Undetectable at 23hNecessitates strict timing for downstream pharmacodynamic assays.
In Vivo Dose (Mice) 2 – 20 mg/kg/dayLower doses (2-10 mg/kg) used for diabetic nephropathy; Higher doses (10-20 mg/kg) for acute TBI or severe fibrosis.
Stock Storage -80°C (2 years)Prevents thermal degradation of the core molecular structure.
Protocol: Step-by-Step In Vivo Formulation & Administration

This protocol represents a self-validating system. By incorporating a 1-hour plasma check, you verify dosing success before committing to long-term efficacy readouts.

  • Stock Preparation: Dissolve lyophilized TM 5441 powder in 100% sterile DMSO to create a 50 mg/mL master stock. Aliquot into single-use tubes and store at -80°C[1].

  • Vehicle Preparation: Prepare a 0.5% Carboxymethylcellulose (CMC) solution in sterile distilled water. Stir overnight at room temperature to ensure complete hydration[3].

  • Working Suspension (Day of Dosing):

    • Thaw one TM 5441 DMSO aliquot.

    • Slowly add the DMSO stock dropwise to the 0.5% CMC vehicle while vortexing vigorously to achieve the desired mg/kg concentration (keep final DMSO concentration <5% to avoid gastrointestinal toxicity).

    • Troubleshooting Step: If visible aggregates form, sonicate the suspension in a water bath for 5–10 minutes at room temperature until a uniform, milky suspension is achieved[1].

  • Administration: Administer via oral gavage (intragastric) using a standardized volume (e.g., 0.1 mL / 10 g body weight)[3].

  • Validation (Optional but Recommended): In a satellite cohort, perform a submandibular bleed 1 hour post-gavage to confirm plasma concentrations reach the ~11.4 μM threshold[1].

Part 4: Mechanistic & Troubleshooting Visualizations

G TM5441 TM 5441 (PAI-1 Inhibitor) PAI1 PAI-1 (Active Target) TM5441->PAI1 Inhibits tPA tPA / uPA (Activators) PAI1->tPA Inhibits Senescence Vascular Senescence & Fibrosis PAI1->Senescence Drives Plasmin Plasmin (Active Protease) tPA->Plasmin Activates Fibrinolysis ECM Degradation & Fibrinolysis Plasmin->Fibrinolysis Promotes

LogicTree Start In Vivo Efficacy Issue Detected Q1 Is TM 5441 in a stable suspension prior to dosing? Start->Q1 Sol_No Heat/Sonicate & Use 0.5% CMC Vehicle Q1->Sol_No No Q2 Are you measuring biomarkers at >20h post-dose? Q1->Q2 Yes Sol_No->Q2 Time_Yes Adjust dosing to BID (Clearance is rapid) Q2->Time_Yes Yes Q3 Is the animal cohort mixed-sex? Q2->Q3 No Time_Yes->Q3 Sex_Yes Stratify by sex (Male bias in efficacy) Q3->Sex_Yes Yes Success Optimal Target Engagement Achieved Q3->Success No Sex_Yes->Success

Decision tree for troubleshooting TM 5441 formulation, pharmacokinetics, and biological variables.

References

  • [4] National Institutes of Health (PMC). Genes that escape X chromosome inactivation modulate sex differences in valve myofibroblasts. Available at:[Link]

  • [6] Portico. American Diabetes Association – 71st Scientific Sessions. Available at: [Link]

  • [3] ResearchGate. Neuroprotective Effect of Plasminogen Activator Inhibitor-1 Antagonist in the Rat Model of Mild Traumatic Brain Injury. Available at: [Link]

  • [5] National Institutes of Health (PMC). Determining sex differences in aortic valve myofibroblast responses to drug combinations identified using a digital medicine platform. Available at:[Link]

Sources

Optimization

Technical Support Center: Assessing TM 5441 Impact on Coagulation and Fibrinolysis

When investigating thrombotic, fibrotic, or metabolic disorders, a primary concern is how modulating the fibrinolytic system impacts overall hemostasis. This guide is designed to provide you with field-proven insights, s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

When investigating thrombotic, fibrotic, or metabolic disorders, a primary concern is how modulating the fibrinolytic system impacts overall hemostasis. This guide is designed to provide you with field-proven insights, self-validating protocols, and troubleshooting strategies to accurately assess TM 5441 in your coagulation assays.

Part 1: Core FAQs – The "Bleeding Risk" Paradox

Q: As a profibrinolytic agent, why doesn't TM 5441 induce spontaneous hemorrhage or prolong bleeding time? A: This is the most common misconception regarding PAI-1 inhibitors. TM 5441 restores physiological fibrinolysis rather than inducing a pathological hyper-fibrinolytic state. Mechanistically, TM 5441 binds to the S4A β-sheet of PAI-1, mimicking its inhibited state and preventing covalent binding to tissue-type (tPA) and urokinase-type (uPA) plasminogen activators[2]. Crucially, TM 5441 is highly selective; it does not cross-react with or inhibit other essential serine proteases in the coagulation cascade, such as anti-thrombin III or α 2-antiplasmin[3]. Consequently, even at high doses (up to 100 mg/kg/day in murine models), TM 5441 does not impair primary hemostasis or prolong bleeding time[4].

Q: Will TM 5441 interfere with standard coagulation panels (PT/aPTT) in my preclinical in vivo models? A: No. Prothrombin Time (PT) and activated Partial Thromboplastin Time (aPTT) measure the extrinsic and intrinsic coagulation cascades, respectively. These pathways culminate in the formation of a fibrin clot. Because TM 5441 exclusively targets PAI-1 to modulate clot resolution (degradation), it does not alter the kinetics of clot formation. Preclinical data confirms that PT, aPTT, and circulating fibrinogen levels remain statistically identical to vehicle-treated controls[5].

Part 2: Quantitative Data Summary

To establish baseline expectations for your experiments, the following table summarizes the quantitative impact of TM 5441 on standard murine coagulation parameters compared to vehicle controls.

Coagulation ParameterAssay TargetVehicle ControlTM 5441 (20 mg/kg)TM 5441 (100 mg/kg)Clinical Interpretation
Prothrombin Time (PT) Extrinsic Pathway8.50 ± 0.10 s8.46 ± 0.08 sUnchangedNo impact on Factor VII/Tissue Factor
aPTT Intrinsic Pathway28.22 ± 1.20 s28.62 ± 0.81 sUnchangedNo impact on Factors VIII, IX, XI, XII
Fibrinogen Clot Substrate188.2 ± 13.9 mg/dL193.6 ± 13.3 mg/dLUnchangedNo systemic depletion of fibrinogen
Tail Bleeding Time Primary Hemostasis~110 secondsNot AssessedNo significant change (p=0.24)Safe for chronic administration

Data synthesized from murine in vivo safety assessments[4],[5].

Part 3: Pathway Visualization

The following diagram illustrates the specific mechanistic intervention of TM 5441 within the fibrinolytic cascade.

G TM5441 TM 5441 (Small Molecule) PAI1 PAI-1 (Active State) TM5441->PAI1 Inhibits tPA tPA / uPA PAI1->tPA Inhibits (Blocked by TM5441) Plasmin Plasmin tPA->Plasmin Activates Plasminogen Plasminogen Plasminogen->Plasmin Cleaved by tPA Fibrin Fibrin Clot Plasmin->Fibrin Degrades FDP Fibrin Degradation Products (FDPs) Fibrin->FDP Clot Lysis

Part 4: Experimental Protocols & Troubleshooting

Workflow 1: Human Plasma Clot Lysis Assay (In Vitro)

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay medium containing 50% pooled human normal plasma, 0.1 M NaCl, 20 mM Tris-HCl (pH 7.5), and 10 mM CaCl 2​ .

  • Inhibitor Introduction: Add TM 5441 at varying concentrations (e.g., 10 μ M, 25 μ M, 50 μ M) or a DMSO vehicle control. Incubate at 37°C for 15 minutes.

  • Clot Initiation: Add 2.5 U/mL human thrombin to initiate fibrin polymerization.

  • Kinetic Measurement: Immediately transfer the microplate to a spectrophotometer. Read absorbance at 405 nm every 5 minutes for 3 hours at 37°C. Clot formation causes a rapid increase in absorbance; subsequent lysis causes a decrease.

Troubleshooting: "My clots aren't lysing even at high TM 5441 concentrations."

Workflow 2: Murine Tail Bleeding Time Assessment (In Vivo)

Used to confirm the hemostatic safety profile of TM 5441 following systemic administration[4].

Step-by-Step Methodology:

  • Dosing: Administer TM 5441 via oral gavage. Wait 1 hour to align with the drug's peak plasma concentration ( Cmax​ )[6].

  • Preparation: Anesthetize the mouse. Place the animal on a 37°C heating pad to maintain core body temperature.

  • Incision: Using an automated Surgicutt Newborn device (or a standardized scalpel guide), make a transverse incision 0.5 mm deep and 2.5 mm long on the dorsal tail vein, approximately 2 cm from the tail tip.

  • Measurement: Carefully blot the bleeding wound with Whatman filter paper every 15 seconds. Crucial: Do not touch the clot directly; only wick the blood from the edge of the incision.

  • Endpoint: Record the time to the nearest 15 seconds when bleeding completely ceases (no blood transferred to the filter paper for two consecutive blots).

Troubleshooting: "I am seeing massive intra-group variability in bleeding times."

  • Causality: Sympathetic Vasoconstriction. The murine tail vasculature is highly sensitive to temperature and stress. If the tail is cold, local vasoconstriction will artificially shorten the bleeding time, masking any potential drug effects. Conversely, cutting too close to the tail tip (where vessels are microscopic) yields inconsistent blood flow.

  • Solution: Submerge the tail in a 37°C saline bath for 2 minutes prior to the incision to ensure consistent vasodilation. Standardize the exact anatomical location of the cut using a template.

References

  • Boe, A. E., et al. (2015). Small Molecule Inhibitors of Plasminogen Activator Inhibitor-1 Elicit Anti-Tumorigenic and Anti-Angiogenic Activity. PLoS One. Retrieved from:[Link]

  • Piao, L., & Jung, I., et al. (2016). A novel plasminogen activator inhibitor-1 inhibitor, TM5441, protects against high-fat diet-induced obesity and adipocyte dysfunction. British Journal of Pharmacology (Tohoku University). Retrieved from:[Link]

  • Kwak, S., et al. (2020). Unbiased proteomics identifies plasminogen activator inhibitor-1 as a negative regulator of endothelial nitric oxide synthase. PNAS. Retrieved from:[Link]

  • Wang, Y., et al. (2017). TM5441, a plasminogen activator inhibitor-1 inhibitor, protects against high fat diet-induced non-alcoholic fatty liver disease. Oncotarget. Retrieved from: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative In Vitro Efficacy Analysis of the PAI-1 Inhibitor TM 5441

The Rationale for PAI-1 Inhibition: A Mechanistic Overview cluster_0 Physiological Fibrinolysis cluster_1 Pathological State: PAI-1 Overexpression cluster_2 Therapeutic Intervention Plasminogen Plasminogen Plasmin Plasmi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The Rationale for PAI-1 Inhibition: A Mechanistic Overview

cluster_0 Physiological Fibrinolysis cluster_1 Pathological State: PAI-1 Overexpression cluster_2 Therapeutic Intervention Plasminogen Plasminogen Plasmin Plasmin Plasminogen->Plasmin Activated by Fibrin Fibrin (Clot) Plasmin->Fibrin Degrades tPA_uPA tPA / uPA tPA_uPA->Plasminogen Degradation Fibrin Degradation Products Fibrin->Degradation PAI1 PAI-1 tPA_uPA_inhibited tPA / uPA PAI1->tPA_uPA_inhibited Inhibits TM5441 TM 5441 PAI1_inhibited PAI-1 TM5441->PAI1_inhibited Inhibits

Comparative In Vitro Efficacy: TM 5441 vs. Alternatives

InhibitorPAI-1 Inhibition IC50 (µM)Cell Viability IC50 (µM)Key Distinctions & Notes
TM 5441 13.9 - 51.19.7 - 60.3 (in various cancer cell lines)A third-generation inhibitor with improved pharmacokinetic properties over its predecessors. Demonstrates potent induction of apoptosis in cancer cells.
TM5275 ~6.95Decreased viability at 70-100 µM in ovarian cancer cellsA second-generation inhibitor with enhanced solubility and oral bioavailability compared to Tiplaxtinin.[6][7]
Tiplaxtinin (PAI-039) ~2.728.4 - 61.5 (in various cancer cell lines)A first-generation, well-characterized inhibitor. However, it is reported to be less effective against vitronectin-bound PAI-1, which can be a significant limitation.[6][8]

Note: IC50 values can vary depending on the specific assay conditions, cell lines used, and the source of the data. The values presented here are a synthesis from multiple preclinical studies to provide a comparative overview.

Experimental Protocols for Efficacy Validation

PAI-1 Activity Assay (Chromogenic)

cluster_0 Workflow start Start step1 Incubate PAI-1 with TM 5441/Comparator start->step1 step2 Add excess tPA step1->step2 step3 Add Plasminogen and Chromogenic Substrate step2->step3 step4 Measure Absorbance at 405 nm step3->step4 end End step4->end

Step-by-Step Methodology:

  • Chromogenic Reaction: Initiate the reaction by adding a mixture of plasminogen and the chromogenic substrate. The remaining active tPA will convert plasminogen to plasmin, which then cleaves the substrate, producing a colorimetric signal (e.g., yellow p-nitroaniline).

  • Data Acquisition: Measure the absorbance at 405 nm at multiple time points using a microplate reader.

Cell Viability Assay (MTS-based)

Step-by-Step Methodology:

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of TM 5441 or comparator compounds for a specified duration (e.g., 24, 48, or 72 hours).

  • MTS Reagent Addition: Add MTS reagent, combined with an electron coupling reagent (PES), to each well.

  • Incubation: Incubate the plate for 1-4 hours at 37°C. Metabolically active cells will reduce the MTS tetrazolium compound into a colored formazan product.

  • Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis: After subtracting the background absorbance, calculate the percentage of cell viability relative to the vehicle-treated control cells. IC50 values are determined from the resulting dose-response curve.[9][10][11]

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

cluster_0 Workflow start Start step1 Induce Apoptosis with TM 5441/Comparator start->step1 step2 Harvest and Wash Cells step1->step2 step3 Stain with Annexin V-FITC and Propidium Iodide (PI) step2->step3 step4 Analyze by Flow Cytometry step3->step4 end End step4->end

Figure 3: Workflow for the Annexin V/PI apoptosis assay.

Step-by-Step Methodology:

  • Cell Treatment: Treat cells with TM 5441 or comparator compounds at desired concentrations and for an appropriate time to induce apoptosis.

  • Cell Harvesting: Harvest both adherent and floating cells. Wash the cells with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add fluorochrome-conjugated Annexin V (e.g., FITC) and Propidium Iodide (PI) to the cell suspension.

  • Incubation: Incubate the cells for 10-15 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V binds to phosphatidylserine on the outer leaflet of the plasma membrane of apoptotic cells, while PI enters cells with compromised membranes (late apoptotic and necrotic cells).[12][13][14]

  • Data Interpretation:

    • Annexin V- / PI- : Live cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic/necrotic cells

    • Annexin V- / PI+ : Necrotic cells

Beyond Small Molecules: Alternative PAI-1 Inhibitory Strategies

These alternative modalities, while often more complex and costly to develop, can provide valuable tools for specific research applications where high target specificity is paramount.

Conclusion and Future Perspectives

References

  • Mechanistic characterization and crystal structure of a small molecule inactivator bound to plasminogen activator inhibitor-1. PNAS. Available at: [Link]

  • MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. Available at: [Link]

  • Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. Available at: [Link]

  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PubMed. Available at: [Link]

  • Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

  • MTS Assay Protocol for Cell Viability | PDF. Scribd. Available at: [Link]

  • Five Simple Steps For a Successful MTS Assay! Bitesize Bio. Available at: [Link]

  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PubMed. Available at: [Link]

  • Pharmacological Targeting of Plasminogen Activator Inhibitor-1 Decreases Vascular Smooth Muscle Cell Migration and Neointima Formation. Circulation Research. Available at: [Link]

  • Small Molecule Inhibitors of Plasminogen Activator Inhibitor-1 Elicit Anti-Tumorigenic and Anti-Angiogenic Activity. PMC. Available at: [Link]

  • Plasminogen activator inhibitor-1 promotes immune evasion in tumors by facilitating the expression of programmed cell death-ligand 1. Frontiers. Available at: [Link]

  • SERPINE1 (Human) Chromogenic Activity Assay Kit. antibodies-online.com. Available at: [Link]

  • Table S1 IC50 values of 1−49 against cancer and normal cell lines, at different incubation time, mechanism of action, target. The Royal Society of Chemistry. Available at: [Link]

  • Plasminogen Activator Inhibitor-1 Is a Major Determinant of Arterial Thrombolysis Resistance. Circulation. Available at: [Link]

  • The IC50 (µM) values of the 5 different cell lines and the ratios of... ResearchGate. Available at: [Link]

  • TM5275 prolongs secreted tissue plasminogen activator retention and enhances fibrinolysis on vascular endothelial cells. PubMed. Available at: [Link]

Sources

Comparative

TM 5441 versus TM 5275 in PAI-1 inhibition

Executive Summary Structural Evolution and Mechanistic Pharmacology TM 5275: Developed to overcome the poor oral bioavailability of early-generation inhibitors. It binds specifically to strand 4 of the A β -sheet (s4A) a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Structural Evolution and Mechanistic Pharmacology

  • TM 5275: Developed to overcome the poor oral bioavailability of early-generation inhibitors. It binds specifically to strand 4 of the A β -sheet (s4A) at the P14-P9 position of the PAI-1 molecule[3][4]. By occupying this cleft, TM 5275 prevents the insertion of PAI-1's reactive center loop (RCL), effectively neutralizing its ability to form a stable, covalent complex with tPA[3][5].

  • TM 5441: Synthesized through extensive structure-activity relationship (SAR) optimization of TM 5275. TM 5441 features a lower molecular weight and lacks the symmetrical structure of its predecessor[1]. This structural refinement enhances its tissue penetration and broadens its efficacy profile, making it particularly potent in models of L-NAME-induced hypertension, vascular senescence, and cancer cell apoptosis[1][6].

Crucially, both compounds provide profound antithrombotic and anti-fibrotic benefits without inducing the bleeding diathesis typically associated with aggressive fibrinolytic therapies[7][8].

Quantitative Data Comparison

The following table synthesizes the physicochemical and pharmacological profiles of both inhibitors to guide experimental design.

FeatureTM 5275TM 5441
Primary Target PAI-1 (Plasminogen Activator Inhibitor-1)PAI-1 (Plasminogen Activator Inhibitor-1)
Binding Domain Strand 4 of A β -sheet (s4A)[4]Cleft in central β -sheet A[3]
IC50 Value ~6.95 µM[7]3.58 – 60.3 µM (Assay/Cell dependent)[6]
Molecular Weight 543.97 g/mol (Sodium salt)450.80 g/mol (Sodium salt)
Standard In Vivo Dosing 50 mg/kg/day (Oral)[8]10 - 20 mg/kg/day (Oral)[8][9]
Primary Applications Thrombosis, Fibrosis, Diabetic Nephropathy[8]Cancer Apoptosis, Senescence, Hypertension[1][6]
Off-Target Serpin Effect None observed (up to 100 µM)[7]None observed[1]

Mechanistic Pathway Visualization

G TM5275 TM 5275 (50 mg/kg) PAI1 PAI-1 (Active Serpin) TM5275->PAI1 Binds s4A cleft TM5441 TM 5441 (10-20 mg/kg) TM5441->PAI1 Binds s4A cleft tPA tPA / uPA (Active Proteases) PAI1->tPA Inhibits (Blocked by TM cmpds) Plasminogen Plasminogen (Zymogen) tPA->Plasminogen Cleaves Plasmin Plasmin (Active) Plasminogen->Plasmin Activation Effects Fibrinolysis, ECM Degradation & Apoptosis Modulation Plasmin->Effects Promotes

Self-Validating Experimental Protocols

To ensure scientific rigor, the following protocols are designed with built-in causality checks. They do not merely list steps, but validate the specific mechanism of action of these inhibitors.

Protocol A: In Vitro Validation of PAI-1/tPA Complex Inhibition
  • Reconstitution: Dissolve TM 5441 or TM 5275 in 100% DMSO to create a 10 mM stock solution[6]. Store aliquots at -80°C to prevent degradation.

  • Enzymatic Challenge: Add 6.6 µM of active tPA to the mixture and incubate for an additional 30 minutes at 37°C[3].

  • Resolution: Quench the reaction and resolve the proteins using non-reducing SDS-PAGE.

Protocol B: In Vivo Efficacy in Diabetic Nephropathy Models

Causality Check: Validates oral bioavailability and systemic anti-fibrotic efficacy without altering baseline coagulation cascades.

  • Formulation: Suspend TM 5275 or TM 5441 in a 0.5% carboxymethyl cellulose vehicle to ensure uniform dispersion for oral administration[9].

  • Dosing Strategy: Administer TM 5275 at 50 mg/kg/day or TM 5441 at 10 mg/kg/day via oral gavage to streptozotocin (STZ)-induced diabetic mice for 16 weeks[8][9].

  • Systemic Monitoring: Monitor mice daily. Extract tail-vein blood weekly to confirm that bleeding times remain unchanged, validating the compounds' unique safety profiles compared to traditional anticoagulants[7][8].

Expert Insights & Selection Criteria

  • Choose TM 5275 when your primary focus is on vascular thrombosis or pulmonary fibrosis . Its robust binding to the s4A pocket makes it highly effective at prolonging tPA retention on vascular endothelial cells, making it a gold standard for acute clot dissolution studies[7].

  • Choose TM 5441 when investigating aging, senescence, or oncology . Because of its optimized, lower molecular weight structure, TM 5441 exhibits superior performance in models requiring deep tissue penetration. It is uniquely documented to induce intrinsic apoptosis in human cancer cell lines (e.g., HT1080, HCT116)[6], attenuate L-NAME-induced cardiac hypertrophy[1], and prolong lifespan in Klotho-null aging models[6].

References

  • TM5441 | PAI-1 Inhibitor - MedchemExpress.com. MedChemExpress.
  • TM 5441 | PAI-1 Inhibitors: Tocris Bioscience - R&D Systems. R&D Systems.
  • TM5275 sodium | PAI-1 Inhibitor - MedchemExpress.com. MedChemExpress.
  • TM 5275 | PAI-1 inhibitor | Axon 2344. Axon Medchem.
  • TM5441 | PAI-1 inhibitor | Apoptosis | Anticancer - TargetMol. TargetMol.
  • Plasminogen Activator Inhibitor-1 Antagonist TM5441 Attenuates Nω-Nitro-l-Arginine Methyl Ester–Induced Hypertension and Vascular Senescence.
  • Novel Plasminogen Activator Inhibitor-1 Inhibitors Prevent Diabetic Kidney Injury in a Mouse Model. Semantic Scholar / PLoS One.
  • Plasminogen Activator Inhibitor-1 in Cancer: Rationale and Insight for Future Therapeutic Testing. AACR Journals.
  • Chemical Adjustment of Fibrinolysis. MDPI.
  • Structural Insight into the Two-Step Mechanism of PAI-1 Inhibition by Small Molecule TM5484. PMC / NIH.
  • APL Mice Model Using PML-RARA-Transduced Human CMP. PLoS One / NIPH.

Sources

Validation

Specificity and Mechanistic Profiling of TM 5441: A Comparative Guide to SERPIN Inhibitors

As a Senior Application Scientist navigating the complex landscape of serine protease inhibitors (SERPINs), I frequently encounter the challenge of achieving target specificity without triggering off-target proteolytic d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist navigating the complex landscape of serine protease inhibitors (SERPINs), I frequently encounter the challenge of achieving target specificity without triggering off-target proteolytic dysregulation. Plasminogen activator inhibitor-1 (PAI-1) is a primary therapeutic target due to its central role in thrombosis, tissue fibrosis, and cellular senescence. However, legacy PAI-1 inhibitors often fail in vivo due to structural overlap with other SERPINs (such as antithrombin or α2​ -antiplasmin) or interference from physiological stabilizing proteins like vitronectin.

The Specificity Challenge in SERPIN Inhibition

SERPINs share a highly conserved tertiary structure characterized by three β -sheets and a reactive center loop (RCL). When targeting PAI-1, the primary risk is cross-reactivity. Inhibiting off-target SERPINs like antithrombin III can lead to severe bleeding diatheses.

Furthermore, PAI-1 presents a unique biochemical hurdle: in circulation and the extracellular matrix, it is tightly bound to vitronectin. Early-generation inhibitors, such as Tiplaxtinin (PAI-039) , bind directly to the vitronectin binding site on the central β -sheet A cleft (1)[1]. Consequently, when PAI-1 is bound to vitronectin in vivo, Tiplaxtinin loses significant neutralizing activity.

Mechanistic Pathway: The Two-Step Inhibition by TM 5441

Unlike simple competitive inhibitors, TM 5441 exhibits a sophisticated, dose-dependent two-step mechanism of action. Understanding this causality is critical for designing accurate experimental readouts.

PAI1_Mechanism TM5441 TM 5441 PAI1_Active Active PAI-1 (Flexible Joint) TM5441->PAI1_Active Binds flexible joint PAI1_Substrate Substrate Form (Cleaved PAI-1) TM5441->PAI1_Substrate Low Dose: Hydrolysis PAI1_Latent Inert/Latent Form (Unreactive) TM5441->PAI1_Latent High Dose: Conformational change tPA tPA / uPA PAI1_Active->tPA Default pathway PAI1_Substrate->tPA Releases active tPA Complex PAI-1/tPA Complex (Inhibition) PAI1_Latent->Complex Prevents complex tPA->Complex Covalent bond

Quantitative Comparison of PAI-1 Inhibitors

InhibitorTargetIC50 RangePrimary Binding SiteVitronectin InterferenceSelectivity Profile
TM 5441 PAI-113.9 - 51.1 μMFlexible joint regionNo High; no cross-reactivity with antithrombin
TM 5275 PAI-16.95 μMs4A β-sheet cleftNo High; selective up to 100 μM
Tiplaxtinin PAI-12.7 μMVitronectin binding siteYes (Efficacy reduced)Moderate
PAZ-417 PAI-10.65 μMUndisclosed/AllostericNo High (CNS penetrant)

Experimental Protocol: Validating PAI-1 Specificity and Activity

Step-by-Step Methodology

Step 2: Inhibitor Incubation (Dose-Response)

  • Causality: A concentration gradient is strictly required to capture TM 5441's biphasic mechanism (substrate induction at low doses, latency at high doses).

Step 3: Reaction Initiation

  • Action: Add recombinant tPA at an equimolar ratio (1 μM) to the mixture. Incubate for 30 minutes at 37°C.

Step 4: SDS-PAGE Analysis (Structural Readout)

  • Action: Terminate the reaction with SDS sample buffer and boil for 5 minutes. Resolve on a 10% polyacrylamide gel and stain with Coomassie Brilliant Blue.

Step 5: Data Synthesis

  • Action: Perform densitometry. A successful TM 5441 assay will show a loss of the 110 kDa band, a spike in the 40 kDa band at 10-50 μM, and a dominant 43 kDa band at 100 μM.

Workflow Step1 1. Recombinant PAI-1 Preparation & Activation Step2 2. Inhibitor Incubation (TM 5441 vs Controls) Step1->Step2 Step3 3. tPA Addition (Reaction Initiation) Step2->Step3 Step4 4. SDS-PAGE Analysis (Structural Readout) Step3->Step4 Step5 5. Fluorogenic Assay (Functional Readout) Step3->Step5 Step6 6. Data Synthesis (Cleavage vs Latency) Step4->Step6 Step5->Step6

Conclusion

References

  • Structural Insight into the Two-Step Mechanism of PAI-1 Inhibition by Small Molecule TM5484 - nih.gov
  • Novel Plasminogen Activator Inhibitor-1 Inhibitors Prevent Diabetic Kidney Injury in a Mouse Model - plos.org
  • Pharmacological Targeting of Plasminogen Activator Inhibitor-1 Decreases Vascular Smooth Muscle Cell Migration and Neointima Form
  • TM5275 sodium salt|TM-5275|PAI-1 inhibitor - dcchemicals.com
  • TM5441 | PAI-1 Inhibitor - medchemexpress.com
  • PAZ-417 | Aleplasinin | PAI-1 inhibitor - axonmedchem.com

Sources

Comparative

TM 5441 as an alternative to PAI-1 genetic knockout models

Introduction For decades, the Serpine1 (PAI-1) genetic knockout mouse (PAI-1 -/-) has been the cornerstone of research into thrombosis, fibrosis, and metabolic syndrome. However, as our understanding of plasminogen activ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction For decades, the Serpine1 (PAI-1) genetic knockout mouse (PAI-1 -/-) has been the cornerstone of research into thrombosis, fibrosis, and metabolic syndrome. However, as our understanding of plasminogen activator inhibitor-1 (PAI-1) evolves, the limitations of constitutive genetic ablation—such as developmental compensation and a lack of temporal control—have become apparent. Enter TM 5441, a potent, orally bioavailable small-molecule inhibitor of PAI-1. As a Senior Application Scientist, I advocate for transitioning from static genetic models to dynamic pharmacological inhibition. This guide provides an objective, data-driven comparison of TM 5441 against traditional knockout models, complete with validated in vivo protocols.

The Mechanistic Imperative: Pharmacological vs. Genetic Ablation PAI-1 is the primary inhibitor of tissue-type (t-PA) and urokinase-type (u-PA) plasminogen activators. By neutralizing these enzymes, PAI-1 prevents the conversion of plasminogen to plasmin, thereby inhibiting fibrinolysis and promoting extracellular matrix (ECM) accumulation[1].

Mechanism TM5441 TM 5441 PAI1 PAI-1 (Active) TM5441->PAI1 Binds Active Site tPA t-PA / u-PA PAI1->tPA Inhibits Pathology Fibrosis & Senescence PAI1->Pathology Promotes Plasminogen Plasminogen tPA->Plasminogen Cleaves Plasmin Plasmin Plasminogen->Plasmin Activates Resolution Fibrinolysis & Matrix Remodeling Plasmin->Resolution Drives

Comparative Performance: TM 5441 vs. PAI-1 Knockout When designing an in vivo study, the choice between a knockout model and a pharmacological inhibitor fundamentally dictates the causality you can prove. TM 5441 allows researchers to isolate the maintenance of a disease state from its development.

Experimental FeaturePAI-1 Genetic Knockout (PAI-1 -/-)TM 5441 Pharmacological Inhibition
Temporal Control None (Constitutive ablation)High (Prophylactic or interventional dosing)
Developmental Compensation High risk (Altered baseline ECM dynamics)Minimal (Inhibits target in adult steady-state)
Translational Value Low (Cannot be replicated in humans)High (Preclinical candidate for fibrotic/metabolic diseases)
Study Timeline 3–6 Months (Breeding, backcrossing)Immediate (Ready for use in Wild-Type cohorts)
Reversibility IrreversibleReversible upon drug withdrawal
Safety Profile Mild bleeding diathesisNo bleeding risk observed up to 100 mg/kg/day

Validated In Vivo Protocol: TM 5441 in Murine Disease Models To ensure reproducibility and scientific integrity, the following protocol outlines a self-validating system for utilizing TM 5441 in a murine model of HFD-induced metabolic dysfunction or airway inflammation[2][3][6].

Workflow cluster_KO Genetic Knockout (PAI-1 -/-) cluster_TM Pharmacological (TM 5441) Start Study Initiation Breed Breeding & Genotyping (Months) Start->Breed WT Wild-Type Mice (Immediate Availability) Start->WT Compensate Risk of Developmental Compensation Breed->Compensate TestKO Phenotypic Testing Compensate->TestKO Dose Oral Gavage (20 mg/kg/day) Temporal Control WT->Dose TestTM Phenotypic Testing Dose->TestTM

Step-by-Step Methodology:

  • Vehicle Formulation & Drug Preparation:

    • Rationale: TM 5441 requires a stable suspension for accurate oral dosing to ensure consistent pharmacokinetics.

    • Action: Dissolve TM 5441 in 0.5% methylcellulose[2]. Prepare fresh suspensions weekly and store at 4°C, protected from light.

  • Animal Selection & Baseline Establishment:

    • Action: Utilize 10-week-old Wild-Type C57BL/6J mice. Acclimate for 1 week prior to study initiation[6].

  • Dosing Regimen (Prophylactic vs. Interventional):

    • Action: Administer TM 5441 via oral gavage at a standardized dose of 20 mg/kg/day[2][3].

    • Prophylactic: Begin dosing concurrently with the disease trigger (e.g., initiation of 60% HFD or L-NAME water) to study disease prevention[3][5].

    • Interventional: Induce the disease for 4–10 weeks to establish pathology, then initiate TM 5441 treatment to assess true therapeutic disease reversal[3].

  • Endpoint Analysis & Self-Validation:

    • Action: At study termination, harvest plasma and target tissues (liver, lung, or aorta).

Conclusion The transition from PAI-1 genetic knockouts to TM 5441 represents a maturation in how we study fibrinolysis and matrix biology. By providing temporal control, eliminating developmental compensation, and offering a highly translatable safety profile, TM 5441 empowers researchers to ask more sophisticated, clinically relevant questions and accelerate the drug development pipeline.

References

Validation

Preclinical Translation of PAI-1 Inhibitors: A Cross-Species Comparison Guide to TM 5441 Metabolic Activation

Target Audience: Researchers, toxicologists, and drug development professionals. Content Type: Technical Comparison Guide & Protocol Synthesis.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, toxicologists, and drug development professionals. Content Type: Technical Comparison Guide & Protocol Synthesis.

Introduction: The Bioactivation Challenge of TM 5441

For drug development professionals, selecting the correct preclinical species model to evaluate this toxicity is critical. This guide objectively compares the metabolic activation of TM 5441 across human, dog, and rat models, providing the mechanistic rationale and self-validating protocols necessary to accurately map its reactive metabolite profile[3].

Mechanistic Profiling: The Dual Bioactivation Pathways

The metabolic activation of TM 5441 does not rely on a single enzymatic route. Advanced liquid chromatography-high resolution mass spectrometry (LC-HRMS) profiling reveals two distinct, parallel bioactivation pathways[3]:

  • The CYP450-Dominated Pathway: Driven primarily by CYP3A4 , TM 5441 undergoes NADPH-dependent oxidation. The furan ring is cleaved to form a highly reactive cis-2-butene-1,4-dial derivative. This "hard" electrophile can be captured in vitro using nucleophilic trapping agents like Glutathione (GSH) or N-acetyl-lysine (NAL)[3].

  • The UGT-Catalyzed Pathway: Driven by UGT2B7, UGT1A1, and UGT1A4 , TM 5441 undergoes UDPGA-dependent conjugation to form an acyl-glucuronide (M10). This intermediate is unstable and can further react with GSH to form a TM5441-S-acyl-GSH adduct (M11)[3].

MetabolicPathway TM5441 TM 5441 (Furan-containing PAI-1 Inhibitor) CYP CYP450 Pathway (Mainly CYP3A4) TM5441->CYP NADPH UGT UGT Pathway (UGT2B7, 1A1, 1A4) TM5441->UGT UDPGA Dial cis-2-butene-1,4-dial Derivative (Reactive) CYP->Dial Acyl Acyl-glucuronide (M10) UGT->Acyl GSH1 GSH Adducts (M1, M2, M9, M12, M13) Dial->GSH1 + GSH NAL NAL Adducts (M4, M7, M14) Dial->NAL + NAL GSH2 TM5441-S-acyl-GSH (M11) Acyl->GSH2 + GSH

Fig 1. TM 5441 bioactivation pathways and reactive metabolite trapping mechanisms.

Cross-Species Comparison: Selecting the Optimal Preclinical Model

To accurately predict human hepatotoxicity, preclinical models must mirror the human enzymatic landscape. A comparative analysis of liver microsomes reveals significant species-dependent divergence in TM 5441 metabolism[3].

Comparative Metabolic Data Summary
ParameterHuman Liver Microsomes (HLM)Dog Liver Microsomes (DLM)Rat Liver Microsomes (RLM)
Primary CYP Isoform CYP3A4CYP3A12 (Ortholog)CYP3A1/2 (Ortholog)
Primary UGT Isoforms UGT2B7, 1A1, 1A4High homology to HumanUGT1A/2B families
GSH Adduct Formation High (M1, M2, M9, M12, M13)High (Closely mirrors HLM)Moderate to High
NAL Adduct Formation Present (M4, M7, M14)PresentPresent
Acyl-Glucuronide (M10) SignificantSignificantPresent
Predictive Validity Baseline (Reference) High (Preferred Model) Moderate (Divergent)

Expert Insight: While rats are the standard for initial in vivo toxicity screening, their bioactivation profile for TM 5441 diverges from humans. Dogs display a bioactivation profile significantly closer to humans [3]. This is primarily because dog CYP3A12 and UGT isoforms process the furan ring and carboxylic acid moieties with kinetics and regioselectivity that closely mimic human CYP3A4 and UGT2B7. For late-stage IND-enabling studies of TM 5441, the dog model provides a higher confidence safety margin.

Self-Validating Experimental Protocol: Microsomal Trapping Assays

To reproduce these cross-species comparisons, researchers must employ highly controlled in vitro trapping assays. Because reactive metabolites (like cis-2-butene-1,4-dial) have half-lives of seconds to milliseconds, they cannot be measured directly. Instead, we use surrogate trapping agents.

Workflow Step1 1. Microsome Prep (Human, Dog, Rat) Step2 2. Incubation TM 5441 + Cofactors + GSH/NAL Step1->Step2 Step3 3. Termination Ice-cold MeCN & Centrifugation Step2->Step3 Step4 4. LC-HRMS Metabolite ID & Profiling Step3->Step4

Fig 2. Self-validating workflow for cross-species microsomal incubation.

Step-by-Step Methodology & Causality

Step 1: System Preparation & Activation

  • Action: Thaw cryopreserved liver microsomes (HLM, DLM, RLM) on ice. Pre-incubate the microsomes with alamethicin (50 µg/mg protein) on ice for 15 minutes.

  • Causality: Alamethicin is a pore-forming peptide. Because UGT enzymes are sequestered on the luminal side of the endoplasmic reticulum, pore formation is absolutely critical. Without it, the bulky UDPGA cofactor and TM 5441 cannot access the UGT active site, leading to false-negative acyl-glucuronidation results.

Step 2: Incubation Mixture Assembly

  • Action: In a 200 µL reaction volume containing 0.1 M potassium phosphate buffer (pH 7.4), combine microsomes (1 mg/mL), TM 5441 (10 µM), and trapping agents (either 5 mM GSH or 5 mM NAL)[3].

  • Causality: The choice of trapping agent dictates what you can detect. GSH is a "soft" nucleophile that efficiently traps "soft" electrophiles like the acyl-glucuronide (M10). NAL is a "hard" nucleophile containing a primary amine; it is specifically required to trap "hard" electrophiles like the furan-derived dialdehyde, forming stable, detectable pyrrole derivatives[3].

Step 3: Reaction Initiation & Internal Validation

  • Action: Initiate the reaction by adding cofactors: 1 mM NADPH (to activate CYP450s) and 2 mM UDPGA (to activate UGTs). Incubate at 37°C for 60 minutes[3].

  • Trustworthiness (Validation Checkpoints): A self-validating assay requires three parallel control incubations:

    • Control A (Minus TM 5441): Establishes the endogenous background noise of the microsomes.

    • Control B (Minus Cofactors): Differentiates enzymatic metabolism from spontaneous chemical degradation.

    • Control C (Minus Trapping Agents): Confirms that the detected LC-HRMS peaks are true adducts and not primary metabolites.

Step 4: Termination & Extraction

  • Action: Terminate the reaction by adding 400 µL of ice-cold acetonitrile containing an internal standard. Vortex for 2 minutes, then centrifuge at 14,000 × g for 15 minutes at 4°C.

  • Causality: The ice-cold organic solvent serves a dual purpose: it instantly denatures the CYP and UGT enzymes to halt the reaction at exactly 60 minutes, and it precipitates the microsomal proteins to yield a clean, particle-free supernatant safe for high-resolution mass spectrometry (LC-HRMS) injection.

Conclusion & Expert Insights

Understanding the cross-species metabolic activation of TM 5441 is not just an academic exercise; it is a regulatory necessity. Because TM 5441 is heavily reliant on CYP3A4 and UGT2B7 for its bioactivation in humans[3], there is a significant risk for Drug-Drug Interactions (DDIs). Co-administration of TM 5441 with strong CYP3A4 inhibitors (e.g., ketoconazole) could theoretically shunt the drug away from reactive dialdehyde formation, potentially altering its toxicity profile. Conversely, CYP3A4 inducers could exacerbate furan-mediated hepatotoxicity. By utilizing the dog preclinical model—which closely mirrors this human enzymatic behavior—drug development professionals can generate highly accurate, translatable safety data.

References

  • Nakabayashi, T., Ha, H., Lee, S. M., et al. "TM5441, a plasminogen activator inhibitor-1 inhibitor, protects against high fat diet-induced non-alcoholic fatty liver disease." Oncotarget, 2017. URL: [Link]

  • Lang, S. Q., Lang, W. H., Yu, H. Y., & Wang, L. "Metabolic activation of TM5441 in vitro and in vivo: Formation of reactive metabolites and human enzymes involved." European Journal of Pharmaceutical Sciences, 2020. URL: [Link]

Sources

Comparative

Validating the Anti-Tumorigenic Activity of TM 5441: A Preclinical Comparison Guide

Executive Summary & Mechanistic Rationale PAI1_Pathway TM5441 TM 5441 (PAI-1 Inhibitor) PAI1 PAI-1 (Active State) TM5441->PAI1 Inhibits tPA_uPA tPA / uPA (Proteases) PAI1->tPA_uPA Blocks Angiogenesis Tumor Angiogenesis &...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

PAI1_Pathway TM5441 TM 5441 (PAI-1 Inhibitor) PAI1 PAI-1 (Active State) TM5441->PAI1 Inhibits tPA_uPA tPA / uPA (Proteases) PAI1->tPA_uPA Blocks Angiogenesis Tumor Angiogenesis & Proliferation PAI1->Angiogenesis Promotes (Pro-tumorigenic) Plasminogen Plasminogen tPA_uPA->Plasminogen Cleaves Plasmin Plasmin Plasminogen->Plasmin Activates Apoptosis Tumor Cell Apoptosis Plasmin->Apoptosis Induces Apoptosis->Angiogenesis Suppresses

Comparative Analysis: TM 5441 vs. Alternative PAI-1 Inhibitors

The table below summarizes the quantitative and qualitative performance metrics of these alternatives:

Performance MetricTM 5441TM 5275Tiplaxtinin (PAI-039)
Target PAI-1PAI-1PAI-1
Cellular IC₅₀ 13.9 - 51.1 μM (Cancer cell lines)6.95 μM (Enzymatic assay)~2.7 μM (Enzymatic assay)
Oral Bioavailability High (Peak plasma conc. 11.4 μM at 1h)ModerateHigh
Pharmacokinetics Optimized (High volume of distribution)BaselineRapid clearance in specific models
Bleeding Liability NoneNoneNone
Primary Indication Anti-tumorigenic, anti-angiogenic, anti-senescence,Antithrombotic, renal protectionThrombosis, diabetes, muscle regeneration

Scientist's Insight: While Tiplaxtinin is highly efficacious in thrombosis models, TM 5441 is vastly superior for oncology applications due to its optimized tissue penetration and proven ability to induce mitochondrial depolarization and intrinsic apoptosis in solid tumor models (e.g., HT1080 and HCT116).

Experimental Validation Protocols

To ensure reproducibility and scientific integrity, every protocol must be a self-validating system. Below are the field-proven methodologies for validating the anti-tumorigenic properties of TM 5441.

In Vitro Workflow: Apoptosis and Caspase 3/7 Activation Assay

TM 5441 dose-dependently decreases the viability of HT1080 (fibrosarcoma) and HCT116 (colorectal carcinoma) cells by increasing caspase 3/7 activity.

Step-by-Step Methodology:

  • Cell Seeding: Seed HT1080 or HCT116 cells in 96-well opaque-walled plates at a density of 5×103 cells/well.

    • Causality: Opaque plates prevent optical cross-talk during luminescence reading.

  • Compound Formulation: Prepare a 25.0 mg/mL stock solution of TM 5441 in DMSO. Dilute in complete culture media to achieve working concentrations of 10, 25, and 50 μM.

    • Causality: Ensure the final DMSO concentration remains ≤0.1% to prevent solvent-induced cytotoxicity, which would confound apoptosis readouts.

  • Treatment: Expose cells to TM 5441 for 24 to 48 hours. Include a vehicle control (0.1% DMSO) and a positive control (e.g., 1 μM Doxorubicin).

  • Caspase Activation: Add 100 μL of Caspase-Glo® 3/7 Reagent to each well. Incubate for 1 hour at room temperature in the dark.

  • Quantification: Measure luminescence using a microplate reader.

    • Validation Check: The luminescent signal should increase proportionally with the TM 5441 dose, confirming intrinsic apoptosis via mitochondrial depolarization.

In Vivo Workflow: Xenograft Tumor Model

Oral administration of TM 5441 at 20 mg/kg daily significantly decreases tumor growth and increases survival in xenotransplanted mice.

Step-by-Step Methodology:

  • Animal Preparation: Utilize 6-8 week-old athymic nude mice. Acclimate for 7 days prior to inoculation.

  • Tumor Inoculation: Resuspend HCT116 cells in a 1:1 mixture of cold PBS and Matrigel. Inject 5×106 cells subcutaneously into the right flank.

    • Causality: Matrigel provides ECM scaffolding that enhances initial cell engraftment and vascularization.

  • Randomization: Monitor tumor growth using digital calipers. Once tumors reach an average volume of 100 mm³, randomize mice into Vehicle and TM 5441 treatment groups ( n=8 /group).

    • Validation Check: Randomizing at 100 mm³ ensures that therapies are evaluated against established, actively vascularizing tumors rather than mere engraftment failures.

  • **Formulation & Dosing

Validation

Comparative Pharmacokinetic Profiling of TM Series PAI-1 Inhibitors: A Technical Guide for Preclinical Development

As a Senior Application Scientist, I have structured this guide to objectively compare the pharmacokinetic (PK) and pharmacodynamic profiles of these analogs. By understanding the causality behind their structural differ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I have structured this guide to objectively compare the pharmacokinetic (PK) and pharmacodynamic profiles of these analogs. By understanding the causality behind their structural differences and experimental handling, drug development professionals can select the optimal candidate for their specific preclinical models.

Mechanistic Foundation

G TM TM Series Inhibitors (TM5275, TM5441, TM5484) PAI1 PAI-1 (Active) TM->PAI1 Inhibits tPA tPA / uPA PAI1->tPA Blocks (Without TM) Plasmin Plasmin tPA->Plasmin Cleaves Plasminogen Plasminogen Plasminogen->Plasmin Activated Fibrin Fibrin Clots / ECM Plasmin->Fibrin Degrades Degradation Degradation Products Fibrin->Degradation

Comparative Pharmacokinetic Profiles

While the core mechanism remains consistent, structural optimizations across the TM series have yielded distinct pharmacokinetic properties tailored for different therapeutic indications.

PK/PD ParameterTM5275TM5441TM5484
Primary Preclinical Model Thrombosis, Hepatic/Renal Fibrosis[2][4]Cancer, Obesity, Hypertension[1][5]Multiple Sclerosis, CNS Disorders[6]
In Vitro IC50 6.95 µM (tPA-dependent hydrolysis)[1]13.9 - 51.1 µM (Cell viability)[1][5]Low micromolar (Potent)[3]
Oral Bioavailability High[4]High[5]High[6]
Tmax (Oral) N/A1 hour[7]N/A
Cmax (Oral) N/A11.4 µM (at 5 mg/kg dose)[5][7]N/A
Terminal Half-life (T1/2) N/A3.5 hours (Rat model)[7]N/A
BBB Penetration LowLowHighest ratio in series [6]
Key Safety / Toxicity Note No bleeding time prolongation[2]Potential Hepatotoxicity (Reactive metabolite)[7]Neuroprotective[6]
Expert Analysis of the Data:
  • TM5275: As the foundational molecule, it exhibits powerful systemic antithrombotic activity without interfering with other serpin systems (e.g., α2-antiplasmin)[4]. It is ideal for peripheral cardiovascular models.

  • TM5441: Features a highly characterized PK profile with rapid absorption (Tmax = 1h) and a moderate half-life (3.5h), supporting a standard 20 mg/kg daily oral dosing regimen in mouse models[7]. Crucial Causality Note: TM5441 undergoes hepatic metabolism that can form a reactive metabolite (cis-2-butene-1,4-dial), which has been linked to dose-dependent hepatotoxicity (elevated ALT/AST) in rodents[7]. Researchers must monitor liver enzymes during chronic dosing.

  • TM5484: Developed specifically to overcome the blood-brain barrier (BBB) limitations of earlier analogs. In vitro screening demonstrated TM5484 has the highest CNS penetration ratio, making it the exclusive choice for attenuating demyelination and axonal degeneration in models like Multiple Sclerosis (MS)[6].

Self-Validating Experimental Protocol: In Vivo PK Assay

To generate reliable pharmacokinetic data for TM series inhibitors, the experimental workflow must account for their high lipophilicity and protein-binding affinity. The following protocol is designed as a self-validating system, ensuring that any errors in formulation or extraction are immediately detectable.

Workflow Formulation 1. Formulation (CMC or PEG300) Dosing 2. Oral Gavage (5-20 mg/kg) Formulation->Dosing Sampling 3. Blood Sampling (0, 1, 2, 6, 24h) Dosing->Sampling Extraction 4. Plasma Extraction (Protein Precipitation) Sampling->Extraction LCMS 5. LC-MS/MS Quantification Extraction->LCMS Analysis 6. PK Parameter Calculation LCMS->Analysis

Standardized in vivo pharmacokinetic workflow for evaluating TM series inhibitors.

Step 1: Vehicle Selection and Formulation

Causality: TM inhibitors are hydrophobic. Poor formulation leads to erratic gastrointestinal absorption and artificially depressed Cmax values.

  • For Acute PK Studies (Clear Solution): Formulate the working solution using 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline[5]. The surfactants and co-solvents disrupt the drug's crystalline lattice, ensuring immediate bioavailability. (Note: If dosing exceeds 15 days, avoid this protocol as prolonged PEG/Tween exposure causes GI toxicity).

  • For Chronic Efficacy Studies (Suspension): Suspend the compound in 0.5% Carboxymethyl cellulose (CMC) sodium salt[7].

Step 2: Dosing and Strategic Blood Sampling
  • Administer the formulation (typically 5–20 mg/kg) via oral gavage to rodents fasted for 4-6 hours[1][7]. Causality: Fasting eliminates food-effect variability, ensuring a uniform absorption phase.

  • Collect blood samples into heparinized tubes at exactly 0, 1, 2, 6, and 24 hours post-administration[7].

  • Causality: The 1-hour mark is critical to capture the peak plasma concentration (Tmax), while the 6- and 24-hour marks are strictly required to plot the terminal elimination slope for an accurate T1/2 calculation.

Step 3: Plasma Extraction via Protein Precipitation
  • Centrifuge blood at 3,000 x g for 10 minutes to isolate plasma.

  • Add 3 volumes of ice-cold Acetonitrile (spiked with a known concentration of an internal standard, such as Tolbutamide) to 1 volume of plasma. Vortex for 5 minutes and centrifuge.

  • Causality: TM compounds bind heavily to plasma proteins. Aggressive organic precipitation denatures plasma albumin, stripping the bound drug into the supernatant and preventing severe under-quantification.

Step 4: LC-MS/MS Quantification & System Validation
  • Analyze the supernatant using reverse-phase high-performance liquid chromatography (HPLC) or LC-MS/MS[7].

  • Self-Validation Check: The assay is only valid if the peak area of the internal standard remains constant (±15% variance) across all biological samples and the calibration curve. If the internal standard fluctuates wildly, it indicates inconsistent protein precipitation or matrix ion-suppression, and the extraction step must be repeated.

Sources

Comparative

A Comparative Analysis of TM 5441 in Preclinical Models of L-NAME-Induced Hypertension

An In-Depth Technical Guide for Researchers The L-NAME-Induced Hypertension Model: A Model of Endothelial Dysfunction The L-NAME-induced hypertension model is a widely utilized experimental paradigm that mimics key aspec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Researchers

The L-NAME-Induced Hypertension Model: A Model of Endothelial Dysfunction

The L-NAME-induced hypertension model is a widely utilized experimental paradigm that mimics key aspects of human hypertension, particularly those driven by endothelial dysfunction. Chronic administration of L-NAME, a non-specific inhibitor of nitric oxide synthase (NOS), leads to a sustained reduction in nitric oxide (NO) bioavailability.[1] This reduction in NO, a critical vasodilator, results in increased peripheral vascular resistance and a subsequent elevation in blood pressure.[2][3] Beyond its hemodynamic effects, this model recapitulates other significant pathologies associated with hypertension, including cardiac hypertrophy, vascular and perivascular fibrosis, and vascular senescence, making it a robust platform for evaluating the systemic effects of antihypertensive compounds.[2][4]

LNAME L-NAME Administration NOS_inhibition Nitric Oxide Synthase (NOS) Inhibition LNAME->NOS_inhibition NO_bioavailability Reduced Nitric Oxide (NO) Bioavailability NOS_inhibition->NO_bioavailability Vasoconstriction Vasoconstriction NO_bioavailability->Vasoconstriction Endothelial_dysfunction Endothelial Dysfunction NO_bioavailability->Endothelial_dysfunction Hypertension Systemic Hypertension Vasoconstriction->Hypertension Cardiac_hypertrophy Cardiac Hypertrophy Hypertension->Cardiac_hypertrophy Fibrosis Vascular & Periaortic Fibrosis Hypertension->Fibrosis Senescence Vascular Senescence Endothelial_dysfunction->Senescence

Figure 1: Pathophysiological cascade in L-NAME-induced hypertension.

TM 5441: A Novel Therapeutic Approach Targeting PAI-1

TM5441 TM 5441 PAI1 Plasminogen Activator Inhibitor-1 (PAI-1) TM5441->PAI1 Inhibits Protease_activity Modulation of Protease Activity PAI1->Protease_activity Regulates Senescence_markers Reduced Vascular Senescence PAI1->Senescence_markers Promotes ECM_turnover Extracellular Matrix Turnover Protease_activity->ECM_turnover Vascular_remodeling Reduced Vascular Remodeling ECM_turnover->Vascular_remodeling Fibrosis Reduced Fibrosis ECM_turnover->Fibrosis Hypertension Attenuation of Hypertension Vascular_remodeling->Hypertension Fibrosis->Hypertension Senescence_markers->Hypertension

Figure 2: Proposed mechanism of action for TM 5441 in hypertension.

Comparative Efficacy of TM 5441 and Standard Antihypertensive Agents

To provide a comprehensive evaluation of TM 5441, its efficacy in the L-NAME-induced hypertension model is compared with that of well-established antihypertensive drug classes: Angiotensin-Converting Enzyme (ACE) inhibitors (Captopril and Lisinopril) and calcium channel blockers (Verapamil).

ParameterTM 5441ACE Inhibitors (Captopril/Lisinopril)Calcium Channel Blockers (Verapamil)
Primary Mechanism PAI-1 InhibitionInhibition of Angiotensin II formationBlocks L-type calcium channels
Effect on Blood Pressure Significant attenuation[4][8]Complete prevention/reversal[9][10][11]Significant reduction[12][13]
Cardiac Hypertrophy Attenuates[4][8]Prevents/Reduces[10][12]Prevents/Reduces[12]
Vascular/Periaortic Fibrosis 34% reduction[4][8]Prevents[10]Reduces endothelium-dependent contractions[13]
Vascular Senescence Attenuates markers (p16Ink4a, telomere length)[4][7]Not extensively reported in this modelNot extensively reported in this model
Effect on Endothelial Function Indirectly protective via anti-fibrotic and anti-senescence effectsImproves NO bioavailability[9]Improves endothelium-dependent relaxations[13]

Key Insights from the Comparison:

  • Blood Pressure Control: While ACE inhibitors and calcium channel blockers demonstrate robust and often complete control of blood pressure in the L-NAME model, TM 5441 provides significant attenuation, suggesting a potent but potentially different magnitude or temporal effect on hemodynamics.[4][9][10][12][13]

  • Cardioprotection: All three classes of drugs show efficacy in reducing cardiac hypertrophy, a critical secondary pathology of hypertension.[4][10][12]

  • Vascular Senescence: The ability of TM 5441 to attenuate vascular senescence is a unique and compelling feature, suggesting long-term benefits for vascular health that may not be as prominently addressed by traditional antihypertensives.[4][7]

Experimental Protocols

The following protocols provide a standardized framework for evaluating the efficacy of TM 5441 and comparator drugs in the L-NAME-induced hypertension model.

L-NAME-Induced Hypertension Protocol in Mice

start Start acclimatization Acclimatization (1 week) start->acclimatization baseline Baseline BP Measurement acclimatization->baseline grouping Randomize into Treatment Groups baseline->grouping treatment L-NAME +/- Compound Administration (8 weeks) grouping->treatment monitoring Bi-weekly BP Measurement treatment->monitoring endpoint Endpoint Analysis treatment->endpoint monitoring->treatment end End endpoint->end

Figure 3: Experimental workflow for L-NAME-induced hypertension studies.

Materials:

  • Nω-nitro-L-arginine methyl ester (L-NAME)

  • Wild-type mice (e.g., C57BL/6), 8-10 weeks old

  • Drinking water

  • Animal balances

  • Standard laboratory animal housing

Procedure:

  • Acclimatization: House mice in a controlled environment (12-hour light/dark cycle, 22-24°C) with ad libitum access to standard chow and water for at least one week prior to the experiment.

  • Baseline Measurements: Record baseline body weight and systolic blood pressure for all animals.

  • Induction of Hypertension: Dissolve L-NAME in the drinking water at a concentration that provides a daily dose of approximately 40 mg/kg.[14] This solution should be prepared fresh and replaced regularly.

  • Treatment Groups:

    • Control: Normal drinking water.

    • L-NAME: Drinking water containing L-NAME.

    • L-NAME + TM 5441: Drinking water with L-NAME, and daily oral gavage of TM 5441 (e.g., 10 mg/kg).

    • L-NAME + Comparator Drug: Drinking water with L-NAME, and administration of the comparator drug at a clinically relevant dose (e.g., Captopril at 100 mg/kg/day).[10]

  • Monitoring: Measure systolic blood pressure and body weight bi-weekly throughout the 8-week study period.[4][15]

  • Endpoint Analysis: At the end of the 8-week treatment period, euthanize the animals and collect blood and tissues (heart, aorta) for further analysis (e.g., histology, gene expression).

Non-Invasive Blood Pressure Measurement (Tail-Cuff Method)

Materials:

  • Non-invasive blood pressure measurement system (e.g., CODA, Kent Scientific)

  • Mouse restrainers

  • Warming platform

Procedure:

  • Acclimatization to Procedure: Acclimate the mice to the restraint and measurement procedure for several days before recording baseline data to minimize stress-induced blood pressure fluctuations.[8]

  • Animal Preparation: Place the mouse in an appropriately sized restrainer.

  • Warming: Place the restrained mouse on a warming platform set to 37°C for 10-15 minutes to ensure adequate blood flow to the tail.[16]

  • Cuff Placement: Secure the tail-cuff and volume pressure recording (VPR) sensor to the base of the mouse's tail.[6]

  • Measurement: Initiate the automated blood pressure measurement cycle. Typically, a series of 10-20 measurements are taken, with the first few discarded as acclimation readings.[8]

  • Data Analysis: Average the valid systolic blood pressure readings for each animal at each time point.

Conclusion and Future Directions

TM 5441 presents a promising and mechanistically distinct approach to the treatment of hypertension and its associated vascular pathologies. Its ability to not only lower blood pressure but also to mitigate fibrosis and vascular senescence in the L-NAME-induced hypertension model positions it as a compelling candidate for further investigation.[4][7][8] While established antihypertensives like ACE inhibitors and calcium channel blockers remain highly effective at blood pressure control, the unique vascular protective properties of TM 5441 may offer additional long-term benefits, particularly in patient populations where vascular stiffening and aging are significant contributors to cardiovascular disease.

Future research should focus on head-to-head comparative studies with a broader range of antihypertensive agents in various preclinical models of hypertension. Investigating the long-term effects of TM 5441 on cardiovascular outcomes and its potential for combination therapy will be crucial in defining its ultimate therapeutic role.

References

  • Boe, A. E., Eren, M., Murphy, S. B., Kamide, C. E., Ichimura, A., Terry, D., ... & Vaughan, D. E. (2013). Plasminogen activator inhibitor-1 antagonist TM5441 attenuates Nω-nitro-L-arginine methyl ester–induced hypertension and vascular senescence. Circulation, 128(21), 2318-2324. [Link]

  • Brown, N. J. (2013). Plasminogen activator inhibitor-1: a novel therapeutic target for hypertension?. Circulation, 128(21), 2286-2288. [Link]

  • MMPC-Live Protocols. (2024, January 4). Blood Pressure. Mouse Metabolic Phenotyping Centers. [Link]

  • Boe, A. E., Eren, M., Murphy, S. B., Kamide, C. E., Ichimura, A., Terry, D., ... & Vaughan, D. E. (2013). Plasminogen Activator Inhibitor-1 Antagonist TM5441 Attenuates Nω-Nitro-l-Arginine Methyl Ester–Induced Hypertension and Vascular Senescence. Circulation, 128(21), 2318-2324. [Link]

  • Upaganlawar, A., & Balaraman, R. (2012). Antihypertensive and cardioprotective effects of the Lagenaria siceraria fruit in NG-nitro-L-arginine methyl ester (L-NAME) induced hypertensive rats. Pharmaceutical Biology, 50(12), 1543-1550. [Link]

  • Campanholo, V. V., De-Deus, A. F., & Machado, B. H. (2001). Cardiovascular neural reflexes in L-NAME–induced hypertension in mice. Hypertension, 38(3), 542-545. [Link]

  • Boe, A. E., Eren, M., Murphy, S. B., Kamide, C. E., Ichimura, A., Terry, D., ... & Vaughan, D. E. (2013). Plasminogen activator inhibitor-1 antagonist TM5441 attenuates Nω-nitro-L-arginine methyl ester-induced hypertension and vascular senescence. Circulation, 128(21), 2318–2324. [Link]

  • Török, J., & Kristek, F. (2020). Chronic L-Name-Treatment Produces Hypertension by Different Mechanisms in Peripheral Tissues and Brain: Role of Central eNOS. International journal of molecular sciences, 21(24), 9625. [Link]

  • S, S., K, S., & T, T. (2015). Effects of a novel ACE inhibitor, 3-(3-thienyl)-l-alanyl-ornithyl-proline, on endothelial vasodilation and hepatotoxicity in l-NAME-induced hypertensive rats. Toxicology reports, 2, 644–653. [Link]

  • Amran, M. S., Begum, S., & Khan, I. (2024). L-name Induced Hypertensive Model: A Review for Understanding and Promising Aspects. RADS Journal of Pharmacy and Allied Health Sciences, 2(2), 86-96. [Link]

  • Richard, V., Berdeaux, A., & Laher, I. (1995). L-NAME hypertension alters endothelial and smooth muscle function in rat aorta. Hypertension, 26(5), 744-751. [Link]

  • Khan, I., Begum, S., & Amran, M. S. (2024). L-name Induced Hypertensive Model: A Review for Understanding and Promising Aspects. RADS Journal of Pharmacy and Allied Health Sciences, 2(2), 86-96. [Link]

  • Pechánová, O., Simko, F., & Pavel, J. (1999). Effect of captopril in L-NAME-induced hypertension on the rat myocardium, aorta, brain and kidney. Physiological research, 48(5), 353–362. [Link]

  • Oner, G., Ozan, G., & Kurt, H. (2011). Lisinopril attenuates renal oxidative injury in L-NAME-induced hypertensive rats. Renal failure, 33(6), 627–633. [Link]

  • Zanchetti, A., & Rosei, E. A. (1995). Clinical results of the Verapamil inHypertension and Atherosclerosis Study. VHAS Investigators. Journal of human hypertension, 9 Suppl 1, S27–S33. [Link]

  • de A, F., & de, C. (2007). The effect of enalapril and verapamil on the left ventricular hypertrophy and the left ventricular cardiomyocyte numerical density in rats submitted to nitric oxide inhibition. Brazilian archives of biology and technology, 50(6), 1015-1022. [Link]

  • Oner, G., Kurt, H., & Ozan, G. (2016). Effects of lisinopril on oxidative stress in brain tissues of rats with L-NAME induced hypertension. Journal of research in medical sciences : the official journal of Isfahan University of Medical Sciences, 21, 19. [Link]

  • Kengkoom, K., & Kukongviriyapan, U. (2016). Synergistic Antihypertensive Effect of Carthamus tinctorius L. Extract and Captopril in l-NAME-Induced Hypertensive Rats via Restoration of eNOS and AT 1 R Expression. Molecules (Basel, Switzerland), 21(3), 297. [Link]

  • Kurt, H., Oner, G., & Ozan, G. (2012). Effect of lisinopril on rat liver tissues in L-NAME induced hypertension model. Bratislavske lekarske listy, 113(10), 587–591. [Link]

  • Koivisto, A., & Tikkanen, I. (1998). Renoprotective effects of captopril in hypertension induced by nitric oxide synthase inhibition in experimental nephritis. Journal of the American Society of Nephrology : JASN, 9(5), 819–827. [Link]

  • Frishman, W. H., & Landau, A. (1993). Additive effects of verapamil and enalapril in the treatment of mild to moderate hypertension. American journal of hypertension, 6(10), 847–853. [Link]

  • Richard, V., & Berdeaux, A. (1995). L-NAME hypertension alters endothelial and smooth muscle function in rat aorta. Prevention by trandolapril and verapamil. Hypertension (Dallas, Tex. : 1979), 26(5), 744–751. [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling TM 5441

As a Senior Application Scientist, establishing a rigorous, self-validating framework for chemical handling is paramount—not only for personal safety but to ensure the uncompromised integrity of your experimental data. B...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, establishing a rigorous, self-validating framework for chemical handling is paramount—not only for personal safety but to ensure the uncompromised integrity of your experimental data.

Below is the comprehensive safety, operational, and disposal guide for handling TM 5441 in a laboratory setting.

Chemical Profile & Hazard Assessment

While some suppliers may list TM 5441 as having "no known hazard" under standard GHS criteria[3], its pharmacological potency and specific safety evaluations dictate that it must be treated as a biologically active, hazardous compound[4].

Table 1: TM 5441 Chemical & Hazard Summary

Property / HazardSpecification
CAS Number 1190221-43-2[1]
Molecular Weight 428.82 g/mol [5]
Primary Target Plasminogen activator inhibitor-1 (PAI-1)[1]
Solubility DMSO (up to 100 mg/mL)[6]
GHS Hazard Statements H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation), H335 (Respiratory irritation), H410 (Toxic to aquatic life)[4]
Storage (Lyophilized Powder) -20°C (up to 3 years) or 4°C (up to 2 years)[6]
Storage (Solvent Aliquots) -80°C (up to 2 years) or -20°C (up to 1 month)[6]

Personal Protective Equipment (PPE) Requirements

To mitigate exposure risks, the following PPE must be worn. The causality behind these choices is directly linked to the compound's physical state (micro-particulate powder) and its primary solvent vehicle (Dimethyl Sulfoxide, DMSO).

  • Respiratory Protection: When handling the lyophilized powder outside of a containment system, an N95 or N100 particulate respirator is required[4].

  • Hand Protection: Double-gloving with high-quality nitrile gloves (minimum 0.11 mm thickness) is mandatory[7].

    • Causality: TM 5441 is exclusively reconstituted in DMSO for biological assays[6]. DMSO is a highly effective penetration enhancer that can rapidly carry dissolved solutes directly through the epidermal barrier and into the bloodstream. Nitrile provides adequate short-term resistance to DMSO, but if a spill occurs on the glove, it must be removed and replaced immediately.

  • Eye Protection: ANSI Z87.1-compliant chemical safety goggles (not standard safety glasses)[4].

    • Causality: Protects against micro-particulates during powder weighing and prevents solvent splashes during reconstitution, avoiding serious eye irritation (H319)[4].

  • Body Protection: A fully buttoned, fluid-resistant laboratory coat with fitted cuffs to prevent skin exposure[4].

Operational Plan: Stock Solution Preparation

This step-by-step methodology ensures both operator safety and the biochemical integrity of the TM 5441 stock solution.

Step 1: Environmental Containment Conduct all weighing and reconstitution inside a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood with appropriate exhaust ventilation[4].

Step 2: Weighing Protocol Carefully weigh the required amount of TM 5441 powder. Use an anti-static weighing boat to prevent the electrostatic dispersion of the powder into the ambient air.

Step 3: Reconstitution TM 5441 is soluble in DMSO up to 100 mg/mL[6].

  • Expert Insight: DMSO is highly hygroscopic. You must use newly opened, anhydrous DMSO[6]. The introduction of water from atmospheric moisture will significantly reduce the solubility of TM 5441, causing micro-precipitation that invalidates downstream cellular assays.

Step 4: Validation of Dissolution (Self-Validating Check) Sonicate the solution in a water bath for 2-5 minutes if necessary[6].

  • Validation: Hold the sealed vial against a dark background under adequate lighting. The solution must be completely clear. Any visible turbidity or refraction indicates incomplete dissolution, requiring further sonication.

Step 5: Aliquoting and Storage Divide the validated stock solution into single-use aliquots to prevent freeze-thaw degradation. Store these solvent aliquots at -80°C for long-term stability (up to 2 years)[6].

Spill Management and Disposal Plan

  • Immediate Spill Response (Powder): Do not dry-sweep, as this aerosolizes the active compound. Cover the spill with damp absorbent paper to trap the powder, then wipe up mechanically[7]. Place all materials in a sealed, labeled chemical waste container.

  • Immediate Spill Response (DMSO Solution): Absorb the liquid with inert materials (e.g., vermiculite or sand). Wash the contaminated surface with a detergent solution; water alone will not effectively remove DMSO-bound TM 5441.

  • Disposal: TM 5441 is very toxic to aquatic life with long-lasting effects (H410)[4]. Never dispose of solutions down the drain[7]. Collect all contaminated consumables (pipette tips, gloves, vials) and liquid waste in clearly labeled, sealed containers for incineration by an approved environmental waste contractor[4].

Workflow Visualization

G Start TM 5441 Powder (CAS: 1190221-43-2) PPE Don PPE (Double Nitrile Gloves, Goggles, Respirator) Start->PPE Hood Transfer to Fume Hood / BSC PPE->Hood Solvent Reconstitute in Anhydrous DMSO (Max 100 mg/mL) Hood->Solvent Waste Dispose as Hazardous Waste (Incineration Only) Hood->Waste Contaminated PPE/Vials Validate Visual Validation (Clear Solution vs Dark Background) Solvent->Validate Validate->Solvent Turbid (Sonicate) Aliquots Prepare Single-Use Aliquots Validate->Aliquots Passed (Clear) Store80 Store at -80°C (Up to 2 Years) Aliquots->Store80

Caption: TM 5441 Safe Handling, Stock Preparation, and Storage Workflow.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.